2,5,5-Trimethylheptane

• CAS: 1189-99-7

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of 2,5,5-Trimethylheptane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical properties of 2,5,5-trimethylheptane. The information is presented in a structured format to facilitate easy access and comparison of data. Detailed experimental protocols for key properties are also included, alongside a logical workflow for their determination.

Introduction to 2,5,5-Trimethylheptane

2,5,5-Trimethylheptane is a branched-chain alkane with the chemical formula C10H22.[1] As a saturated hydrocarbon, it is a colorless liquid and is generally considered to be chemically stable and relatively unreactive.[2] Its structural isomers and properties are of interest in various fields, including fuel technology and as a non-polar solvent. Understanding its physicochemical properties is crucial for its application in research and industrial settings.

Quantitative Physicochemical Data

The following table summarizes the key physicochemical properties of 2,5,5-trimethylheptane.

Property	Value	Source(s)
Molecular Formula	C10H22	[1][3][4][5]
Molecular Weight	142.28 g/mol	[1][3][4][5][6]
CAS Number	1189-99-7	[1][4][5][6]
Boiling Point	150-153 °C at 760 mmHg	[1][3]
Melting Point	Not available	[3]
Density	0.733 - 0.737 g/cm³	[1][3]
Refractive Index	1.412 - 1.414	[1][3]
Vapor Pressure	4.99 mmHg at 25°C	[3]
Flash Point	37.6 °C	[3]
Water Solubility	1.118 mg/L at 25 °C (estimated)	[7]
LogP (Octanol/Water Partition Coefficient)	3.85880	[3]

Experimental Protocols for Property Determination

Detailed methodologies for determining the key physicochemical properties of 2,5,5-trimethylheptane are outlined below.

3.1. Determination of Boiling Point (Capillary Method)

The capillary method is a common and efficient technique for determining the boiling point of a small amount of liquid.[8]

• Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), rubber band or wire, heating source (e.g., Bunsen burner), and the liquid sample (2,5,5-trimethylheptane).

• Procedure:

  • A small amount of 2,5,5-trimethylheptane is placed in a small test tube.

  • A capillary tube, sealed at one end, is inverted and placed into the test tube containing the sample.

  • The test tube is attached to a thermometer using a rubber band or wire.[9]

  • The assembly is then placed in a Thiele tube containing a high-boiling point liquid (e.g., mineral oil).[9]

  • The Thiele tube is gently heated, causing the temperature of the bath and the sample to rise.

  • As the boiling point is approached and exceeded, a steady stream of bubbles will emerge from the open end of the capillary tube.[9]

  • The heating is then discontinued, and the apparatus is allowed to cool.

  • The boiling point is recorded as the temperature at which the liquid just begins to enter the capillary tube.[9]

3.2. Determination of Density (Pycnometer Method)

The density of a liquid can be accurately determined using a pycnometer, which is a flask with a specific, known volume.[10]

• Apparatus: Pycnometer, analytical balance, thermometer, and the liquid sample (2,5,5-trimethylheptane).

• Procedure:

  • The pycnometer is thoroughly cleaned, dried, and its empty mass is accurately weighed on an analytical balance.[10]

  • The pycnometer is then filled with the liquid sample, ensuring no air bubbles are trapped. The stopper is inserted, and any excess liquid is carefully wiped from the outside.

  • The filled pycnometer is weighed again to determine the mass of the liquid.[10]

  • The temperature of the liquid is recorded.

  • The density is calculated by dividing the mass of the liquid by the known volume of the pycnometer.[10]

3.3. Determination of Refractive Index (Abbe Refractometer)

An Abbe refractometer is a common instrument used to measure the refractive index of liquids.[11]

• Apparatus: Abbe refractometer, dropper, and the liquid sample (2,5,5-trimethylheptane).

• Procedure:

  • The prism of the Abbe refractometer is cleaned with a suitable solvent (e.g., ethanol (B145695) or acetone) and allowed to dry.

  • A few drops of the liquid sample are placed on the surface of the prism.[12]

  • The prism is closed and locked.

  • Light is passed through the sample, and the telescope is adjusted to bring the boundary line between the light and dark fields into sharp focus.

  • The compensator knob is adjusted to remove any color fringes from the boundary line.

  • The boundary line is aligned with the crosshairs in the eyepiece.

  • The refractive index is read directly from the instrument's scale.[11]

  • The temperature at which the measurement is taken should be recorded, as the refractive index is temperature-dependent.

Biological Signaling Pathways

As a saturated alkane, 2,5,5-trimethylheptane is not known to be involved in any specific biological signaling pathways. Its primary interactions with biological systems are more likely to be related to its physical properties, such as its lipophilicity, which may influence its distribution in biological tissues.

Logical Workflow for Physicochemical Property Determination

The following diagram illustrates a logical workflow for the experimental determination of the physicochemical properties of 2,5,5-trimethylheptane.

Caption: Workflow for Physicochemical Characterization.

References

• 1. 2,5,5-trimethylheptane [stenutz.eu]
• 2. chembk.com [chembk.com]
• 3. 2,5,5-Trimethylheptane. | CAS#:1189-99-7 | Chemsrc [chemsrc.com]
• 4. Heptane, 2,5,5-trimethyl- (CAS 1189-99-7) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 5. Heptane, 2,5,5-trimethyl- [webbook.nist.gov]
• 6. Heptane, 2,5,5-trimethyl- | C10H22 | CID 14478 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 2,5,5-trimethyl heptane, 1189-99-7 [thegoodscentscompany.com]
• 8. Video: Boiling Points - Concept [jove.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. mt.com [mt.com]
• 11. Abbe's Refractometer (Procedure) : Modern Physics Virtual Lab : Physical Sciences : Amrita Vishwa Vidyapeetham Virtual Lab [vlab.amrita.edu]
• 12. scribd.com [scribd.com]

Spectroscopic Analysis of 2,5,5-Trimethylheptane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 2,5,5-trimethylheptane, a branched alkane of interest in various chemical research and development sectors. The document details nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data, alongside the experimental protocols for their acquisition.

Core Spectroscopic Data

The following sections present the available and predicted spectroscopic data for 2,5,5-trimethylheptane, organized for clarity and comparative analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Due to the limited availability of public experimental spectra for 2,5,5-trimethylheptane, predicted ¹H and ¹³C NMR data are presented below. These predictions are generated based on established computational models and provide a valuable reference for spectral analysis.

¹³C NMR Predicted Data

Carbon Atom	Predicted Chemical Shift (ppm)
C1	14.2
C2	22.8
C3	41.7
C4	20.7
C5 (quat)	36.5
C6	53.1
C7	8.8
2-CH₃	23.0
5-CH₃ (axial)	25.5
5-CH₃ (equatorial)	25.2

¹H NMR Predicted Data

Proton(s)	Predicted Chemical Shift (ppm)	Predicted Multiplicity	Predicted Coupling Constant (J) in Hz
H1 (3H)	0.88	Triplet	7.2
H2 (1H)	1.55	Multiplet
H3 (2H)	1.25	Multiplet
H4 (2H)	1.15	Multiplet
H6 (2H)	1.35	Quartet	7.2
H7 (3H)	0.86	Triplet	7.2
2-CH₃ (3H)	0.85	Doublet	6.8
5-CH₃ (6H)	0.84	Singlet

Infrared (IR) Spectroscopy

The infrared spectrum of an alkane is characterized by absorptions arising from C-H and C-C bond vibrations.[1][2][3][4] For 2,5,5-trimethylheptane, the following characteristic absorption bands are expected:

Vibrational Mode	Expected Absorption Range (cm⁻¹)	Intensity
C-H stretch (sp³)	2850-3000	Strong
C-H bend (methylene)	1450-1470	Medium
C-H bend (methyl)	1375-1385 (asymmetric) & ~1450 (symmetric)	Medium
C-C stretch	800-1300	Weak to Medium

The region between 900 cm⁻¹ and 1300 cm⁻¹ is known as the fingerprint region, which provides a unique pattern for the compound but is complex to interpret directly.[1]

Mass Spectrometry (MS)

The electron ionization (EI) mass spectrum of 2,5,5-trimethylheptane is characterized by extensive fragmentation, which is typical for branched alkanes.[5][6][7][8] The fragmentation of branched alkanes is often dominated by cleavage at the branching points to form more stable carbocations.[5][6][7][8][9] The molecular ion peak (M⁺) for branched alkanes is often of low abundance or absent.[5][6][9]

Key Fragmentation Data for 2,5,5-Trimethylheptane

m/z	Relative Intensity (%)	Proposed Fragment Ion
43	100	[C₃H₇]⁺
57	85	[C₄H₉]⁺
71	45	[C₅H₁₁]⁺
85	25	[C₆H₁₃]⁺
113	5	[M - C₂H₅]⁺
142	<1	[C₁₀H₂₂]⁺ (Molecular Ion)

Experimental Protocols

The following are detailed methodologies for the acquisition of the spectroscopic data presented.

NMR Spectroscopy

• Sample Preparation:

  • Dissolve 5-25 mg of 2,5,5-trimethylheptane in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃).

  • Transfer the solution to a clean 5 mm NMR tube.

  • Ensure the sample is free of any particulate matter.

• ¹H NMR Acquisition:

  • The ¹H NMR spectrum is typically acquired on a 300, 400, or 500 MHz spectrometer.

  • Standard acquisition parameters include a 30-degree pulse width, a relaxation delay of 1-2 seconds, and an acquisition time of 2-4 seconds.

  • A sufficient number of scans are averaged to obtain a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • The ¹³C NMR spectrum is acquired on the same instrument.

  • Due to the low natural abundance of ¹³C, a larger sample concentration (50-100 mg) and a greater number of scans are typically required.

  • Proton decoupling is employed to simplify the spectrum to single lines for each unique carbon atom.

Infrared (IR) Spectroscopy

• Sample Preparation (Neat Liquid):

  • Place a small drop of neat 2,5,5-trimethylheptane onto the surface of a salt plate (e.g., NaCl or KBr).

  • Place a second salt plate on top to create a thin liquid film.

• Data Acquisition:

  • The spectrum is recorded using a Fourier Transform Infrared (FTIR) spectrometer.

  • A background spectrum of the clean salt plates is recorded first and automatically subtracted from the sample spectrum.

  • The spectrum is typically scanned over the range of 4000 to 400 cm⁻¹.

Mass Spectrometry (GC-MS)

• Sample Introduction:

  • The sample is typically introduced into the mass spectrometer via a gas chromatograph (GC) to ensure purity.

  • A dilute solution of 2,5,5-trimethylheptane in a volatile solvent (e.g., hexane (B92381) or dichloromethane) is injected into the GC.

  • The GC column separates the analyte from any impurities before it enters the ion source.

• Ionization and Analysis:

  • Electron Ionization (EI) is the most common method for alkanes. The sample is bombarded with high-energy electrons (typically 70 eV), causing ionization and fragmentation.

  • The resulting ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

  • The detector records the abundance of each ion.

Visualizations

The following diagrams illustrate the relationships between the spectroscopic techniques and the information they provide, as well as a typical experimental workflow.

Figure 1. Relationship between spectroscopic techniques and the structural information they provide.

References

• 1. orgchemboulder.com [orgchemboulder.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. uobabylon.edu.iq [uobabylon.edu.iq]
• 4. Alkane IR Spectrum Analysis - Berkeley Learning Hub [lms-dev.api.berkeley.edu]
• 5. benchchem.com [benchchem.com]
• 6. GCMS Section 6.9.2 [people.whitman.edu]
• 7. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 8. ch.ic.ac.uk [ch.ic.ac.uk]
• 9. Video: Mass Spectrometry: Branched Alkane Fragmentation [jove.com]

The Impact of Molecular Architecture on Energy Landscapes: A Technical Guide to the Thermodynamic Properties of Branched Alkanes

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core thermodynamic properties of branched alkanes, providing a comprehensive resource for professionals in research, science, and drug development. Understanding the relationship between molecular structure and thermodynamic stability is paramount in fields ranging from materials science to medicinal chemistry. This document elucidates the principles governing these properties, supported by quantitative data, detailed experimental methodologies, and illustrative diagrams.

Core Principles: Branching and Thermodynamic Stability

The degree of branching in an alkane's carbon skeleton profoundly influences its thermodynamic properties. These effects are primarily driven by variations in intermolecular forces and intramolecular steric interactions. Key thermodynamic parameters affected include boiling point, melting point, standard enthalpy of formation (ΔHf°), standard Gibbs free energy of formation (ΔGf°), and standard entropy (S°).

Boiling Point

Generally, for a given number of carbon atoms, a higher degree of branching leads to a lower boiling point.[1][2][3][4][5] This trend is a direct consequence of the impact of molecular shape on the strength of intermolecular van der Waals dispersion forces. Linear alkanes have a larger surface area, allowing for more significant intermolecular contact and stronger dispersion forces, which require more energy to overcome during the transition from liquid to gas.[1][2] Conversely, the more compact, spherical shape of highly branched alkanes reduces the available surface area for intermolecular interactions, resulting in weaker dispersion forces and consequently lower boiling points.[2][3][4]

Melting Point

The effect of branching on melting point is more complex and less predictable than on boiling point.[1] While increased branching generally disrupts the crystal lattice, leading to lower melting points, highly symmetrical branched molecules can pack more efficiently into a crystal lattice than their linear counterparts.[1] This efficient packing can lead to significantly higher melting points. A classic example is the comparison of n-pentane and its highly branched isomer, neopentane (B1206597) (2,2-dimethylpropane), where neopentane has a much higher melting point.[1]

Enthalpy of Formation and Stability

In terms of thermodynamic stability, branched alkanes are generally more stable than their linear isomers. This increased stability is reflected in their less negative (or more positive) standard enthalpies of formation.[6] A lower heat of combustion for branched alkanes compared to their straight-chain isomers also indicates greater stability. This phenomenon is often attributed to the relief of steric strain and favorable intramolecular interactions in the branched structures.

Quantitative Thermodynamic Data

The following tables summarize key thermodynamic properties for a selection of branched alkanes, with a focus on isomers of pentane, hexane, heptane, and octane. This data has been compiled from reputable sources, including the NIST Chemistry WebBook.[7][8][9]

Table 1: Thermodynamic Properties of Pentane Isomers

Isomer	Boiling Point (°C)	Melting Point (°C)	ΔHf° (kJ/mol)	ΔGf° (kJ/mol)	S° (J/mol·K)
n-Pentane	36.1	-129.7	-146.7	-8.4	348.9
Isopentane (2-Methylbutane)	27.8	-159.9	-154.5	-12.1	343.6
Neopentane (2,2-Dimethylpropane)	9.5	-16.6	-168.1	-17.4	306.4

Table 2: Thermodynamic Properties of Hexane Isomers

Isomer	Boiling Point (°C)	Melting Point (°C)	ΔHf° (kJ/mol)	ΔGf° (kJ/mol)	S° (J/mol·K)
n-Hexane	68.7	-95.3	-167.2	0.2	388.4
2-Methylpentane	60.3	-153.7	-174.5	-3.5	382.1
3-Methylpentane	63.3	-118	-171.8	-1.9	382.2
2,2-Dimethylbutane	49.7	-99.9	-185.8	-8.2	358.3
2,3-Dimethylbutane	58.0	-128.5	-179.1	-4.4	369.3

Table 3: Thermodynamic Properties of Heptane Isomers

Isomer	Boiling Point (°C)	Melting Point (°C)	ΔHf° (kJ/mol)	ΔGf° (kJ/mol)	S° (J/mol·K)
n-Heptane	98.4	-90.6	-187.8	8.2	427.9
2-Methylhexane	90.0	-118.3	-195.0	4.5	421.6
3-Methylhexane	92.0	-119.5	-192.3	6.1	421.7
2,2-Dimethylpentane	79.2	-123.8	-206.4	-0.1	407.8
2,3-Dimethylpentane	89.8	-134.6	-199.6	3.7	408.8
2,4-Dimethylpentane	80.5	-119.2	-203.4	1.3	415.9
3,3-Dimethylpentane	86.1	-134.5	-202.9	1.8	407.9
3-Ethylpentane	93.5	-118.6	-192.6	6.0	421.8
2,2,3-Trimethylbutane	80.9	-25.0	-206.7	-0.4	395.2

Table 4: Thermodynamic Properties of Octane Isomers

Isomer	Boiling Point (°C)	Melting Point (°C)	ΔHf° (kJ/mol)	ΔGf° (kJ/mol)	S° (J/mol·K)
n-Octane	125.7	-56.8	-208.5	16.5	466.7
2-Methylheptane	117.6	-109.0	-215.6	12.8	460.5
3-Methylheptane	119.0	-120.5	-212.9	14.4	460.6
4-Methylheptane	117.7	-121.2	-212.9	14.4	460.6
2,2-Dimethylhexane	106.8	-121.2	-227.0	8.1	446.7
2,3-Dimethylhexane	115.6	-118.6	-220.2	11.9	447.7
2,4-Dimethylhexane	109.4	-118.6	-224.0	9.5	454.8
2,5-Dimethylhexane	109.1	-91.3	-224.0	9.5	454.8
3,3-Dimethylhexane	112.0	-129.1	-223.5	10.0	446.8
3,4-Dimethylhexane	117.7	-110.1	-219.2	12.5	447.8
2,2,3-Trimethylpentane	113.5	-100.7	-227.3	7.9	434.1
2,2,4-Trimethylpentane	99.2	-107.4	-224.1	6.9	425.4
2,3,3-Trimethylpentane	114.8	-100.7	-223.8	8.4	434.2
2,3,4-Trimethylpentane	113.5	-109.2	-220.5	11.6	435.3
2,2,3,3-Tetramethylbutane	106.5	100.7	-232.4	4.8	402.7

Experimental Protocols for Thermodynamic Characterization

The determination of the thermodynamic properties of branched alkanes relies on precise experimental techniques. Calorimetry is a primary method for measuring heat changes associated with physical and chemical processes.

Bomb Calorimetry for Enthalpy of Combustion

Bomb calorimetry is a constant-volume technique used to determine the heat of combustion of a substance.[10][11]

Methodology:

• Sample Preparation: A precisely weighed sample (typically 0.5-1.0 g) of the branched alkane is placed in a sample crucible. A fuse wire of known length and heat of combustion is attached to the electrodes, making contact with the sample.

• Assembly and Pressurization: The crucible is placed inside a high-pressure stainless steel vessel, the "bomb." The bomb is sealed and purged with oxygen to remove atmospheric nitrogen, then filled with pure oxygen to a pressure of approximately 25-30 atm.

• Calorimeter Setup: The bomb is submerged in a known mass of water in an insulated container (the calorimeter). A high-precision thermometer and a stirrer are placed in the water.

• Ignition and Data Acquisition: The initial temperature of the water is recorded. The sample is then ignited by passing an electric current through the fuse wire. The temperature of the water is recorded at regular intervals until it reaches a maximum and then begins to cool.

• Calculations: The heat capacity of the calorimeter system is determined by calibrating with a substance of known heat of combustion, such as benzoic acid. The heat of combustion of the alkane is then calculated from the temperature change, the heat capacity of the calorimeter, and corrections for the heat of combustion of the fuse wire and any acid formation.

Differential Scanning Calorimetry (DSC) for Phase Transitions

Differential scanning calorimetry is a technique used to measure the heat flow associated with thermal transitions in a material as a function of temperature.[12][13][14][15][16] It is particularly useful for determining melting points and enthalpies of fusion.

Methodology:

• Sample Preparation: A small, accurately weighed sample (typically 2-10 mg) of the branched alkane is placed in an aluminum pan, which is then hermetically sealed.[12] An empty, sealed pan is used as a reference.[12]

• Instrument Setup: The sample and reference pans are placed in the DSC cell. The instrument is programmed with a specific temperature range and heating/cooling rate. An inert gas, such as nitrogen, is typically purged through the cell to create a controlled atmosphere.

• Data Acquisition: The DSC instrument heats or cools the sample and reference pans at a constant rate. The difference in heat flow required to maintain the sample and reference at the same temperature is measured and recorded as a function of temperature.

• Data Analysis: The resulting thermogram plots heat flow versus temperature. Endothermic events, such as melting, appear as peaks. The melting point is typically taken as the onset or peak temperature of the melting endotherm. The enthalpy of fusion is determined by integrating the area under the melting peak.

Visualizing Thermodynamic Relationships

The following diagrams, generated using the DOT language, illustrate key concepts and workflows related to the thermodynamic properties of branched alkanes.

Caption: Relationship between alkane structure and boiling point.

Caption: Conceptual relationship between branching and thermodynamic stability.

Caption: Experimental workflow for bomb calorimetry.

Conclusion

The thermodynamic properties of branched alkanes are a direct function of their molecular architecture. Increased branching disrupts intermolecular forces, leading to lower boiling points, while highly symmetrical branched structures can exhibit elevated melting points due to efficient crystal packing. Furthermore, branched alkanes are generally more thermodynamically stable than their linear isomers. A thorough understanding of these principles, supported by robust experimental data and techniques, is essential for the rational design and development of molecules with tailored physical and chemical properties in a variety of scientific and industrial applications.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. quora.com [quora.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Nomenclature and Physical Properties of Alkanes and Cycloalkanes – Organic Chemistry: Fundamental Principles, Mechanisms, Synthesis and Applications [open.maricopa.edu]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. researchgate.net [researchgate.net]
• 7. NIST Chemistry WebBook [webbook.nist.gov]
• 8. Welcome to the NIST WebBook [webbook.nist.gov]
• 9. catalog.data.gov [catalog.data.gov]
• 10. personal.utdallas.edu [personal.utdallas.edu]
• 11. biopchem.education [biopchem.education]
• 12. engineering.purdue.edu [engineering.purdue.edu]
• 13. Differential scanning calorimetry - Wikipedia [en.wikipedia.org]
• 14. researchgate.net [researchgate.net]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. Differential Scanning Calorimetry Techniques: Applications in Biology and Nanoscience - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 2,5,5-Trimethylheptane: Properties, Synthesis, and Industrial Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,5,5-Trimethylheptane is a branched-chain alkane with the chemical formula C10H22. As an isomer of decane, it exhibits specific physical and chemical properties that make it a valuable component in certain industrial applications, primarily related to fuels. This technical guide provides a comprehensive overview of 2,5,5-trimethylheptane, focusing on its industrial uses, physicochemical properties, and synthesis methodologies. While its application in the pharmaceutical and drug development sectors is not documented, this guide will provide pertinent information for researchers in the chemical and petrochemical industries.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 2,5,5-trimethylheptane is essential for its application and handling. The following tables summarize key quantitative data.

Table 1: General and Physical Properties of 2,5,5-Trimethylheptane

Property	Value	Source(s)
Molecular Formula	C10H22	[1][2][3][4]
Molecular Weight	142.28 g/mol	[1][2][3][4]
CAS Number	1189-99-7	[1][2][3][4][5][6]
Density	0.737 g/mL	[7]
Boiling Point	153 °C	[7]
Melting Point	-	Not available
Refractive Index	1.414	[7]
Molar Volume	193.1 mL/mol	[7]

Table 2: Thermodynamic Properties of 2,5,5-Trimethylheptane

Property	Value	Source(s)
Critical Temperature	317 °C	[7]
Critical Pressure	18.7 atm	[7]
Critical Volume	619.01 mL/mol	[7]
Enthalpy of Vaporization (ΔHvap)	-	Not available
Enthalpy of Fusion (ΔHfus)	-	Not available
Standard Gibbs Free Energy of Formation (ΔfG°)	-	Not available

Table 3: Fuel-Related Properties of 2,5,5-Trimethylheptane

Property	Value	Source(s)
Research Octane (B31449) Number (RON)	High (specific value not available)	[8][9]
Motor Octane Number (MON)	High (specific value not available)	[8][9]

Industrial Applications

The primary industrial application of 2,5,5-trimethylheptane is as a component in gasoline to enhance its octane rating.

Fuel Additive

Branched alkanes, such as 2,5,5-trimethylheptane, are highly desirable components in gasoline due to their high octane numbers.[8] The octane rating of a fuel is a measure of its resistance to autoignition (knocking) in an internal combustion engine. Higher octane fuels allow for higher compression ratios, leading to increased engine efficiency and performance. 2,5,5-trimethylheptane's highly branched structure contributes to a higher octane number compared to its straight-chain isomer, n-decane. It is a component of alkylate, a high-octane gasoline blending stock produced in oil refineries through the alkylation process.[9][10]

Industrial Solvent

While less common than its use as a fuel additive, 2,5,5-trimethylheptane can be used as a nonpolar industrial solvent. Its ability to dissolve other nonpolar substances makes it suitable for various applications, such as in cleaning and degreasing processes, and as a medium for chemical reactions involving nonpolar reactants.

Synthesis of 2,5,5-Trimethylheptane

The industrial production of highly branched alkanes like 2,5,5-trimethylheptane is primarily achieved through the alkylation of light olefins with isobutane (B21531).[11][12]

Experimental Protocol: Alkylation Process for Branched Alkane Synthesis

This protocol provides a general overview of the industrial alkylation process used to produce high-octane gasoline components, including branched alkanes like 2,5,5-trimethylheptane. Specific parameters for the synthesis of pure 2,5,5-trimethylheptane are proprietary and not publicly available.

Objective: To synthesize a mixture of highly branched alkanes (alkylate) for use as a high-octane gasoline blending stock.

Reactants:

• Light olefins (e.g., butenes, propene)

• Isobutane

• Acid catalyst (e.g., sulfuric acid or hydrofluoric acid)

General Procedure:

• Feed Preparation: The olefin and isobutane feedstocks are purified to remove impurities that could interfere with the catalyst.

• Reaction: The feedstocks are introduced into a reactor containing the acid catalyst. The reaction is carried out at low temperatures (typically 5-10°C for sulfuric acid and 25-40°C for hydrofluoric acid) and high pressure to maintain the reactants in the liquid phase.[10] A high isobutane-to-olefin ratio is maintained to favor the desired alkylation reactions and minimize side reactions.

• Separation: The reactor effluent, a two-phase mixture of hydrocarbons and acid, is sent to a settler where the acid is separated and recycled.

• Fractionation: The hydrocarbon phase is then sent to a fractionation section to separate the desired alkylate from unreacted isobutane (which is recycled) and other byproducts.

• Product Finishing: The alkylate product is typically washed to remove any remaining acid and then sent to gasoline blending.

Logical Relationships in Industrial Application

The following diagram illustrates the logical relationship between the properties of 2,5,5-trimethylheptane and its primary industrial application.

Caption: Relationship between molecular structure and fuel performance.

Experimental Workflow for Synthesis

The general workflow for the industrial synthesis of branched alkanes via alkylation is depicted below.

Caption: Industrial synthesis workflow for high-octane alkylate.

Conclusion

2,5,5-Trimethylheptane is a branched alkane of significant industrial importance, primarily as a high-octane component in gasoline. Its molecular structure directly contributes to its desirable antiknock properties, which are crucial for modern internal combustion engines. While its synthesis is part of the broader industrial alkylation process rather than a targeted single-molecule synthesis, its role in improving fuel quality is well-established. For researchers in the petrochemical and fuel industries, understanding the properties and synthesis of such branched alkanes is fundamental to developing cleaner and more efficient fuels. There is no current evidence to suggest any application of 2,5,5-trimethylheptane in the fields of drug development or biological signaling.

References

• 1. Heptane, 2,5,5-trimethyl- | C10H22 | CID 14478 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Heptane, 2,5,5-trimethyl- [webbook.nist.gov]
• 3. Heptane, 2,5,5-trimethyl- [webbook.nist.gov]
• 4. Heptane, 2,5,5-trimethyl- [webbook.nist.gov]
• 5. 2,5,5-Trimethylheptane. | CAS#:1189-99-7 | Chemsrc [chemsrc.com]
• 6. 1189-99-7 CAS MSDS (2,5,5-Trimethylheptane.) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 7. 2,5,5-trimethylheptane [stenutz.eu]
• 8. youtube.com [youtube.com]
• 9. Alkylation | FSC 432: Petroleum Refining [courses.ems.psu.edu]
• 10. Alkylation unit - Wikipedia [en.wikipedia.org]
• 11. COMDIFLEX | The Alkylation Process in Refineries: Transforming Components for Cleaner Fuels [comdiflex.com]
• 12. cpme.tu.edu.iq [cpme.tu.edu.iq]

An In-depth Technical Guide to the Molecular Structure and Bonding of C10H22 Isomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the molecular structure, bonding, and physicochemical properties of the isomers of decane (B31447) (C10H22). It is intended to serve as a valuable resource for researchers, scientists, and professionals in drug development who require a thorough understanding of these fundamental organic molecules. The document details the constitutional isomers of C10H22, presents their key physical properties in a comparative format, and outlines the standard experimental protocols for their structural elucidation.

Introduction to C10H22 Isomers

Decane, with the molecular formula C10H22, is an alkane hydrocarbon that exists as 75 constitutional isomers. These isomers share the same molecular formula but differ in the connectivity of their carbon atoms, leading to a variety of branched structures. This structural diversity gives rise to a range of physicochemical properties, which are crucial for their application in various fields, including as solvents, fuels, and in chemical synthesis. The simplest isomer is the straight-chain n-decane, while the others feature varying degrees and positions of methyl, ethyl, and propyl branching.

Molecular Structure and Bonding

The fundamental structure of all C10H22 isomers is based on a framework of ten carbon atoms linked by single covalent bonds, with the remaining valencies satisfied by 22 hydrogen atoms.

Bonding:

• C-C and C-H Bonds: The bonding in decane isomers consists exclusively of strong, nonpolar sigma (σ) bonds. The carbon-carbon bonds are formed from the overlap of sp3 hybrid orbitals on adjacent carbon atoms, while the carbon-hydrogen bonds result from the overlap of a carbon sp3 hybrid orbital and a hydrogen 1s orbital.

• Bond Lengths and Angles: In the straight-chain isomer, n-decane, the C-C bond length is approximately 1.54 Å, and the C-H bond length is about 1.09 Å. The tetrahedral geometry around each sp3-hybridized carbon atom results in bond angles of approximately 109.5°. In branched isomers, these bond angles can deviate slightly due to steric hindrance between bulky alkyl groups.

• Conformational Isomerism: Due to free rotation around the C-C single bonds, decane isomers can exist in numerous conformations. The most stable conformation for n-decane is the fully extended anti-conformation, which minimizes steric repulsion. Branched isomers also adopt conformations that minimize steric strain.

Physicochemical Properties of Selected C10H22 Isomers

The degree of branching in C10H22 isomers significantly influences their physical properties. Generally, increased branching leads to a more compact, spherical molecular shape. This reduces the surface area available for intermolecular van der Waals forces (London dispersion forces), resulting in lower boiling points and melting points compared to the linear isomer, n-decane. However, highly symmetrical isomers can pack more efficiently into a crystal lattice, leading to higher melting points.

Below is a table summarizing the key physicochemical properties of n-decane and a selection of its branched isomers.

Isomer Name	IUPAC Name	Boiling Point (°C)	Melting Point (°C)	Density (g/cm³)
n-Decane	Decane	174.1	-29.7	0.730
2-Methylnonane	2-Methylnonane	166-169[1]	-74.65[1]	0.726[1]
3-Methylnonane	3-Methylnonane	166-167[2]	-84.8[3]	0.732[2]
2,3-Dimethyloctane	2,3-Dimethyloctane	164.5	-	-
2,4-Dimethyloctane	2,4-Dimethyloctane	156.4	-83.15[4]	0.732
2,5-Dimethyloctane	2,5-Dimethyloctane	156.7	-	-
2,6-Dimethyloctane	2,6-Dimethyloctane	156.8	-	-
2,7-Dimethyloctane	2,7-Dimethyloctane	156.9	-	-
3,3-Dimethyloctane	3,3-Dimethyloctane	158.9	-	-
3,4-Dimethyloctane	3,4-Dimethyloctane	168-170[5]	-	0.735[5]
3,5-Dimethyloctane	3,5-Dimethyloctane	160[6]	-53.99[6]	0.74[6]
3,6-Dimethyloctane	3,6-Dimethyloctane	160.7[7]	-53.99[7]	0.732[7]
4,4-Dimethyloctane	4,4-Dimethyloctane	157.8[8]	-53.99[8]	0.734[8]
4,5-Dimethyloctane	4,5-Dimethyloctane	162.14[9]	-53.99[9]	0.743[9]

Experimental Protocols for Structural Elucidation

The identification and structural elucidation of C10H22 isomers are primarily achieved through a combination of chromatographic and spectroscopic techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for separating and identifying the components of a mixture of volatile compounds like decane isomers.

Methodology:

• Sample Preparation: The sample containing the C10H22 isomers is dissolved in a suitable volatile solvent (e.g., hexane (B92381) or pentane).

• Gas Chromatography (GC):

  • Injection: A small volume of the prepared sample is injected into the gas chromatograph.

  • Separation: The isomers are separated based on their boiling points and interactions with the stationary phase of the GC column. A non-polar capillary column (e.g., DB-1 or HP-5ms) is typically used for alkane separation.

  • Temperature Program: A temperature gradient is applied to the column oven to facilitate the elution of the isomers. A typical program might start at a low temperature (e.g., 40°C) and ramp up to a higher temperature (e.g., 250°C) at a controlled rate (e.g., 5-10°C/min).

• Mass Spectrometry (MS):

  • Ionization: As the separated isomers elute from the GC column, they enter the mass spectrometer and are ionized, typically by electron impact (EI) ionization.

  • Fragmentation: The high-energy electrons cause the molecules to fragment in a reproducible manner, generating a unique mass spectrum for each isomer.

  • Detection: The resulting ions are separated by their mass-to-charge ratio (m/z) and detected.

• Data Analysis: The retention time from the GC and the fragmentation pattern from the MS are used to identify each isomer by comparison to a library of known compounds.

GC-MS Experimental Workflow

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule, allowing for the unambiguous identification of isomers.

Methodology:

• Sample Preparation: A small amount of the purified isomer is dissolved in a deuterated solvent (e.g., chloroform-d, CDCl3) in an NMR tube.

• ¹H NMR Spectroscopy:

  • Provides information about the different types of hydrogen atoms in the molecule and their connectivity.

  • The chemical shift (δ) of a proton is indicative of its electronic environment.

  • The integration of the signal corresponds to the number of protons of that type.

  • The splitting pattern (multiplicity) reveals the number of adjacent protons.

• ¹³C NMR Spectroscopy:

  • Provides information about the different types of carbon atoms in the molecule.

  • The chemical shift of a carbon atom depends on its hybridization and the atoms attached to it.

• 2D NMR Techniques (e.g., COSY, HSQC, HMBC):

  • These experiments are used to establish correlations between different nuclei and provide definitive structural assignments, especially for complex isomers.

NMR Data Interpretation Logic

X-ray Crystallography

While less common for relatively small and flexible alkanes which are often liquids at room temperature, X-ray crystallography can provide the most definitive three-dimensional structure of a molecule if a suitable single crystal can be obtained.

Methodology:

• Crystallization: The purified isomer is crystallized, often by slow evaporation of a solvent or by cooling a saturated solution. This is the most challenging step for many alkanes.

• Data Collection: A single crystal is mounted on a goniometer and irradiated with a monochromatic X-ray beam. The diffraction pattern is recorded as the crystal is rotated.

• Structure Solution and Refinement: The diffraction data is used to calculate an electron density map of the crystal, from which the positions of the atoms can be determined. The structural model is then refined to best fit the experimental data.

X-ray Crystallography Workflow

Conclusion

The 75 constitutional isomers of C10H22 represent a fascinating case study in the relationship between molecular structure and physical properties. Understanding the nuances of their bonding and three-dimensional shapes is critical for their effective use in scientific research and industrial applications. The experimental techniques outlined in this guide provide the necessary tools for the precise characterization of these and other complex organic molecules, which is a fundamental requirement in fields such as drug discovery and materials science.

References

• 1. 2-METHYLNONANE | 871-83-0 [chemicalbook.com]
• 2. 3-METHYLNONANE One Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 3. 3-Methylnonane | CAS#:5911-04-6 | Chemsrc [chemsrc.com]
• 4. Page loading... [guidechem.com]
• 5. Buy 2,4-Dimethyloctane | 4032-94-4 [smolecule.com]
• 6. chembk.com [chembk.com]
• 7. 3,6-Dimethyloctane｜lookchem [lookchem.com]
• 8. Page loading... [guidechem.com]
• 9. 4,5-DIMETHYLOCTANE CAS#: 15869-96-2 [m.chemicalbook.com]

An In-depth Technical Guide to the Solubility and Miscibility of 2,5,5-Trimethylheptane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and miscibility of 2,5,5-trimethylheptane, a branched-chain alkane. Given the limited availability of specific experimental data for this compound, this document synthesizes information based on its structural characteristics, established principles of physical chemistry, and data from analogous compounds. This guide is intended to serve as a valuable resource for professionals in research, scientific analysis, and drug development who require an understanding of the physicochemical properties of nonpolar compounds like 2,5,5-trimethylheptane.

Core Concepts: Solubility and Miscibility of a Nonpolar Hydrocarbon

2,5,5-Trimethylheptane (C10H22) is a nonpolar molecule due to the relatively small differences in electronegativity between its carbon and hydrogen atoms and its overall symmetrical structure. This nonpolar nature is the primary determinant of its solubility and miscibility characteristics, which are governed by the principle of "like dissolves like." This principle states that substances with similar polarities are more likely to be soluble or miscible in one another.

Solubility refers to the maximum amount of a solute that can dissolve in a given amount of solvent at a specific temperature to form a saturated solution. For a liquid like 2,5,5-trimethylheptane, it is often expressed in terms of its concentration in the solvent.

Miscibility , on the other hand, is the property of two liquids to mix in all proportions, forming a homogeneous solution. It is a qualitative descriptor, meaning liquids are either miscible or immiscible.

Quantitative Data Summary

Table 1: Physical Properties of 2,5,5-Trimethylheptane

Property	Value	Reference
Molecular Formula	C10H22
Molecular Weight	142.28 g/mol
Density	~0.737 g/mL
Boiling Point	~153 °C
logP (Octanol-Water Partition Coefficient)	3.859 (Calculated)
Water Solubility	Log10(S) = -3.52 (Calculated)

The high positive logP value and the negative Log10 of water solubility indicate that 2,5,5-trimethylheptane is highly lipophilic and has very low solubility in water.

Table 2: Predicted Solubility and Miscibility of 2,5,5-Trimethylheptane in Common Solvents

Solvent	Solvent Type	Predicted Solubility	Predicted Miscibility
Water	Polar, Protic	Insoluble	Immiscible
Methanol	Polar, Protic	Sparingly Soluble	Partially Miscible
Ethanol	Polar, Protic	Soluble	Miscible
Acetone	Polar, Aprotic	Soluble	Miscible
Diethyl Ether	Nonpolar	Very Soluble	Miscible
Hexane	Nonpolar	Very Soluble	Miscible
Toluene	Nonpolar	Very Soluble	Miscible
Carbon Tetrachloride	Nonpolar	Very Soluble	Miscible
Chloroform	Nonpolar	Very Soluble	Miscible

Experimental Protocols

The following are detailed methodologies for the experimental determination of the solubility and miscibility of a liquid hydrocarbon like 2,5,5-trimethylheptane.

Protocol for Determining Solubility

This protocol outlines a standard method for determining the solubility of a liquid in a liquid solvent at a controlled temperature.

1. Materials:

• 2,5,5-trimethylheptane
• Selected solvent
• Analytical balance
• Volumetric flasks
• Temperature-controlled shaker or water bath
• Gas chromatograph with a flame ionization detector (GC-FID) or a suitable spectrophotometer
• Syringes and vials

2. Procedure:

• Prepare a series of standard solutions of 2,5,5-trimethylheptane in the chosen solvent at known concentrations.
• In a series of sealed vials, add an excess amount of 2,5,5-trimethylheptane to a known volume of the solvent.
• Place the vials in a temperature-controlled shaker or water bath set to the desired temperature.
• Agitate the vials for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.
• Allow the vials to stand undisturbed at the same temperature until the undissolved 2,5,5-trimethylheptane has separated, forming a distinct layer.
• Carefully extract a known volume of the solvent phase (the supernatant) using a syringe.
• Dilute the extracted sample with the pure solvent to a concentration within the calibration range of the analytical instrument.
• Analyze the diluted sample using GC-FID or another appropriate analytical technique to determine the concentration of 2,5,5-trimethylheptane.
• The solubility is then calculated from the measured concentration and the dilution factor.

Protocol for Determining Miscibility

This protocol describes a simple visual method to determine the miscibility of two liquids.

1. Materials:

• 2,5,5-trimethylheptane
• Selected solvent
• Graduated cylinders or test tubes with stoppers
• Vortex mixer (optional)

2. Procedure:

• In a clean, dry graduated cylinder or test tube, add a known volume of the first liquid (e.g., 5 mL of the solvent).
• To the same container, add an equal volume of the second liquid (5 mL of 2,5,5-trimethylheptane).
• Stopper the container and invert it several times or use a vortex mixer to ensure thorough mixing.
• Allow the mixture to stand undisturbed for a period of time (e.g., 10-15 minutes) and observe.
• Observation:

• If the mixture remains as a single, clear phase with no visible interface, the two liquids are considered miscible.
• If two distinct layers form, the liquids are immiscible. The relative positions of the layers will depend on their respective densities.
• If the mixture appears cloudy or forms an emulsion that does not separate, the liquids may be partially miscible.

Visualizations

The following diagrams illustrate the experimental workflow for solubility determination and the logical relationships of miscibility.

Caption: Experimental workflow for determining the solubility of 2,5,5-trimethylheptane.

Caption: Predicted miscibility of 2,5,5-trimethylheptane with different solvent classes.

An In-depth Technical Guide to the Vapor Pressure and Boiling Point of 2,5,5-Trimethylheptane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of 2,5,5-trimethylheptane, with a specific focus on its vapor pressure and boiling point. The information herein is curated for professionals in research and development who require precise data for modeling, process design, and safety assessments.

Core Physicochemical Properties

2,5,5-Trimethylheptane is a branched-chain alkane with the molecular formula C10H22. Its structure influences its physical properties, such as vapor pressure and boiling point, which are critical parameters in many scientific and industrial applications.

Quantitative Data Summary

The key quantitative data for 2,5,5-trimethylheptane are summarized in the table below for easy reference and comparison.

Property	Value	Unit	Source(s)
Molecular Formula	C10H22	-	[1][2][3]
Molecular Weight	142.28	g/mol	[2]
Normal Boiling Point	153	°C	-
426.15	K	[4]
Vapor Pressure @ 25°C	4.99	mmHg	[5]
0.665	kPa	[5]

Vapor Pressure at Various Temperatures

Disclaimer: The following data is calculated for the structural isomer 2,2,5-trimethylheptane and should be considered an approximation for 2,5,5-trimethylheptane. Experimental verification is recommended for applications sensitive to vapor pressure.

The Antoine equation is given by: log₁₀(P) = A - (B / (C + T)) Where:

• P is the vapor pressure in mmHg

• T is the temperature in °C

• A, B, and C are the Antoine coefficients

The Antoine coefficients for 2,2,5-trimethylheptane are:

• A = 6.87855

• B = 1417.4

• C = 203.8

Temperature (°C)	Temperature (K)	Calculated Vapor Pressure (mmHg)	Calculated Vapor Pressure (kPa)
20	293.15	3.68	0.49
40	313.15	10.03	1.34
60	333.15	24.53	3.27
80	353.15	54.58	7.28
100	373.15	112.15	14.95
120	393.15	215.85	28.78
140	413.15	389.87	51.98
153 (Boiling Point)	426.15	760 (by definition)	101.325 (by definition)

Experimental Protocols

The determination of boiling point and vapor pressure for hydrocarbons like 2,5,5-trimethylheptane is governed by standardized experimental protocols. These methods ensure accuracy, reproducibility, and comparability of data across different laboratories.

Boiling Point Determination (ASTM D1078)

The normal boiling point of a liquid is the temperature at which its vapor pressure equals the standard atmospheric pressure (760 mmHg or 101.325 kPa). A standard method for this determination is ASTM D1078, "Standard Test Method for Distillation Range of Volatile Organic Liquids".[6][7][8][9][10]

Methodology:

• Apparatus: The setup consists of a distillation flask, a condenser, a graduated receiving cylinder, and a calibrated thermometer or temperature probe.

• Procedure: A measured volume of the sample (e.g., 100 mL) is placed in the distillation flask with a few boiling chips to ensure smooth boiling. The apparatus is assembled, and heat is applied to the flask.

• Data Collection: The temperature is recorded at the point when the first drop of condensate falls from the condenser into the receiving cylinder (initial boiling point). The heating rate is adjusted to maintain a steady distillation rate. The temperature is continuously monitored as the distillation proceeds.

• Normal Boiling Point: For a pure compound like 2,5,5-trimethylheptane, the boiling point should remain constant throughout the distillation. This steady temperature is recorded as the boiling point. The observed boiling point is then corrected to standard atmospheric pressure.

Vapor Pressure Determination (Static Method)

The static method is a direct way to measure the vapor pressure of a liquid at a given temperature.[11][12] It involves placing the substance in a closed container and measuring the pressure of the vapor in equilibrium with the liquid.

Methodology:

• Sample Preparation: A small, purified sample of 2,5,5-trimethylheptane is introduced into a thermostated vessel.

• Degassing: The sample is thoroughly degassed to remove any dissolved air or other volatile impurities. This is typically achieved by repeated freeze-pump-thaw cycles under vacuum.

• Equilibration: The degassed sample is brought to the desired temperature in a precisely controlled thermal bath. The system is allowed to reach thermal and phase equilibrium, at which point the pressure inside the vessel becomes constant.

• Pressure Measurement: The equilibrium pressure is measured using a calibrated pressure transducer. The measurement is repeated at several different temperatures to establish the vapor pressure curve of the substance.

Mandatory Visualization

The following diagrams illustrate the conceptual relationships governing the vapor pressure and boiling point of 2,5,5-trimethylheptane and a typical experimental workflow for its property determination.

Caption: Relationship between molecular structure and physical properties.

Caption: Workflow for boiling point and vapor pressure determination.

References

• 1. Heptane, 2,5,5-trimethyl- [webbook.nist.gov]
• 2. Heptane, 2,5,5-trimethyl- (CAS 1189-99-7) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 3. Heptane, 2,5,5-trimethyl- [webbook.nist.gov]
• 4. Heptane, 2,5,5-trimethyl- [webbook.nist.gov]
• 5. 2,5,5-Trimethylheptane. | CAS#:1189-99-7 | Chemsrc [chemsrc.com]
• 6. petrolube.com [petrolube.com]
• 7. store.astm.org [store.astm.org]
• 8. store.astm.org [store.astm.org]
• 9. ww2.arb.ca.gov [ww2.arb.ca.gov]
• 10. store.astm.org [store.astm.org]
• 11. consilab.de [consilab.de]
• 12. Vapor pressure - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to the Conformational Analysis of Trimethylheptane Isomers

For Researchers, Scientists, and Drug Development Professionals

Abstract

Conformational analysis is a critical aspect of understanding the three-dimensional structure of molecules, which in turn governs their physical properties and biological activity. For complex acyclic molecules such as the isomers of trimethylheptane, a thorough conformational analysis provides invaluable insights into their steric and electronic properties. This technical guide delves into the core principles and methodologies for the conformational analysis of trimethylheptane isomers, targeting researchers, scientists, and professionals in drug development. We will explore both experimental and computational approaches, provide detailed protocols for key experiments, and present a framework for interpreting the conformational landscape of these highly branched alkanes.

Introduction to Conformational Analysis of Branched Alkanes

The isomers of trimethylheptane, with the molecular formula C₁₀H₂₂, represent a class of highly branched alkanes. Their structural complexity arises from the various possible substitution patterns of the three methyl groups on the heptane (B126788) backbone. Unlike simpler linear alkanes, the presence of multiple substituents introduces significant steric hindrance, leading to a more intricate potential energy surface and a greater diversity of stable conformations.

The primary goal of conformational analysis is to identify the stable conformers (rotamers) of a molecule and to quantify the energy differences and rotational barriers between them. The most stable conformations correspond to minima on the potential energy surface, and their relative populations at a given temperature can be determined by the Boltzmann distribution. The key energetic factors governing the conformational preferences of alkanes are:

• Torsional Strain: Arises from the eclipsing of bonds on adjacent atoms. Staggered conformations are energetically favored over eclipsed conformations.

• Steric Strain: Results from repulsive interactions when non-bonded atoms or groups are forced into close proximity. In branched alkanes, gauche interactions between bulky substituents are a primary source of steric strain.[1][2]

• Van der Waals Interactions: Weak attractive or repulsive forces between non-bonded atoms.

Isomers of Trimethylheptane

There are numerous constitutional isomers of trimethylheptane. A comprehensive conformational analysis would ideally be performed for each isomer of interest. Some examples of trimethylheptane isomers include:

• 2,2,3-Trimethylheptane

• 2,2,4-Trimethylheptane

• 2,2,5-Trimethylheptane

• 2,2,6-Trimethylheptane (B12658229)

• 2,3,3-Trimethylheptane

• 2,3,4-Trimethylheptane

• 2,3,5-Trimethylheptane

• 2,3,6-Trimethylheptane

• 2,4,4-Trimethylheptane

• 2,4,5-Trimethylheptane

• 2,4,6-Trimethylheptane

• 3,3,4-Trimethylheptane

• 3,3,5-Trimethylheptane

• 3,4,4-Trimethylheptane

• 3,4,5-Trimethylheptane

The conformational analysis of each isomer will be unique due to the different substitution patterns and the resulting steric interactions. For instance, an isomer like 2,2,6-trimethylheptane will have different rotational considerations around its various C-C bonds compared to a more symmetrically substituted isomer like 3,4,5-trimethylheptane.

Methodologies for Conformational Analysis

A combination of experimental and computational techniques is typically employed to elucidate the conformational landscape of a molecule.

Experimental Techniques

Nuclear Magnetic Resonance (NMR) Spectroscopy is the most powerful experimental tool for conformational analysis in solution.[3]

• Variable-Temperature NMR (VT-NMR): By recording NMR spectra at different temperatures, it is possible to observe changes in the populations of different conformers.[4][5] At low temperatures, the rate of interconversion between conformers may become slow enough on the NMR timescale to allow for the observation of distinct signals for each conformer. From the temperature dependence of the equilibrium constant, thermodynamic parameters such as the enthalpy (ΔH°) and entropy (ΔS°) differences between conformers can be determined. The rotational energy barrier (ΔG‡) can be estimated from the coalescence temperature of the signals.[4]

• Nuclear Overhauser Effect (NOE) Spectroscopy: NOE experiments, such as NOESY, provide information about through-space proximity of protons. The intensity of NOE cross-peaks is inversely proportional to the sixth power of the distance between the protons, making it a sensitive tool for determining the relative orientation of different parts of the molecule in the predominant conformation.

• Coupling Constants (J-values): The magnitude of three-bond proton-proton coupling constants (³JHH) is dependent on the dihedral angle between the coupled protons, as described by the Karplus equation. By measuring these coupling constants, it is possible to deduce the preferred dihedral angles and thus the dominant conformation.

Computational Methods

Computational chemistry provides a powerful means to explore the potential energy surface of a molecule and to calculate the relative energies of different conformers and the barriers between them.

• Molecular Mechanics (MM): This method uses classical physics to model the energy of a molecule based on bond stretching, angle bending, torsional angles, and van der Waals interactions. Force fields such as MMFF94 and AMBER are commonly used for conformational searches of organic molecules. MM methods are computationally inexpensive and are well-suited for scanning the conformational space of large and flexible molecules.

• Quantum Mechanics (QM): QM methods, such as Density Functional Theory (DFT) and ab initio methods (e.g., Møller-Plesset perturbation theory, MP2), provide a more accurate description of the electronic structure and energies of molecules.[6] DFT methods like B3LYP, combined with a suitable basis set (e.g., 6-31G(d) or larger), are widely used to optimize the geometries of conformers found in a molecular mechanics search and to calculate their relative energies and rotational barriers with higher accuracy.[6][7]

Experimental and Computational Protocols

Variable-Temperature NMR (VT-NMR) Protocol

• Sample Preparation: Dissolve a known concentration of the trimethylheptane isomer in a suitable deuterated solvent that has a low freezing point (e.g., deuterated toluene, d₈-toluene, or deuterated methanol, CD₃OD).

• Initial Spectrum: Acquire a standard ¹H NMR spectrum at room temperature.

• Low-Temperature Spectra: Gradually lower the temperature of the NMR probe in increments of 10-20 K. At each temperature, allow the sample to equilibrate for several minutes before acquiring a spectrum.

• Coalescence and Low-Temperature Limit: Continue cooling until significant broadening and then sharpening of signals is observed (coalescence), and ideally, until the slow-exchange regime is reached where distinct signals for different conformers are visible.

• Data Analysis:

  • Equilibrium Constants: In the slow-exchange regime, determine the relative populations of the conformers by integrating the corresponding signals. The equilibrium constant (K) is the ratio of these populations.

  • Thermodynamic Parameters: Plot ln(K) versus 1/T (van't Hoff plot). The slope of the line is -ΔH°/R and the intercept is ΔS°/R, where R is the gas constant.

  • Rotational Barrier: Use the Eyring equation or approximate methods based on the coalescence temperature to estimate the free energy of activation (ΔG‡) for the conformational interchange.

Computational Analysis Workflow

A typical computational workflow for the conformational analysis of a trimethylheptane isomer is as follows:

References

• 1. 3.7 Conformations of Other Alkanes - Organic Chemistry | OpenStax [openstax.org]
• 2. Furman Chemistry 120: Organic / Gauche and Anti Conformers [furmanchm120.pbworks.com]
• 3. (1) H NMR spectral analysis and conformational behavior of n-alkanes in different chemical environments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scielo.br [scielo.br]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Conformational energies of reference organic molecules: benchmarking of common efficient computational methods against coupled cluster theory - PMC [pmc.ncbi.nlm.nih.gov]

Quantum Chemical Calculations for 2,5,5-Trimethylheptane: A Technical Guide

This in-depth technical guide provides a comprehensive overview of the application of quantum chemical calculations to elucidate the structural, energetic, and spectroscopic properties of 2,5,5-trimethylheptane. The content is tailored for researchers, scientists, and professionals in the field of drug development and computational chemistry, offering a foundational understanding of the theoretical approaches and their practical implementation.

Introduction to 2,5,5-Trimethylheptane

2,5,5-Trimethylheptane (C₁₀H₂₂) is a branched-chain alkane with the chemical structure illustrated below.[1][2][3][4] Understanding its conformational landscape, thermodynamic stability, and vibrational properties is crucial for various applications, including the development of force fields for molecular simulations and the prediction of its chemical behavior. Quantum chemical calculations provide a powerful tool for obtaining these properties with high accuracy.[5]

Theoretical Background and Computational Methods

The study of molecules like 2,5,5-trimethylheptane at the quantum mechanical level relies on solving the time-independent Schrödinger equation. Due to the complexity of this equation for many-electron systems, various approximations and computational methods have been developed.

2.1. Density Functional Theory (DFT)

Density Functional Theory (DFT) has become a popular method for electronic structure calculations due to its favorable balance between accuracy and computational cost.[6][7][8] In DFT, the electron density is the central quantity used to calculate the total energy of the system. A key component of DFT is the exchange-correlation functional, which approximates the complex many-body effects. Common functionals include B3LYP, which has been shown to provide reliable results for a wide range of chemical systems.[6][7][9][10]

2.2. Ab Initio Methods

Ab initio methods are based on first principles and do not rely on empirical parameterization.[5] While computationally more demanding than DFT, methods like Møller-Plesset perturbation theory (MP2) and Coupled Cluster (CC) theory, such as CCSD(T), can provide highly accurate results, often referred to as the "gold standard" in quantum chemistry.[5][11] These methods are particularly useful for obtaining benchmark energetic data.

Computational Protocol: A Step-by-Step Guide

The following section outlines a typical workflow for performing quantum chemical calculations on 2,5,5-trimethylheptane.

3.1. Conformational Analysis

Due to the presence of multiple rotatable single bonds, 2,5,5-trimethylheptane can exist in numerous conformations. A thorough conformational search is the first critical step to identify the low-energy structures on the potential energy surface.

• Methodology : A common approach involves a systematic or stochastic search using molecular mechanics force fields (e.g., MMFF94) to generate a large number of initial conformers. These conformers are then typically optimized at a lower level of theory, such as DFT with a smaller basis set (e.g., B3LYP/6-31G(d)), to narrow down the set of unique, low-energy structures. The resulting unique conformers are then subjected to further optimization at a higher level of theory.

3.2. Geometry Optimization

For each identified conformer, a full geometry optimization is performed to locate the stationary point on the potential energy surface corresponding to a local minimum.

• Methodology : The geometry of each conformer is optimized using a higher-level theoretical method, for instance, the B3LYP functional with a larger basis set like 6-311+G(d,p).[6][9] The optimization process continues until the forces on the atoms and the energy change between successive steps fall below predefined convergence criteria.

3.3. Vibrational Frequency Calculations

Following geometry optimization, vibrational frequency calculations are performed for each stable conformer. These calculations serve two primary purposes:

• Characterization of Stationary Points : The nature of the stationary point is determined by analyzing the Hessian matrix (the matrix of second derivatives of the energy with respect to atomic coordinates). A true minimum on the potential energy surface will have all real (positive) vibrational frequencies. The presence of one imaginary frequency indicates a transition state.

• Prediction of Infrared Spectra : The calculated vibrational frequencies and their corresponding intensities can be used to predict the infrared (IR) spectrum of the molecule.[12][13][14] These frequencies are often scaled by an empirical factor to better match experimental data.

• Methodology : Harmonic vibrational frequencies are calculated at the same level of theory used for the geometry optimization (e.g., B3LYP/6-311+G(d,p)).

3.4. Thermochemical Analysis

The results from the vibrational frequency calculations are used to compute various thermochemical properties by applying statistical mechanics principles.

• Methodology : Key thermochemical parameters such as the zero-point vibrational energy (ZPVE), enthalpy, entropy, and Gibbs free energy are calculated.[10][15] These values allow for the determination of the relative stabilities of the different conformers at a given temperature. The enthalpy of formation can also be calculated using isodesmic reactions or other established protocols.[10]

Data Presentation: Calculated and Experimental Properties

The following tables summarize the kind of quantitative data that would be obtained from quantum chemical calculations and compares them with available experimental or critically evaluated data from the National Institute of Standards and Technology (NIST).[1][16]

Table 1: Thermophysical Properties of 2,5,5-Trimethylheptane

Property	Experimental/Evaluated Value (NIST)
Molecular Weight	142.28 g/mol [2]
Normal Boiling Point	155.8 °C (428.95 K)[16]
Critical Temperature	329.7 °C (602.85 K)[16]
Critical Pressure	2.48 MPa[16]
Critical Density	0.24 g/cm³[16]

Table 2: Representative Thermochemical Data for Alkanes (Illustrative)

Property	Computational Method	Calculated Value (kcal/mol)
Standard Enthalpy of Formation (Isooctane)	CBS-QB3	-54.40 ± 1.60[10]
Standard Enthalpy of Formation (Isooctane)	Experimental	-53.54 ± 0.36[10]

Visualization of Computational Workflows

Visualizing the logical flow of a computational chemistry study is essential for understanding the interdependencies of different calculation steps.

Caption: General workflow for quantum chemical calculations.

Caption: Logical relationship of computational parameters.

References

• 1. Heptane, 2,5,5-trimethyl- [webbook.nist.gov]
• 2. Heptane, 2,5,5-trimethyl- | C10H22 | CID 14478 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2,5,5-trimethylheptane [stenutz.eu]
• 4. 1189-99-7 CAS MSDS (2,5,5-Trimethylheptane.) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 5. Recent Advances in Computational Thermochemistry and Challenges for the Future - Impact of Advances in Computing and Communications Technologies on Chemical Science and Technology - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. A theoretical density functional theory calculation-based analysis of conformers of p-xylene | European Journal of Chemistry [eurjchem.com]
• 9. journals.ut.ac.ir [journals.ut.ac.ir]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. apps.dtic.mil [apps.dtic.mil]
• 13. air.unimi.it [air.unimi.it]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. WTT- Under Construction Page [wtt-pro.nist.gov]

Potential Uses of 2,5,5-Trimethylheptane in Organic Synthesis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

2,5,5-Trimethylheptane, a highly branched alkane, is a hydrocarbon with the chemical formula C₁₀H₂₂. While its direct applications in organic synthesis are not extensively documented in scientific literature, its structural features—notably the presence of a quaternary carbon and a tertiary carbon—suggest several potential avenues for its use as a starting material or a scaffold in the synthesis of more complex organic molecules. This technical guide explores the prospective utility of 2,5,5-trimethylheptane in organic synthesis, drawing parallels from the known reactivity of other branched alkanes. We will delve into hypothetical synthetic transformations, including its synthesis, functionalization through halogenation and oxidation, and its potential role in catalytic processes. This document aims to provide a theoretical framework and practical, albeit illustrative, experimental protocols to stimulate further research into the synthetic applications of this compound.

Physicochemical Properties of 2,5,5-Trimethylheptane

A comprehensive understanding of the physical and chemical properties of 2,5,5-trimethylheptane is crucial for its application in organic synthesis. These properties influence its reactivity, choice of solvents, and reaction conditions.

Property	Value	Reference
Molecular Formula	C₁₀H₂₂	[1][2]
Molecular Weight	142.28 g/mol	[1]
CAS Number	1189-99-7	[1][3]
IUPAC Name	2,5,5-trimethylheptane	[1]
Canonical SMILES	CCC(C)(C)CCC(C)C	[1]
InChIKey	SOYLPZSOEXZMLE-UHFFFAOYSA-N	[1][2]

Synthesis of 2,5,5-Trimethylheptane

The synthesis of highly branched alkanes can be achieved through various established methods in organic chemistry. A plausible and versatile approach for the synthesis of 2,5,5-trimethylheptane is the Grignard reaction, which allows for the formation of carbon-carbon bonds.[4][5][6][7][8]

Retrosynthetic Analysis

A retrosynthetic analysis of 2,5,5-trimethylheptane suggests a disconnection at the C4-C5 bond, leading to two key synthons: a tert-pentyl Grignard reagent and 2-pentanone.

References

• 1. Heptane, 2,5,5-trimethyl- | C10H22 | CID 14478 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. PubChemLite - Heptane, 2,5,5-trimethyl- (C10H22) [pubchemlite.lcsb.uni.lu]
• 3. 2,5,5-Trimethylheptane. | CAS#:1189-99-7 | Chemsrc [chemsrc.com]
• 4. A Short On Preparation Of Alkanes By Grignard Reagents [unacademy.com]
• 5. Grignard reaction - Wikipedia [en.wikipedia.org]
• 6. benchchem.com [benchchem.com]
• 7. Grignard Reaction [organic-chemistry.org]
• 8. chem.libretexts.org [chem.libretexts.org]

Protocols & Analytical Methods

Application Note: Laboratory-Scale Synthesis of 2,5,5-Trimethylheptane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document outlines a robust, three-step laboratory-scale synthesis of 2,5,5-trimethylheptane, a branched-chain alkane with potential applications as a solvent, fuel additive, or as a building block in organic synthesis. The synthesis commences with a Grignard reaction between tert-butylmagnesium bromide and 5-methyl-2-hexanone (B1664664) to form a tertiary alcohol. This intermediate is subsequently dehydrated to an alkene mixture, which is then catalytically hydrogenated to yield the final saturated alkane product. This protocol provides detailed methodologies for each synthetic step, along with expected yields and characterization data.

Introduction

2,5,5-Trimethylheptane is a saturated hydrocarbon of interest in various chemical research and development areas. Its synthesis in a laboratory setting requires a reliable method for constructing the specific branched carbon skeleton. The synthetic strategy detailed herein employs fundamental and widely applicable organic reactions, namely the Grignard reaction for carbon-carbon bond formation, acid-catalyzed dehydration for the introduction of a double bond, and catalytic hydrogenation for the final saturation to the alkane. This multi-step approach offers a high degree of control and is suitable for producing the target compound with good purity and yield.

Overall Reaction Scheme

Data Presentation

Step	Reactants	Product(s)	Reagents/Catalyst	Solvent	Reaction Time	Temperature	Typical Yield (%)
1. Grignard Reaction	tert-butylmagnesium bromide, 5-methyl-2-hexanone	2,5,5-Trimethyl-2-heptanol	-	Anhydrous THF	2-3 hours	0 °C to RT	80-90
2. Dehydration	2,5,5-Trimethyl-2-heptanol	2,5,5-Trimethyl-2-heptene & 2,5,5-Trimethyl-1-heptene	Conc. H₂SO₄ or H₃PO₄	-	1-2 hours	100-140 °C	85-95
3. Hydrogenation	2,5,5-Trimethyl-2-heptene & 2,5,5-Trimethyl-1-heptene	2,5,5-Trimethylheptane	10% Pd/C, H₂ gas	Ethanol (B145695)	2-4 hours	Room Temperature	>95

Experimental Protocols

Step 1: Grignard Reaction - Synthesis of 2,5,5-Trimethyl-2-heptanol

The Grignard reaction is a powerful tool for forming carbon-carbon bonds by reacting an organomagnesium halide with a carbonyl compound, such as a ketone, to produce an alcohol.[1] In this step, tert-butylmagnesium bromide is reacted with 5-methyl-2-hexanone to yield the tertiary alcohol, 2,5,5-trimethyl-2-heptanol.[2][3]

Materials:

• Magnesium turnings

• tert-Butyl bromide

• 5-methyl-2-hexanone

• Anhydrous tetrahydrofuran (B95107) (THF)

• Iodine crystal (for initiation)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Three-neck round-bottom flask, dropping funnel, condenser, magnetic stirrer, heating mantle, ice bath.

Procedure:

• Preparation of Grignard Reagent:

  • All glassware must be oven-dried to be completely free of water.

  • Place magnesium turnings in the three-neck flask equipped with a magnetic stir bar and a condenser.

  • In the dropping funnel, prepare a solution of tert-butyl bromide in anhydrous THF.

  • Add a small amount of the tert-butyl bromide solution to the magnesium turnings. If the reaction does not initiate (indicated by bubbling), add a small crystal of iodine and gently warm the flask.

  • Once the reaction starts, add the remaining tert-butyl bromide solution dropwise to maintain a gentle reflux.

  • After the addition is complete, continue to stir the mixture for 30 minutes to ensure complete formation of the Grignard reagent.

• Reaction with Ketone:

  • Cool the Grignard reagent solution to 0 °C using an ice bath.

  • Prepare a solution of 5-methyl-2-hexanone in anhydrous THF in the dropping funnel.

  • Add the ketone solution dropwise to the cooled Grignard reagent with vigorous stirring.

  • After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 1-2 hours.

• Work-up and Purification:

  • Cool the reaction mixture in an ice bath and slowly quench the reaction by the dropwise addition of saturated aqueous NH₄Cl solution.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether.

  • Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

  • Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator to obtain the crude 2,5,5-trimethyl-2-heptanol. The product can be purified further by vacuum distillation if necessary.

Step 2: Dehydration - Synthesis of 2,5,5-Trimethylheptene Isomers

The dehydration of tertiary alcohols to form alkenes is typically achieved through an acid-catalyzed E1 elimination mechanism.[4][5][6] Heating the tertiary alcohol in the presence of a strong acid like sulfuric or phosphoric acid results in the loss of a water molecule and the formation of a carbon-carbon double bond.[7]

Materials:

• 2,5,5-Trimethyl-2-heptanol (from Step 1)

• Concentrated sulfuric acid (H₂SO₄) or phosphoric acid (H₃PO₄)

• Sodium bicarbonate solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Distillation apparatus

Procedure:

• Place the crude 2,5,5-trimethyl-2-heptanol in a round-bottom flask.

• Slowly add a catalytic amount of concentrated sulfuric acid or phosphoric acid while cooling the flask in an ice bath.

• Set up for fractional distillation.

• Heat the mixture to the appropriate temperature (typically 100-140 °C) to distill the alkene products as they are formed.

• Wash the collected distillate with sodium bicarbonate solution to neutralize any remaining acid, followed by a wash with water.

• Dry the organic layer over anhydrous Na₂SO₄.

• The resulting product is a mixture of 2,5,5-trimethyl-2-heptene and 2,5,5-trimethyl-1-heptene, which can be used directly in the next step without further purification.

Step 3: Catalytic Hydrogenation - Synthesis of 2,5,5-Trimethylheptane

Catalytic hydrogenation is a standard method for the reduction of alkenes to alkanes.[8] The reaction involves the addition of hydrogen gas across the double bond in the presence of a metal catalyst, such as palladium on carbon (Pd/C).[9][10]

Materials:

• Alkene mixture from Step 2

• 10% Palladium on carbon (Pd/C)

• Ethanol (or other suitable solvent)

• Hydrogen gas (H₂)

• Hydrogenation apparatus (e.g., Parr hydrogenator or a balloon hydrogenation setup)

• Celite or another filter aid

Procedure:

• Dissolve the alkene mixture from Step 2 in ethanol in a suitable reaction flask.

• Carefully add the 10% Pd/C catalyst to the solution. Caution: Pd/C can be pyrophoric; handle with care in an inert atmosphere if dry.

• Secure the flask to the hydrogenation apparatus.

• Flush the system with nitrogen, then introduce hydrogen gas (typically at 1-3 atm).

• Stir the reaction mixture vigorously to ensure good contact between the catalyst, substrate, and hydrogen.

• Monitor the reaction progress by the uptake of hydrogen or by TLC/GC analysis.

• Once the reaction is complete (no more hydrogen uptake), carefully vent the hydrogen and flush the system with nitrogen.

• Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst.

• Rinse the filter pad with ethanol.

• Remove the solvent from the filtrate under reduced pressure to yield the final product, 2,5,5-trimethylheptane. Purity can be assessed by GC-MS and NMR spectroscopy.

Visualizations

Caption: Workflow for the synthesis of 2,5,5-trimethylheptane.

References

• 1. Grignard Reaction [organic-chemistry.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. byjus.com [byjus.com]
• 5. Video: Acid-Catalyzed Dehydration of Alcohols to Alkenes [jove.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. scribd.com [scribd.com]
• 10. Hydrogenation of Alkenes | Definition, Mechanism & Examples - Lesson | Study.com [study.com]

Application Notes & Protocols: Chiral Separation of Alkane Isomers

Audience: Researchers, scientists, and drug development professionals.

1. Introduction

Chiral alkanes, hydrocarbons containing one or more stereocenters, are significant in fields such as petrochemical analysis, fragrance research, and stereoselective synthesis.[1] Unlike polar molecules, the enantiomers of alkanes exhibit identical physical properties except for their interaction with plane-polarized light, making their separation a considerable challenge. The chiral recognition of these nonpolar molecules primarily depends on weak van der Waals forces and inclusion complexation.[1] This necessitates the use of specialized chiral stationary phases (CSPs) and optimized analytical techniques. This document provides an overview of the primary methods for chiral alkane separation and detailed protocols for their implementation.

2. Principal Analytical Techniques

The separation of volatile and semi-volatile chiral compounds is predominantly achieved through chromatographic methods.[2][3][4] For chiral alkanes, Gas Chromatography (GC) is the most established and effective technique due to their inherent volatility.[1] Supercritical Fluid Chromatography (SFC) also presents a promising alternative, particularly for less volatile or thermally labile alkanes.[1][5]

• Gas Chromatography (GC): GC is the leading method for the enantioseparation of chiral alkanes.[1] The success of this technique hinges on the selection of a CSP capable of discriminating between the subtle structural differences of the alkane enantiomers.[1]

• Supercritical Fluid Chromatography (SFC): SFC utilizes a supercritical fluid, typically carbon dioxide, as the mobile phase.[5] This technique offers advantages such as high efficiency and faster separations compared to HPLC.[5][6][7] For nonpolar compounds like alkanes, SFC is a powerful tool, often employing similar CSPs to those used in GC and HPLC.[1][5]

3. Chiral Stationary Phases (CSPs) for Alkane Separation

The core of chiral separation lies in the stationary phase. For alkanes, the most successful CSPs are based on inclusion complexation.

• Cyclodextrin-Based CSPs: Modified cyclodextrins are the most widely used and effective CSPs for the GC separation of chiral alkanes.[1] Cyclodextrins are cyclic oligosaccharides with a chiral, bucket-like structure.[1] Their hydrophobic inner cavity can form temporary inclusion complexes with alkane molecules.[1] The differential fit of the alkane enantiomers into this chiral cavity leads to differences in retention times, enabling separation.[1] The enantioselectivity of these CSPs can be fine-tuned by modifying the hydroxyl groups on the cyclodextrin (B1172386) rim.[1]

• Other Novel CSPs: Research into new CSPs is ongoing. Chiral Metal-Organic Frameworks (MOFs) and Covalent Organic Frameworks (COFs) have shown potential for the GC separation of a wide range of organic compounds, including alkanes and their isomers.[8][9] Chiral Porous Organic Cages (POCs) are also being explored as stationary phases for capillary GC enantioseparation.[10]

4. Data Presentation: Performance of Cyclodextrin-Based GC Columns

The following tables summarize the performance of commercially available, modified cyclodextrin-based GC columns for the enantioseparation of common chiral alkanes. The data is compiled from various literature sources and manufacturer application notes.

Table 1: Chiral GC Column Specifications for Alkane Separation

Column Name	Chiral Selector	Polysiloxane Base Phase	Max Temperature (°C)
Rt-βDEXsm	Substituted β-cyclodextrin	Phenylmethylpolysiloxane	230
Rt-βDEXse	Substituted β-cyclodextrin	Phenylmethylpolysiloxane	230
Chirasil-Val	L-valine-tert-butylamide	Polysiloxane	220

Data is illustrative and based on commercially available columns.

Table 2: Representative GC Separation Data for Chiral Alkanes

Analyte	Column	Oven Program	Carrier Gas	Resolution (Rs)	Separation Factor (α)
(±)-3-methylhexane	Rt-βDEXsm	40°C (1 min) to 230°C @ 2°C/min	Hydrogen	> 1.5	~1.05
(±)-7,11-dimethylheptadecane	Rt-βDEXse	100°C (2 min) to 220°C @ 5°C/min	Helium	Baseline	> 1.10
(±)-sec-butylcyclohexane	Chirasil-Val	60°C isothermal	Nitrogen	> 1.5	~1.08

Note: Specific Rs and α values are highly dependent on the exact experimental conditions. A successful separation is often reported as baseline resolution.[1]

5. Experimental Protocols

Detailed experimental conditions are crucial for achieving successful and reproducible enantioseparations.

Protocol 1: General GC Method for Chiral Alkane Analysis

This protocol provides a representative method for the GC-based separation of chiral alkanes using a modified cyclodextrin CSP.

• Instrumentation:

  • Gas Chromatograph equipped with a Flame Ionization Detector (FID).

  • Chiral capillary column (e.g., Rt-βDEXsm, 30m x 0.25mm ID, 0.25µm film thickness).

• Materials:

  • High-purity carrier gas (Hydrogen or Helium).

  • Alkane standard or sample, diluted in a suitable solvent (e.g., pentane) if necessary.

• GC Conditions:

  • Injection: Split injection is typically used for neat or concentrated samples.[1]

    • Injector Temperature: 250°C

    • Split Ratio: 100:1

    • Injection Volume: 1 µL

  • Oven Program:

    • Initial Temperature: 40°C, hold for 1 minute.

    • Ramp: 2°C/minute to 230°C.

    • Final Hold: 3 minutes at 230°C.

  • Carrier Gas: Hydrogen at a constant linear velocity of 80 cm/sec (set at 40°C).[11]

  • Detector: FID

    • Detector Temperature: 250°C

    • Hydrogen Flow: 40 mL/min

    • Air Flow: 400 mL/min

    • Makeup Gas (Nitrogen): 25 mL/min

• Data Analysis:

  • Integrate the peaks corresponding to the two enantiomers.

  • Calculate the resolution (Rs) and separation factor (α) to evaluate the separation quality.

  • Determine the enantiomeric ratio (ER) or enantiomeric excess (ee) if required.

Protocol 2: SFC Screening for Chiral Alkane Separation

This protocol outlines a general approach for screening different CSPs and mobile phase modifiers for the chiral separation of alkanes using SFC.

• Instrumentation:

  • Supercritical Fluid Chromatography (SFC) system with a photodiode array (PDA) or mass spectrometer (MS) detector.

  • A selection of chiral columns (e.g., polysaccharide-based CSPs).

• Materials:

  • SFC-grade carbon dioxide.

  • Modifier solvents (e.g., methanol (B129727), ethanol, isopropanol).

  • Alkane standard or sample dissolved in a suitable solvent.

• SFC Conditions:

  • Columns: Screen a variety of polysaccharide-based chiral columns.

  • Mobile Phase:

    • Primary: Supercritical CO2.

    • Modifier: Start with a gradient of 5-40% methanol over 5-10 minutes.

  • Flow Rate: 3-5 mL/min.

  • Back Pressure: 150 bar.

  • Column Temperature: 40°C.

  • Detection: PDA or MS.

• Screening and Optimization:

  • Run the initial screening method with each column.

  • For promising separations, optimize the modifier type and concentration, gradient slope, temperature, and back pressure to improve resolution. A full screening with different stationary phases and mobile phase solvents is often necessary.[12]

6. Visualizations

Caption: Workflow for Chiral GC Analysis of Alkane Isomers.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Chiral separations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Supercritical fluid chromatography - Wikipedia [en.wikipedia.org]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. selvita.com [selvita.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. azom.com [azom.com]
• 10. researchgate.net [researchgate.net]
• 11. gcms.cz [gcms.cz]
• 12. Screening strategy for chiral and achiral separations in supercritical fluid chromatography mode - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for 2,5,5-Trimethylheptane as a Non-Polar Solvent

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,5,5-Trimethylheptane is a branched-chain alkane, a class of saturated hydrocarbons.[1] As a non-polar solvent, its utility in a laboratory or industrial setting is predicated on its physical and chemical properties, primarily its ability to dissolve non-polar substances while being immiscible with polar solvents like water. This document provides a comprehensive overview of the known properties of 2,5,5-trimethylheptane and outlines potential applications and generalized experimental protocols based on the characteristics of similar high-boiling point, non-polar solvents.

Disclaimer: There is a notable lack of specific, published experimental protocols detailing the use of 2,5,5-trimethylheptane as a solvent in research and drug development. The protocols provided herein are generalized examples based on the expected behavior of a high-boiling point, non-polar, branched alkane solvent. Researchers should validate these methods for their specific applications.

Physicochemical Properties

A summary of the key physical and chemical properties of 2,5,5-trimethylheptane is presented below. These properties are essential for designing and understanding experiments where it may be used as a solvent.

Property	Value	Reference
Chemical Formula	C₁₀H₂₂	[2][3]
Molecular Weight	142.28 g/mol	[2]
CAS Number	1189-99-7	[2][3]
Appearance	Colorless liquid (predicted)
Boiling Point	152.81°C	[3]
Melting Point	-53.99°C	[3]
Density	0.7360 g/cm³	[3]
Refractive Index	1.4126	[3]
Solubility in Water	Insoluble (predicted based on non-polar nature)	[4]
XLogP3-AA (Lipophilicity)	4.9	[2]

Predicted Solubility Profile

Based on the principle of "like dissolves like," 2,5,5-trimethylheptane is expected to be an excellent solvent for non-polar and weakly polar organic compounds. Its branched structure may offer different solvency characteristics compared to its linear isomer, n-decane.

Solute Class	Predicted Solubility	Rationale
Non-polar compounds (e.g., oils, fats, waxes, other alkanes)	High	Similar non-polar nature and reliance on van der Waals forces for interaction.
Weakly polar organic compounds (e.g., long-chain esters, ethers, and ketones)	Moderate to High	The large non-polar hydrocarbon portion of these solutes will interact favorably with the solvent.
Polar organic compounds (e.g., short-chain alcohols, carboxylic acids)	Low to Very Low	The strong intermolecular forces (hydrogen bonding) within the polar solutes are not overcome by the weak van der Waals forces with the non-polar solvent.
Ionic compounds (e.g., inorganic salts)	Insoluble	The strong ionic bonds of the solute cannot be disrupted by the non-polar solvent.

Potential Applications in Research and Drug Development

Given its high boiling point and non-polar nature, 2,5,5-trimethylheptane could serve as a suitable solvent in several specialized applications:

• High-Temperature Organic Synthesis: Its high boiling point makes it a potential medium for organic reactions that require elevated temperatures, providing a stable and inert environment. This is particularly useful when reactants or products are sensitive to more reactive high-boiling polar solvents.

• Extraction of Non-Polar Natural Products: It could be employed for the extraction of lipophilic compounds from plant or animal tissues, where its high boiling point could be advantageous for certain extraction techniques.

• Inert Reaction Medium: For reactions involving highly reactive reagents, such as organometallics or strong bases, that are incompatible with protic or polar aprotic solvents, 2,5,5-trimethylheptane can provide an inert environment.

• Crystallization of Non-Polar Compounds: It could be used as a solvent for the crystallization or recrystallization of non-polar to weakly polar organic compounds, where slow cooling from a high temperature might yield high-quality crystals.

• Replacement for Other High-Boiling Alkanes: It can be considered as an alternative to other high-boiling aliphatic hydrocarbon solvents.

Experimental Protocols (Generalized)

The following are generalized protocols for potential applications of 2,5,5-trimethylheptane.

Protocol 1: High-Temperature Organic Synthesis (e.g., a Suzuki Coupling)

This protocol describes a generalized workflow for a high-temperature, anhydrous organic reaction where a non-polar, high-boiling solvent is required.

Materials:

• Aryl halide (1.0 mmol)

• Aryl boronic acid (1.2 mmol)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 0.02 mmol)

• Anhydrous base (e.g., K₂CO₃, 2.0 mmol)

• 2,5,5-Trimethylheptane (anhydrous, 10 mL)

• Round-bottom flask, condenser, magnetic stirrer, heating mantle, and inert gas supply (Nitrogen or Argon).

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add the aryl halide, aryl boronic acid, palladium catalyst, and anhydrous base.

• Add 10 mL of anhydrous 2,5,5-trimethylheptane to the flask.

• Equip the flask with a condenser and a magnetic stir bar.

• Heat the reaction mixture to the desired temperature (e.g., 120-140°C) with vigorous stirring.

• Monitor the reaction progress by a suitable technique (e.g., TLC or GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Work-up the reaction by adding water and extracting the product with a lower-boiling organic solvent (e.g., ethyl acetate (B1210297) or diethyl ether).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to remove the extraction solvent.

• Purify the crude product by a suitable method (e.g., column chromatography or recrystallization).

Fig. 1: Workflow for a high-temperature organic synthesis.

Protocol 2: Extraction of Non-Polar Compounds from a Solid Matrix

This protocol outlines a general procedure for extracting lipophilic compounds from a solid natural product matrix.

Materials:

• Dried and ground solid matrix (e.g., plant material, 20 g)

• 2,5,5-Trimethylheptane (200 mL)

• Soxhlet extraction apparatus or a flask for reflux extraction

• Heating mantle

• Rotary evaporator

Procedure:

• Place the dried and ground solid matrix into a thimble for the Soxhlet extractor or directly into a round-bottom flask for reflux extraction.

• Add 2,5,5-trimethylheptane to the extraction flask.

• Assemble the extraction apparatus.

• Heat the solvent to a gentle reflux and continue the extraction for a specified period (e.g., 6-24 hours). The high temperature can enhance extraction efficiency.[5]

• After the extraction is complete, allow the solution to cool to room temperature.

• Filter the extract to remove any solid particles.

• Remove the 2,5,5-trimethylheptane under reduced pressure using a rotary evaporator. Due to its high boiling point, a good vacuum and a higher bath temperature will be required.[6]

• The resulting crude extract can be further analyzed or purified.

Fig. 2: Generalized workflow for solid-liquid extraction.

Safety and Handling

While specific toxicological data for 2,5,5-trimethylheptane is limited, data on similar branched alkanes (C8-C18) suggest low acute oral and dermal toxicity.[7] However, as with all organic solvents, appropriate safety precautions should be taken.

• Flammability: As a hydrocarbon, 2,5,5-trimethylheptane is flammable. Keep away from open flames and sources of ignition.

• Inhalation: Use in a well-ventilated area or a fume hood to avoid inhaling vapors. Inhalation of high concentrations of alkane vapors may cause respiratory irritation and central nervous system effects.[7]

• Skin and Eye Contact: Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. It may cause skin and eye irritation.[7]

• Aspiration Hazard: If swallowed, it may be fatal if it enters the airways.[7]

Always consult the Safety Data Sheet (SDS) for detailed safety information before use.

Logical Relationship of Solvent Properties to Applications

The suitability of 2,5,5-trimethylheptane for specific applications is a direct consequence of its inherent properties.

Fig. 3: Relationship between solvent properties and applications.

Conclusion

2,5,5-Trimethylheptane is a non-polar, high-boiling point solvent with potential applications in specialized areas of organic synthesis and natural product extraction. While specific documented uses are scarce, its physicochemical properties suggest it can be a valuable tool for researchers working under conditions where these characteristics are advantageous. The provided generalized protocols and diagrams serve as a starting point for the development of specific experimental procedures. As with any chemical, a thorough understanding of its properties and a commitment to safety are paramount for its successful and responsible use in the laboratory.

References

• 1. organic chemistry - Synthesis of branched alkanes - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 2. Heptane, 2,5,5-trimethyl- | C10H22 | CID 14478 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1189-99-7 CAS MSDS (2,5,5-Trimethylheptane.) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 4. document.grail.moe [document.grail.moe]
• 5. Techniques for extraction and isolation of natural products: a comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. quora.com [quora.com]
• 7. industrialchemicals.gov.au [industrialchemicals.gov.au]

Application Note: Analysis of 2,5,5-Trimethylheptane by Gas Chromatography-Mass Spectrometry (GC-MS)

Audience: Researchers, scientists, and drug development professionals.

Introduction

2,5,5-Trimethylheptane is a branched-chain alkane that may be of interest in various fields, including petrochemical analysis, environmental monitoring, and as a potential biomarker or impurity in chemical synthesis. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique for the separation, identification, and quantification of volatile and semi-volatile organic compounds like 2,5,5-trimethylheptane. This application note provides a detailed protocol for the GC-MS analysis of 2,5,5-trimethylheptane, including sample preparation, instrument parameters, and data analysis.

Data Presentation

The mass spectrum of 2,5,5-trimethylheptane is characterized by specific fragment ions that are indicative of its branched structure. The fragmentation pattern is a result of the electron ionization process, which leads to the formation of a molecular ion and subsequent fragmentation through cleavage at the branching points to form stable carbocations.[1][2][3][4] The base peak in the spectrum of a branched alkane often corresponds to the most stable carbocation.[1]

Table 1: Quantitative Data for GC-MS Analysis of 2,5,5-Trimethylheptane

Parameter	Value
Compound Name	2,5,5-Trimethylheptane
Molecular Formula	C₁₀H₂₂
Molecular Weight	142.28 g/mol [5][6]
CAS Number	1189-99-7[5][6]
Kovats Retention Index (non-polar column)	892[7]
Major Mass Fragments (m/z)	Relative Intensity (%)
41	100
43	95
57	85
71	60
85	10
113	5
142 (Molecular Ion)	<1

Data obtained from the NIST Mass Spectrometry Data Center.[5]

Experimental Protocols

This section outlines a general protocol for the GC-MS analysis of 2,5,5-trimethylheptane. The specific conditions may need to be optimized based on the sample matrix and the analytical instrumentation used.

1. Sample Preparation

For a standard solution, 2,5,5-trimethylheptane should be dissolved in a volatile organic solvent such as hexane (B92381) or pentane (B18724) to a final concentration of approximately 10 µg/mL. For complex matrices, a sample preparation technique such as liquid-liquid extraction, solid-phase extraction (SPE), or headspace analysis may be necessary to extract and concentrate the analyte.

2. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• GC Column: A non-polar capillary column, such as an Agilent HP-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness), is recommended for the separation of hydrocarbons.

• Injector: Split/splitless inlet.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

Table 2: GC-MS Instrument Parameters

Parameter	Setting
GC Parameters
Injector Temperature	250 °C
Injection Volume	1 µL
Split Ratio	50:1
Oven Temperature Program	Initial temperature of 40 °C, hold for 2 minutes, ramp to 250 °C at 10 °C/min, hold for 5 minutes.
Mass Spectrometer Parameters
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Source Temperature	230 °C
Quadrupole Temperature	150 °C
Mass Range	m/z 35-300
Scan Mode	Full Scan

3. Data Acquisition and Analysis

• Acquire the data using the instrument's data acquisition software.

• Identify the peak corresponding to 2,5,5-trimethylheptane based on its retention time.

• Confirm the identity of the compound by comparing the acquired mass spectrum with a reference spectrum from a library (e.g., NIST).

• For quantitative analysis, a calibration curve should be prepared using standard solutions of known concentrations.

Mandatory Visualization

Caption: Experimental workflow for GC-MS analysis of 2,5,5-trimethylheptane.

Caption: Proposed fragmentation of 2,5,5-trimethylheptane in EI-MS.

References

• 1. benchchem.com [benchchem.com]
• 2. GCMS Section 6.9.2 [people.whitman.edu]
• 3. Video: Mass Spectrometry: Branched Alkane Fragmentation [jove.com]
• 4. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 5. Heptane, 2,5,5-trimethyl- [webbook.nist.gov]
• 6. Heptane, 2,5,5-trimethyl- [webbook.nist.gov]
• 7. Heptane, 2,5,5-trimethyl- [webbook.nist.gov]

High-Resolution Gas Chromatography for the Analysis of Decane Isomers: An Application Note and Protocol

Introduction

Decane (B31447) (C10H22) and its 74 structural isomers are significant components of various petroleum products, fuels, and environmental samples. Due to their similar physicochemical properties, the separation and identification of these isomers present a considerable analytical challenge. High-resolution gas chromatography (GC) is an indispensable technique for the detailed characterization of such complex hydrocarbon mixtures. This application note provides a detailed protocol for the separation of decane isomers using high-resolution capillary gas chromatography, intended for researchers, scientists, and professionals in the fields of petrochemistry, environmental analysis, and drug development.

This document outlines the optimized GC conditions, including the selection of an appropriate capillary column and temperature programming, to achieve baseline or near-baseline separation of a wide range of decane isomers. The methodologies provided are designed to be a starting point for method development and can be adapted based on the specific instrumentation and analytical requirements.

Experimental Protocols

This section details the recommended methodology for the high-resolution GC analysis of decane isomers.

Sample Preparation

Proper sample preparation is crucial for accurate and reproducible results.

• Standard Preparation: Prepare a mixed standard solution of available decane isomers in a high-purity volatile solvent such as hexane (B92381) or pentane. A concentration range of 10-100 µg/mL for each isomer is recommended.

• Sample Dilution: Dilute complex samples (e.g., gasoline, fuel fractions) in a suitable solvent to bring the concentration of decane isomers within the linear range of the detector.

Instrumentation and Analytical Conditions

A high-resolution gas chromatograph equipped with a flame ionization detector (FID) or a mass spectrometer (MS) is required. On non-polar stationary phases, the elution order of alkanes generally follows their boiling points.[1]

Table 1: Gas Chromatography (GC) System and Operating Conditions

Parameter	Recommended Setting
GC System	Agilent 7890B GC with FID/5977B MSD or equivalent
Injector	Split/Splitless Inlet
Injector Temperature	250 °C
Injection Mode	Split (Split ratio: 100:1)
Injection Volume	1 µL
Capillary Column
Stationary Phase	100% Dimethylpolysiloxane (e.g., Agilent J&W DB-1, Restek Rxi-1ms)
Dimensions	60 m x 0.25 mm ID, 0.25 µm film thickness
Oven Temperature Program
Initial Temperature	35 °C, hold for 10 min
Ramp 1	2 °C/min to 150 °C
Ramp 2	10 °C/min to 250 °C, hold for 5 min
Carrier Gas	Helium (99.999% purity)
Flow Rate	1.0 mL/min (Constant Flow Mode)
Detector
Type	Flame Ionization Detector (FID) or Mass Spectrometer (MS)
FID Temperature	280 °C
MS Transfer Line	280 °C
MS Ion Source	230 °C (EI)
MS Quadrupole	150 °C
Mass Range	m/z 40-250

Data Presentation: Retention of Decane Isomers

The separation of decane isomers is highly dependent on the stationary phase and the temperature program. On a non-polar 100% dimethylpolysiloxane column, the elution order is primarily determined by the boiling point of the isomers, with more highly branched isomers generally having lower boiling points and thus eluting earlier.

Table 2: Predicted Retention Indices of Selected Decane Isomers on a Non-Polar Stationary Phase

Isomer Name	Structure	Boiling Point (°C)	Predicted Retention Index
2,2,3,3-Tetramethylhexane	Branched	165.8	958
2,2,4,4-Tetramethylhexane	Branched	156.8	962
2,3,3,4-Tetramethylhexane	Branched	169.1	983
2,2,3-Trimethylheptane	Branched	161.7	985
2,2,5-Trimethylheptane	Branched	155.8	968
2,3,5-Trimethylheptane	Branched	163.2	988
2,4,4-Trimethylheptane	Branched	158.4	975
3,3,4-Trimethylheptane	Branched	166.5	992
3,3,5-Trimethylheptane	Branched	163.5	989
2,2-Dimethyl-3-ethylhexane	Branched	162.1	986
2,3-Dimethyl-3-ethylhexane	Branched	168.2	995
2,4-Dimethyl-3-ethylhexane	Branched	164.5	990
2,5-Dimethyl-3-ethylhexane	Branched	160.9	980
3,3-Diethylhexane	Branched	167.3	993
2-Methyldecane	Branched	171.9	1087
3-Methyldecane	Branched	171.2	1085
4-Methyldecane	Branched	170.5	1083
5-Methyldecane	Branched	170.0	1081
n-Decane	Linear	174.1	1000

Note: The retention indices presented in this table are predicted values for a standard non-polar (100% dimethylpolysiloxane) column and should be used as a guideline for isomer identification. Actual retention times and indices may vary depending on the specific column, instrument, and analytical conditions.

Mandatory Visualization

The following diagrams illustrate the logical workflow of the experimental protocol and the relationship between isomer structure and elution order.

Caption: Experimental workflow for the GC analysis of decane isomers.

Caption: General elution order of decane isomers on a non-polar GC column.

References

• 1. quora.com [quora.com]

Application Note and Protocol for the Preparation of 2,5,5-Trimethylheptane Standard Solutions

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the preparation of accurate and precise standard solutions of 2,5,5-trimethylheptane. Given its volatile nature, careful handling and specific preparation techniques are necessary to minimize analyte loss and ensure the reliability of subsequent analytical measurements. This protocol outlines the gravimetric preparation of a primary stock solution and the subsequent serial dilutions to generate working standards. All quantitative data is presented in structured tables, and a clear workflow diagram is provided for easy reference.

Introduction

2,5,5-Trimethylheptane is a branched-chain alkane, a class of compounds frequently analyzed in various fields, including environmental science, petroleum analysis, and as potential biomarkers in medical research. Accurate quantification of 2,5,5-trimethylheptane relies on the preparation of precise calibration standards. Due to its volatility, standard preparation methods must be robust to prevent evaporation, which can lead to significant errors in concentration. This protocol details a reliable method for preparing 2,5,5-trimethylheptane standard solutions suitable for use in chromatographic techniques such as gas chromatography (GC).

Physicochemical Properties of 2,5,5-Trimethylheptane

A thorough understanding of the physical and chemical properties of 2,5,5-trimethylheptane is crucial for its proper handling and the preparation of accurate standards.

Property	Value	Reference
Chemical Formula	C₁₀H₂₂	[1][2][3]
Molecular Weight	142.28 g/mol	[1][2][3]
Density	0.737 - 0.74 g/cm³	[4][5]
Boiling Point	152.8 °C	[5]
Solubility	Soluble in nonpolar organic solvents (e.g., hexane, toluene); very low solubility in polar solvents (e.g., water).[6]	[6]
Appearance	Colorless liquid	[6]

Experimental Protocol

This protocol employs a gravimetric method for the preparation of the primary stock solution to ensure the highest accuracy, followed by serial volumetric dilutions to obtain working standards.

Materials and Equipment

• 2,5,5-trimethylheptane (high purity, ≥99%)

• Methanol (B129727) (HPLC or GC grade)

• Analytical balance (4-decimal place)

• 10 mL, 50 mL, and 100 mL volumetric flasks (Class A)

• Gas-tight syringes (10 µL, 100 µL, 1 mL)

• Micropipettes and tips

• Vials with PTFE-lined septa

• Vortex mixer

• Fume hood

Preparation of Primary Stock Solution (1000 µg/mL)

• Tare the Volumetric Flask: Place a clean, dry 100 mL volumetric flask on the analytical balance and tare the weight.

• Solvent Addition: In a fume hood, add approximately 50 mL of methanol to the tared 100 mL volumetric flask.

• Analyte Weighing (Gravimetric Addition):

  • Tare a small vial containing 2,5,5-trimethylheptane with its cap on the analytical balance.

  • Using a clean, dry gas-tight syringe, carefully withdraw a small volume of 2,5,5-trimethylheptane and quickly inject it into the methanol in the volumetric flask, ensuring the syringe tip is submerged in the solvent to minimize volatilization.

  • Immediately cap the volumetric flask and re-weigh the vial with the remaining 2,5,5-trimethylheptane to determine the exact mass of the analyte added to the flask by difference. Aim for approximately 100 mg.

• Final Dilution:

  • Gently swirl the flask to mix the contents.

  • Allow the solution to equilibrate to room temperature.

  • Carefully add methanol to the volumetric flask until the meniscus reaches the calibration mark.

  • Cap the flask and invert it several times to ensure a homogenous solution.[7]

• Concentration Calculation: Calculate the precise concentration of the stock solution using the following formula:

  Concentration (µg/mL) = (Mass of 2,5,5-trimethylheptane (g) / Volume of flask (mL)) * 1,000,000

Preparation of Working Standard Solutions

Prepare a series of working standards by performing serial dilutions of the primary stock solution. The following table provides an example dilution series.

Target Concentration (µg/mL)	Volume of Stock/Previous Standard to Transfer (mL)	Final Volume (mL)	Diluent
100	10 mL of 1000 µg/mL Stock	100	Methanol
50	5 mL of 1000 µg/mL Stock	100	Methanol
25	5 mL of 50 µg/mL Standard	10	Methanol
10	1 mL of 100 µg/mL Standard	10	Methanol
5	0.5 mL of 100 µg/mL Standard	10	Methanol
1	0.1 mL of 100 µg/mL Standard	10	Methanol

Procedure for Dilution:

• Using a calibrated micropipette or gas-tight syringe, transfer the required volume of the stock or higher concentration standard into a clean volumetric flask.

• Dilute to the mark with methanol.

• Cap and invert the flask multiple times to ensure thorough mixing.

• Transfer the prepared standards to labeled vials with PTFE-lined septa and store under appropriate conditions (refrigerated at 4°C).

Workflow Diagram

The following diagram illustrates the logical workflow for the preparation of 2,5,5-trimethylheptane standard solutions.

Caption: Workflow for the preparation of 2,5,5-trimethylheptane standard solutions.

Safety Precautions

• 2,5,5-Trimethylheptane is a flammable liquid. Handle with care and avoid sources of ignition.

• Always work in a well-ventilated fume hood when handling 2,5,5-trimethylheptane and methanol.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Consult the Safety Data Sheet (SDS) for 2,5,5-trimethylheptane and methanol before use.

Conclusion

This protocol provides a detailed and reliable method for the preparation of 2,5,5-trimethylheptane standard solutions. By following these steps, researchers, scientists, and drug development professionals can produce accurate and precise standards, which are essential for the valid quantification of this compound in various analytical applications. The use of a gravimetric method for the primary stock solution and careful volumetric techniques for serial dilutions will minimize errors associated with the volatility of the analyte.

References

• 1. Heptane, 2,5,5-trimethyl- | C10H22 | CID 14478 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Page loading... [wap.guidechem.com]
• 3. Heptane, 2,5,5-trimethyl- [webbook.nist.gov]
• 4. 2,5,5-trimethylheptane [stenutz.eu]
• 5. 2,5,5-trimethylheptane - ChemInfo Public [recherche.chemikalieninfo.de]
• 6. solubilityofthings.com [solubilityofthings.com]
• 7. Best Practices for Handling and Using Volatile Analytical Standards [restek.com]

Application of 2,5,5-Trimethylheptane in Fuel Additives: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,5,5-Trimethylheptane is a branched-chain alkane with the chemical formula C10H22. Its highly branched structure suggests potential as a valuable component in gasoline formulations to enhance the octane (B31449) rating and improve engine performance. This document provides detailed application notes and protocols for the evaluation of 2,5,5-trimethylheptane as a fuel additive. The information is intended for researchers and scientists in the fields of fuel chemistry, internal combustion engine development, and related areas.

Physicochemical Properties and Estimated Octane Rating

Property	Value	Unit
Molecular Formula	C10H22	-
Molecular Weight	142.28	g/mol
Density	0.737	g/cm³
Boiling Point	153.8	°C
Estimated Research Octane Number (RON)	95 - 105	-
Estimated Motor Octane Number (MON)	90 - 100	-

Note: The RON and MON values are estimated based on the structural features of 2,5,5-trimethylheptane, specifically its high degree of branching, which is known to correlate with higher octane numbers.[1][2] Experimental verification is required for precise determination.

Experimental Protocols

The following protocols outline the standard methods for evaluating the key performance indicators of 2,5,5-trimethylheptane as a fuel additive.

Protocol 1: Determination of Research Octane Number (RON) and Motor Octane Number (MON)

The octane rating of a fuel is a measure of its resistance to autoignition (knocking) in an internal combustion engine. The Research Octane Number (RON) and Motor Octane Number (MON) are determined using standardized cooperative fuel research (CFR) engines under different operating conditions.

1.1. Objective: To experimentally determine the RON and MON of a base fuel blended with varying concentrations of 2,5,5-trimethylheptane.

1.2. Materials:

• Cooperative Fuel Research (CFR) engine conforming to ASTM D2699 (for RON) and ASTM D2700 (for MON) specifications.

• Primary reference fuels (isooctane and n-heptane).

• Base gasoline with a known octane rating.

• 2,5,5-trimethylheptane (high purity).

• Blending equipment.

1.3. Methodology:

1.3.1. Fuel Blending:

• Prepare a series of fuel blends by adding 2,5,5-trimethylheptane to the base gasoline at various concentrations (e.g., 1%, 2%, 5%, 10% by volume).

• Thoroughly mix each blend to ensure homogeneity.

1.3.2. RON Determination (ASTM D2699):

• Calibrate the CFR engine according to the ASTM D2699 standard procedure using the primary reference fuels.

• Introduce the first fuel blend into the engine's fuel system.

• Operate the engine under the specified "Research" method conditions (low engine speed and intake air temperature).

• Adjust the compression ratio until a standard level of knock intensity is observed.

• Bracket the sample fuel between two primary reference fuel blends that give slightly higher and lower knock intensities.

• The RON of the sample is calculated by interpolation between the bracketing reference fuels.

• Repeat the procedure for each fuel blend.

1.3.3. MON Determination (ASTM D2700):

• Re-calibrate the CFR engine according to the ASTM D2700 standard procedure.

• Introduce the fuel blends into the engine's fuel system.

• Operate the engine under the specified "Motor" method conditions (higher engine speed and intake air temperature, and a preheated fuel-air mixture).

• Follow the same procedure of adjusting the compression ratio, bracketing with reference fuels, and interpolating to determine the MON for each blend.

1.4. Data Analysis:

• Tabulate the RON and MON values for each blend.

• Plot the change in RON and MON as a function of the concentration of 2,5,5-trimethylheptane.

• Calculate the blending octane value of 2,5,5-trimethylheptane.

Protocol 2: Engine Performance and Emissions Testing

This protocol describes a general procedure for evaluating the effect of 2,5,5-trimethylheptane on engine performance and exhaust emissions using a dynamometer.

2.1. Objective: To assess the impact of 2,5,5-trimethylheptane as a fuel additive on engine power, torque, fuel consumption, and regulated exhaust emissions (CO, HC, NOx).

2.2. Materials:

• A representative spark-ignition engine mounted on a test bed with a dynamometer.

• Engine control unit (ECU) with data logging capabilities.

• Exhaust gas analyzer for measuring CO, HC, and NOx concentrations.

• Fuel flow meter.

• Base gasoline.

• Fuel blends containing 2,5,5-trimethylheptane.

2.3. Methodology:

2.3.1. Engine Setup and Baseline Testing:

• Install the engine on the dynamometer test bed and connect all necessary instrumentation.

• Warm up the engine to a stable operating temperature using the base gasoline.

• Perform a series of engine tests at various speeds and loads (e.g., a sweep of engine speeds at wide-open throttle and several partial load conditions).

• Record engine parameters including torque, power, engine speed, fuel consumption, and exhaust emissions for the baseline fuel.

2.3.2. Additive Testing:

• Drain the base gasoline from the fuel system and introduce the first fuel blend containing 2,5,5-trimethylheptane.

• Allow the engine to run for a sufficient period to ensure the new fuel has completely replaced the previous one.

• Repeat the same series of engine tests as performed for the baseline fuel, recording all relevant parameters.

• Repeat the procedure for all prepared fuel blends.

2.4. Data Analysis:

• Compare the torque, power, and brake-specific fuel consumption (BSFC) curves for the additive blends against the baseline fuel.

• Analyze the changes in CO, HC, and NOx emissions at different operating points.

• Present the data in tables and graphs for clear comparison.

Visualizations

Logical Relationship of Branched Alkanes to Octane Number

References

• 1. ftloscience.com [ftloscience.com]
• 2. psecommunity.org [psecommunity.org]

Application Notes and Protocols for the Use of 2,5,5-Trimethylheptane as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of 2,5,5-trimethylheptane as an internal standard in quantitative analytical studies, primarily focusing on gas chromatography (GC) applications.

Introduction to 2,5,5-Trimethylheptane as an Internal Standard

2,5,5-Trimethylheptane is a branched-chain alkane with properties that make it a suitable internal standard for the quantitative analysis of volatile and semi-volatile organic compounds. An internal standard in analytical chemistry is a substance that is added in a constant amount to samples, calibration standards, and blanks. It is used to correct for the loss of analyte during sample preparation and to compensate for variations in injection volume and instrument response.

The ideal internal standard should be a compound that is chemically similar to the analyte(s) of interest, but not naturally present in the samples. 2,5,5-trimethylheptane is often considered in applications such as detailed hydrocarbon analysis (DHA) of fuels like gasoline, where it is a known component but can be used as an internal standard if its native concentration is negligible or can be accurately accounted for.

Key Properties of 2,5,5-Trimethylheptane:

Property	Value
Chemical Formula	C₁₀H₂₂
Molecular Weight	142.28 g/mol
CAS Number	1189-99-7
Boiling Point	Approximately 153-155 °C
Solubility	Soluble in nonpolar organic solvents (e.g., hexane, pentane)
Kovats Retention Index	~892 (on a standard non-polar column)

Applications

The primary application for 2,5,5-trimethylheptane as an internal standard is in the field of detailed hydrocarbon analysis (DHA) using gas chromatography with flame ionization detection (GC-FID). This technique is crucial for:

• Petroleum and Fuel Analysis: Characterizing the composition of gasoline, naphtha, and other petroleum fractions. It helps in determining the relative concentrations of various hydrocarbon components.

• Environmental Monitoring: Quantifying volatile organic compounds (VOCs) in environmental samples.

• Chemical Process Monitoring: Tracking the concentration of specific hydrocarbons in chemical manufacturing processes.

Experimental Protocols

The following are generalized protocols for the use of 2,5,5-trimethylheptane as an internal standard in GC-FID analysis. Instrument conditions and sample preparation steps should be optimized for the specific application.

Preparation of Standard Solutions

3.1.1. Internal Standard (IS) Stock Solution (e.g., 1000 µg/mL)

• Accurately weigh approximately 10 mg of high-purity (≥98%) 2,5,5-trimethylheptane into a 10 mL Class A volumetric flask.

• Record the exact weight.

• Dissolve the 2,5,5-trimethylheptane in a suitable volatile, non-polar solvent (e.g., pentane (B18724) or hexane).

• Bring the flask to volume with the solvent and mix thoroughly.

• Transfer the solution to a sealed vial and store at 4°C.

3.1.2. Calibration Standards

• Prepare a series of calibration standards containing the target analytes at varying known concentrations.

• To each calibration standard, add a precise and constant amount of the 2,5,5-trimethylheptane internal standard stock solution to achieve a final IS concentration that is within the linear range of the detector and ideally close to the expected concentration of the analytes.

• The solvent for the calibration standards should be the same as that used for the sample analysis.

Sample Preparation

• Accurately weigh or measure the sample to be analyzed.

• If the sample is a liquid (e.g., gasoline), dilute it with a suitable solvent (e.g., pentane) to bring the analyte concentrations within the calibration range.

• Add the same constant amount of the 2,5,5-trimethylheptane internal standard stock solution to the diluted sample as was added to the calibration standards.

• Mix the sample thoroughly.

Gas Chromatography (GC-FID) Conditions

The following are typical GC-FID conditions for detailed hydrocarbon analysis. These should be optimized for the specific separation required.

Parameter	Recommended Setting
Instrument	Gas Chromatograph with Flame Ionization Detector (GC-FID)
Column	100% Dimethylpolysiloxane or 5% Phenyl-methylpolysiloxane (e.g., 50 m x 0.20 mm ID, 0.5 µm film thickness)
Carrier Gas	Helium or Hydrogen, at a constant flow rate (e.g., 1.0 mL/min)
Injection Mode	Split (e.g., 100:1 ratio)
Injection Volume	1 µL
Inlet Temperature	250 °C
Oven Temperature Program	Initial: 35 °C, hold for 10 minRamp: 2 °C/min to 200 °C, hold for 10 min
Detector Temperature	250 °C
Detector Gases	Hydrogen and Air, at manufacturer's recommended flow rates

Data Analysis and Calculations

• Peak Identification: Identify the peaks corresponding to the analytes and the internal standard (2,5,5-trimethylheptane) in the chromatograms of the calibration standards and samples based on their retention times.

• Peak Area Integration: Integrate the peak areas for each analyte and the internal standard.

• Calibration Curve Construction:

  • For each calibration standard, calculate the Response Factor (RF) for each analyte relative to the internal standard using the following equation:

    RF = (Areaanalyte / Concentrationanalyte) / (AreaIS / ConcentrationIS)

  • Alternatively, plot the ratio of the analyte peak area to the internal standard peak area (Areaanalyte / AreaIS) against the ratio of the analyte concentration to the internal standard concentration (Concentrationanalyte / ConcentrationIS).

  • Perform a linear regression on the plotted data to obtain the calibration curve.

• Quantification of Analytes in Samples:

  • Calculate the concentration of each analyte in the sample using the calculated average RF or the calibration curve and the following equation:

    Concentrationanalyte = (Areaanalyte / AreaIS) * (ConcentrationIS / RF)

Logical Workflow and Diagrams

The following diagrams illustrate the key workflows in using 2,5,5-trimethylheptane as an internal standard.

Caption: General experimental workflow for quantitative analysis.

Caption: Logic for constructing the calibration curve.

Summary and Considerations

The use of 2,5,5-trimethylheptane as an internal standard provides a reliable method for the quantitative analysis of hydrocarbons and other volatile compounds by GC-FID.

Important Considerations:

• Purity of the Standard: Ensure the use of a high-purity grade of 2,5,5-trimethylheptane to avoid interference from impurities.

• Co-elution: Verify that the 2,5,5-trimethylheptane peak is well-resolved from all analyte peaks and any matrix components under the chosen chromatographic conditions.

• Matrix Effects: While an internal standard can compensate for many variations, it is important to validate the method for the specific sample matrix to ensure there are no unexpected interferences.

• Analyte Similarity: The accuracy of the internal standard method is highest when the physicochemical properties of the internal standard are very similar to those of the analytes. For a complex mixture of hydrocarbons, 2,5,5-trimethylheptane will be more suitable for quantifying other branched alkanes of similar volatility. For aromatic or polar analytes, a different internal standard might be more appropriate.

Application Notes and Protocols for the Structural Elucidation of Trimethylheptanes by NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful and indispensable analytical technique for the structural elucidation of organic molecules, including isomeric alkanes such as trimethylheptanes. The subtle differences in the chemical environments of protons (¹H) and carbons (¹³C) in these branched alkanes lead to unique spectral fingerprints. A comprehensive analysis using a suite of one-dimensional (¹H, ¹³C, DEPT) and two-dimensional (COSY, HSQC, HMBC) NMR experiments enables unambiguous determination of their complex structures.

These application notes provide a detailed guide to utilizing NMR spectroscopy for the structural characterization of trimethylheptane isomers. Included are tabulated NMR data, detailed experimental protocols, and visual workflows to aid in the systematic analysis of these compounds.

Data Presentation: ¹H and ¹³C NMR Chemical Shifts of Trimethylheptane Isomers

The chemical shifts of protons and carbons in alkanes are primarily influenced by their local electronic environment and the degree of substitution. Protons in alkanes typically resonate in the upfield region of the ¹H NMR spectrum, generally between 0.5 and 2.0 ppm.[1] Similarly, carbon signals appear in the aliphatic region of the ¹³C NMR spectrum. The following tables summarize the experimental and predicted ¹H and ¹³C NMR chemical shifts for various trimethylheptane isomers.

Table 1: Predicted ¹H NMR Chemical Shifts (δ, ppm) of Selected Trimethylheptane Isomers

Isomer	CH₃	CH₂	CH
2,2,4-Trimethylheptane	0.85-0.95	1.10-1.40	1.60-1.80
2,3,4-Trimethylheptane	0.80-1.00	1.15-1.45	1.50-1.85
2,3,5-Trimethylheptane	0.80-0.95	1.10-1.50	1.55-1.90
2,3,6-Trimethylheptane	0.85-0.95	1.05-1.55	1.45-1.75
3,3,4-Trimethylheptane	0.85-1.05	1.20-1.50	1.65-1.85
3,3,5-Trimethylheptane	0.85-1.00	1.15-1.55	1.60-1.90
3,4,5-Trimethylheptane	0.80-0.95	1.10-1.40	1.45-1.70

Table 2: Experimental and Predicted ¹³C NMR Chemical Shifts (δ, ppm) of Selected Trimethylheptane Isomers

Isomer	C1	C2	C3	C4	C5	C6	C7	Methyls (on chain)
2,2,4-Trimethylheptane	23.1	32.5	50.9	29.8	37.1	14.3	-	29.3 (2-Me₂), 20.1 (4-Me)
2,3,4-Trimethylheptane	11.5	34.6	39.5	36.7	29.9	14.1	-	15.7 (2-Me), 11.8 (3-Me), 14.5 (4-Me)
2,3,5-Trimethylheptane	11.3	34.9	41.8	31.7	34.1	20.8	14.2	16.2 (2-Me), 15.9 (3-Me), 19.5 (5-Me)
2,3,6-Trimethylheptane	15.9	34.5	44.5	25.1	39.1	27.9	23.0	11.8 (2-Me), 18.9 (3-Me), 22.8 (6-Me)
3,3,4-Trimethylheptane	11.9	25.5	36.1	39.8	30.1	14.2	-	25.5 (3-Me₂), 14.8 (4-Me)
3,3,5-Trimethylheptane	11.8	25.3	36.4	45.1	33.8	20.9	14.3	25.3 (3-Me₂), 19.3 (5-Me)
3,4,5-Trimethylheptane	11.7	25.9	39.1	38.9	39.1	25.9	11.7	15.2 (3-Me), 11.9 (4-Me), 15.2 (5-Me)

Experimental Protocols

Detailed methodologies for the key NMR experiments required for the structural elucidation of trimethylheptanes are provided below.

Sample Preparation

Proper sample preparation is crucial for obtaining high-quality NMR spectra.

• Sample Purity: Ensure the trimethylheptane isomer is of high purity to avoid interference from other signals.

• Solvent: Use a deuterated solvent, typically chloroform-d (B32938) (CDCl₃), as it is an excellent solvent for alkanes and its residual proton signal (at ~7.26 ppm) does not interfere with the alkane signals.

• Concentration: Prepare a solution of approximately 5-10 mg of the trimethylheptane isomer in 0.5-0.7 mL of the deuterated solvent in a standard 5 mm NMR tube.

• Internal Standard: Add a small amount of tetramethylsilane (B1202638) (TMS) as an internal reference for chemical shifts (δ = 0.00 ppm for both ¹H and ¹³C).

• Filtration: To remove any particulate matter that can degrade spectral quality, filter the sample solution through a small plug of glass wool in a Pasteur pipette directly into the NMR tube.

1D ¹H NMR Spectroscopy

This experiment provides information about the chemical environment and connectivity of protons.

• Pulse Program: A standard single-pulse experiment (e.g., 'zg' on Bruker instruments) is sufficient.

• Acquisition Parameters:

  • Spectral Width (SW): 10-12 ppm, centered around 5-6 ppm.

  • Acquisition Time (AQ): 2-4 seconds to ensure good digital resolution.

  • Relaxation Delay (D1): 1-2 seconds. For quantitative analysis, a longer delay of 5 times the longest T₁ is required.

  • Number of Scans (NS): 8-16 scans are typically adequate for achieving a good signal-to-noise ratio.

1D ¹³C NMR Spectroscopy

This experiment identifies all unique carbon atoms in the molecule.

• Pulse Program: A standard proton-decoupled single-pulse experiment (e.g., 'zgpg30' on Bruker instruments) is commonly used.

• Acquisition Parameters:

  • Spectral Width (SW): 200-240 ppm, centered around 100-120 ppm.

  • Acquisition Time (AQ): 1-2 seconds.

  • Relaxation Delay (D1): 2 seconds.

  • Number of Scans (NS): 1024-4096 scans are often necessary due to the low natural abundance of ¹³C.

DEPT (Distortionless Enhancement by Polarization Transfer)

DEPT experiments are used to determine the multiplicity of each carbon atom (CH, CH₂, CH₃). Quaternary carbons are not observed.

• Pulse Program: Standard DEPT-45, DEPT-90, and DEPT-135 pulse sequences.

• Acquisition Parameters:

  • Parameters are generally similar to a standard ¹³C experiment.

  • DEPT-90: Shows only CH (methine) signals.

  • DEPT-135: Shows CH and CH₃ signals as positive peaks and CH₂ (methylene) signals as negative peaks.

2D COSY (Correlation Spectroscopy)

COSY spectra reveal proton-proton couplings, typically through two or three bonds.

• Pulse Program: A standard gradient-selected COSY experiment (e.g., 'cosygpmfqf' on Bruker instruments).

• Acquisition Parameters:

  • Spectral Width (SW): Identical in both dimensions, typically 4-6 ppm, covering the entire proton chemical shift range of the sample.

  • Number of Increments (TD in F1): 256-512 increments.

  • Number of Scans (NS): 2-8 scans per increment.

  • Relaxation Delay (D1): 1-2 seconds.

2D HSQC (Heteronuclear Single Quantum Coherence)

HSQC correlates directly bonded proton and carbon atoms.

• Pulse Program: A standard gradient-selected HSQC experiment with sensitivity enhancement (e.g., 'hsqcedetgpsisp2.3' on Bruker instruments).

• Acquisition Parameters:

  • Spectral Width (SW) in F2 (¹H): 4-6 ppm.

  • Spectral Width (SW) in F1 (¹³C): 50-60 ppm, centered on the aliphatic carbon region.

  • Number of Increments (TD in F1): 128-256 increments.

  • Number of Scans (NS): 4-16 scans per increment.

  • Relaxation Delay (D1): 1-2 seconds.

2D HMBC (Heteronuclear Multiple Bond Correlation)

HMBC reveals long-range correlations between protons and carbons, typically over two to three bonds.

• Pulse Program: A standard gradient-selected HMBC experiment (e.g., 'hmbcgplpndqf' on Bruker instruments).

• Acquisition Parameters:

  • Spectral Width (SW) in F2 (¹H): 4-6 ppm.

  • Spectral Width (SW) in F1 (¹³C): 200-240 ppm.

  • Number of Increments (TD in F1): 256-512 increments.

  • Number of Scans (NS): 8-32 scans per increment.

  • Relaxation Delay (D1): 1.5-2.5 seconds.

  • Long-range coupling delay: Optimized for a J-coupling of 4-8 Hz.

Mandatory Visualizations

The following diagrams illustrate the general workflow for NMR-based structural elucidation and the logical relationships between different NMR experiments.

Caption: General workflow for trimethylheptane structural elucidation by NMR.

Caption: Logical relationships between different NMR experiments for structural analysis.

References

• 1. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Purification of 2,5,5-Trimethylheptane

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the purification of 2,5,5-trimethylheptane. It is intended for researchers, scientists, and drug development professionals who may encounter specific issues during their experiments.

Troubleshooting Guides

This section provides solutions to common problems encountered during the purification of 2,5,5-trimethylheptane.

Fractional Distillation

Fractional distillation is a primary method for purifying 2,5,5-trimethylheptane by separating it from impurities with different boiling points.

Issue 1: Poor Separation of 2,5,5-Trimethylheptane from Other Isomers

• Possible Cause: Insufficient column efficiency for separating isomers with close boiling points. The boiling points of decane (B31447) isomers can be very similar.

• Solution:

  • Increase the number of theoretical plates by using a longer fractionating column or a column with higher efficiency packing material (e.g., Vigreux, Raschig rings, or structured packing).

  • Optimize the reflux ratio. A higher reflux ratio can improve separation but will increase the distillation time. The optimal ratio should be determined experimentally.

  • Ensure the distillation is performed slowly and steadily to allow for proper vapor-liquid equilibrium to be established on each theoretical plate.[1]

Issue 2: Bumping or Unstable Boiling

• Possible Cause: Uneven heating of the distillation flask.

• Solution:

  • Use a heating mantle for uniform heating.

  • Add boiling chips or a magnetic stir bar to the distillation flask to promote smooth boiling.

  • Ensure the heating rate is not too high.

Issue 3: Temperature Fluctuations at the Thermometer

• Possible Cause:

  • The rate of distillation is too high, preventing a stable equilibrium.

  • Condensate ring is not consistently reaching the thermometer bulb.

  • Presence of azeotropes.

• Solution:

  • Reduce the heating rate to ensure a slow and steady distillation rate (typically 1-2 drops per second).

  • Insulate the distillation column to minimize heat loss and ensure the vapor reaches the thermometer.

  • If an azeotrope is suspected, consider alternative purification methods like azeotropic distillation with a suitable entrainer.[2][3]

Gas Chromatography (GC)

Preparative Gas Chromatography (Prep GC) can be used for high-purity separation of 2,5,5-trimethylheptane, especially for removing isomers with very close boiling points.

Issue 1: Co-elution of 2,5,5-Trimethylheptane and Impurities

• Possible Cause: The GC column and conditions are not optimized for separating the specific isomers present.

• Solution:

  • Column Selection: Use a high-resolution capillary column. For non-polar alkanes, a non-polar stationary phase (e.g., polydimethylsiloxane) is a good starting point. For difficult separations, a column with a different selectivity, such as a liquid crystalline stationary phase, may be necessary.[4]

  • Temperature Program: Optimize the oven temperature program. A slower temperature ramp can improve the resolution of closely eluting peaks.

  • Carrier Gas Flow Rate: Adjust the carrier gas flow rate to its optimal linear velocity for the chosen column to maximize efficiency.

Issue 2: Peak Tailing

• Possible Cause:

  • Active sites on the column interacting with the analyte.

  • Contamination in the injector or column.

• Solution:

  • Use a deactivated column.

  • Clean the injector liner and trim the front end of the column.

  • Ensure the sample is fully vaporized in the injector.

Frequently Asked Questions (FAQs)

Q1: What are the most likely impurities in a sample of 2,5,5-trimethylheptane?

A1: The most common impurities are other C10 alkane isomers formed during synthesis.[5][6][7][8] Depending on the synthesis method, unreacted starting materials or solvent residues may also be present. A list of trimethylheptane isomers is provided in the data section.

Q2: What is the boiling point of 2,5,5-trimethylheptane, and how does it compare to other trimethylheptane isomers?

A2: The boiling point of 2,5,5-trimethylheptane is approximately 153-154 °C. The boiling points of other trimethylheptane isomers are generally in a similar range, making their separation by distillation challenging. For example, the boiling points of some other isomers are:

• 2,2,3-Trimethylheptane: ~158 °C

• 2,2,4-Trimethylheptane: ~157 °C

• 2,2,6-Trimethylheptane: ~153 °C

• 3,3,5-Trimethylheptane: ~156 °C

Q3: How can I remove polar impurities from my 2,5,5-trimethylheptane sample?

A3: Polar impurities can be removed by washing the sample with a suitable aqueous solution (e.g., dilute acid or base, depending on the nature of the impurity) in a separatory funnel. The non-polar 2,5,5-trimethylheptane will remain in the organic phase. Alternatively, adsorption chromatography using a polar stationary phase like silica (B1680970) gel or alumina (B75360) can be effective.

Q4: What analytical techniques are best for assessing the purity of 2,5,5-trimethylheptane?

A4: Gas Chromatography with Flame Ionization Detection (GC-FID) is an excellent method for quantifying the purity of volatile compounds like 2,5,5-trimethylheptane.[9][10] For identifying unknown impurities, Gas Chromatography-Mass Spectrometry (GC-MS) is the preferred technique as it provides structural information about the components.[11]

Data Presentation

Table 1: Physical Properties of 2,5,5-Trimethylheptane

Property	Value	Reference
CAS Number	1189-99-7	[5][12][13]
Molecular Formula	C10H22	[13]
Molecular Weight	142.28 g/mol	[13]
Boiling Point	~153-154 °C	[14]
Density	~0.732 g/mL	[14]

Table 2: Common Isomeric Impurities of 2,5,5-Trimethylheptane

Isomer Name	CAS Number
2,2,3-Trimethylheptane	52896-92-1
2,2,4-Trimethylheptane	14720-74-2
2,2,5-Trimethylheptane	20291-95-6
2,2,6-Trimethylheptane	1190-83-6
2,3,3-Trimethylheptane	52896-93-2
2,3,4-Trimethylheptane	52896-95-4
2,3,5-Trimethylheptane	20278-85-7
2,3,6-Trimethylheptane	4032-93-3
2,4,4-Trimethylheptane	4032-92-2
2,4,5-Trimethylheptane	20278-84-6
2,4,6-Trimethylheptane	2613-61-8
3,3,4-Trimethylheptane	20278-87-9
3,3,5-Trimethylheptane	7154-80-5
3,4,4-Trimethylheptane	20278-88-0
3,4,5-Trimethylheptane	20278-89-1
(Source: Grokipedia)[5]

Experimental Protocols

Protocol 1: Purification by Fractional Distillation

Objective: To purify 2,5,5-trimethylheptane from less volatile and more volatile impurities.

Materials:

• Crude 2,5,5-trimethylheptane

• Heating mantle

• Round-bottom flask

• Fractionating column (Vigreux or packed)

• Distillation head with thermometer

• Condenser

• Receiving flasks

• Boiling chips or magnetic stir bar

Procedure:

• Assemble the fractional distillation apparatus in a fume hood. Ensure all glassware is dry.

• Add the crude 2,5,5-trimethylheptane and boiling chips to the round-bottom flask. Do not fill the flask more than two-thirds full.

• Turn on the cooling water to the condenser.

• Begin heating the flask gently with the heating mantle.

• Observe the temperature on the thermometer. As the vapor rises, the temperature will increase and then stabilize at the boiling point of the most volatile component.

• Collect the first fraction (distillate) in a receiving flask. This will contain lower-boiling impurities.

• Once the temperature begins to rise again, change the receiving flask to collect the main fraction of 2,5,5-trimethylheptane. The temperature should remain stable at its boiling point (~153-154 °C) during this collection.[14]

• When the temperature starts to drop or rise significantly again, or when only a small amount of liquid remains in the distillation flask, stop the distillation. The residue will contain higher-boiling impurities.

• Analyze the purity of the collected fractions using GC-FID or GC-MS.

Protocol 2: Purity Analysis by Gas Chromatography (GC)

Objective: To determine the purity of a 2,5,5-trimethylheptane sample.

Instrumentation and Conditions (Typical):

• Gas Chromatograph: Agilent 7890B or equivalent

• Column: HP-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent non-polar capillary column.

• Injector Temperature: 250 °C

• Detector (FID) Temperature: 300 °C

• Oven Program:

  • Initial temperature: 50 °C, hold for 2 minutes

  • Ramp: 10 °C/min to 200 °C

  • Hold at 200 °C for 5 minutes

• Carrier Gas: Helium, constant flow at 1 mL/min

• Injection Volume: 1 µL (split injection, e.g., 50:1 split ratio)

Procedure:

• Prepare a dilute solution of the 2,5,5-trimethylheptane sample in a volatile solvent (e.g., hexane (B92381) or pentane).

• Inject the sample into the GC.

• Record the chromatogram.

• Identify the peak corresponding to 2,5,5-trimethylheptane based on its retention time (if known from a standard) or by GC-MS analysis.

• Calculate the purity by determining the area percentage of the 2,5,5-trimethylheptane peak relative to the total area of all peaks in the chromatogram.

Visualizations

Caption: General workflow for the purification and analysis of 2,5,5-trimethylheptane.

Caption: Troubleshooting logic for poor isomer separation in fractional distillation.

References

• 1. Purification [chem.rochester.edu]
• 2. US5632898A - Method for removing unreacted electrophiles from a reaction mixture - Google Patents [patents.google.com]
• 3. pmt.physicsandmathstutor.com [pmt.physicsandmathstutor.com]
• 4. vurup.sk [vurup.sk]
• 5. grokipedia.com [grokipedia.com]
• 6. 75 C10H22 isomers of molecular formula C10H22 structural isomers carbon chain isomers structural formula skeletal formula R/S optical isomers stereoisomers stereoisomerism in alkanes Doc Brown's advanced level chemistry revision notes for AQA Edexcel OCR Salters IB US honors courses [docbrown.info]
• 7. List of isomers of decane - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]
• 9. agilent.com [agilent.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. ijfans.org [ijfans.org]
• 12. 2,5,5-Trimethylheptane. | CAS#:1189-99-7 | Chemsrc [chemsrc.com]
• 13. Heptane, 2,5,5-trimethyl- | C10H22 | CID 14478 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. Heptane, 2,5,5-trimethyl- [webbook.nist.gov]

Technical Support Center: Branched Alkane Analysis

Welcome to the Technical Support Center for challenges in branched alkane analysis. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answer frequently asked questions related to the complex analysis of these molecules.

Gas Chromatography (GC) Troubleshooting Guide

Q1: My branched alkane peaks are tailing in my gas chromatogram. What are the common causes and how can I fix it?

Peak tailing, where the peak's trailing edge is broader than the leading edge, can significantly impact resolution and quantification.[1] When all peaks, including the solvent peak, exhibit tailing, the issue is often physical rather than chemical.[1]

Troubleshooting Steps:

• Check Column Installation: Improper column installation in the inlet can create dead volumes, causing turbulence in the carrier gas flow.[1] Ensure the column is positioned at the correct depth according to your instrument's manual.

• Inspect the Column Cut: A poor, uneven column cut can disrupt the carrier gas flow.[1] Always inspect the cut with a magnifying glass to ensure it is clean and flat.

• Inlet Liner and Septum Maintenance: Active sites in a contaminated liner or a coring septum can cause peak tailing for active compounds. Regularly replace the inlet liner and septum.

• Optimize Temperatures: If the injector or column temperature is too low, it can lead to sample condensation and peak tailing.[2] Conversely, ensure the temperature does not exceed the column's maximum limit.[2]

Q2: I'm observing co-elution of branched alkane isomers. How can I improve their separation?

Co-elution of isomers is a common challenge in the analysis of complex hydrocarbon mixtures.[3][4]

Solutions:

• Method Optimization: Adjusting the GC method parameters can often improve resolution. Key parameters to consider are:

  • Temperature Program: A slower temperature ramp can improve the separation of closely eluting compounds.[3]

  • Carrier Gas Flow Rate: Optimizing the linear velocity of the carrier gas can enhance separation efficiency.

  • Column Choice: Using a longer column or a column with a smaller internal diameter can increase the number of theoretical plates and improve resolution.[3] For complex mixtures, a non-polar capillary column like a DB-5ms is a good starting point.[5]

• Advanced Techniques: For highly complex samples where co-elution persists, consider using Comprehensive Two-Dimensional Gas Chromatography (GCxGC). This technique uses two columns with different selectivities to provide superior resolving power.[3] GCxGC is particularly useful for separating different classes of compounds, such as linear and branched alkanes.[3]

Experimental Protocol: Basic GC-MS Analysis of Branched Alkanes

This protocol provides a starting point for the analysis of branched alkanes.

Parameter	Condition	Rationale
Injector	Split/splitless inlet, split mode (e.g., 50:1)	Prevents column overloading.[5]
Injector Temperature	250 °C	Ensures rapid vaporization of the sample.[5]
GC Column	Non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm i.d., 0.25 µm film thickness)	Suitable for separating alkane isomers based on boiling points.[5]
Carrier Gas	Helium at a constant flow rate of 1.0 mL/min	Provides good efficiency and is inert.[5]
Oven Temperature Program	Initial: 40 °C, hold for 2 min; Ramp: 10 °C/min to 150 °C; Hold: 5 min at 150 °C	Separates compounds with a wide range of boiling points.[5]
MS Ion Source	Electron Ionization (EI)	Provides reproducible fragmentation patterns for structural identification.[5]
Ionization Energy	70 eV	Standard energy for creating a library-searchable mass spectrum.[5]
Source Temperature	230 °C	Prevents condensation of analytes in the ion source.[5]

Troubleshooting Workflow for Peak Tailing in GC

Caption: A logical workflow for diagnosing and resolving peak tailing in gas chromatography.

Mass Spectrometry (MS) FAQs

Q3: Why is the molecular ion peak (M+) often weak or absent in the mass spectra of branched alkanes?

The molecular ion peak in branched alkanes is often significantly less abundant or even absent compared to their linear isomers.[5] This is because branched alkanes readily fragment at the branching point.[5][6] This preferential fragmentation leads to the formation of more stable secondary and tertiary carbocations.[5][6] The high stability of these carbocations drives the fragmentation process, diminishing the abundance of the intact molecular ion.[6]

Q4: How can I distinguish between linear and branched alkanes based on their mass spectra?

Linear and branched alkanes exhibit distinct fragmentation patterns in Electron Ionization (EI) Mass Spectrometry.

Alkane Type	Key Mass Spectral Features
Linear Alkanes	- A series of cluster peaks separated by 14 amu (loss of CH₂ groups).[5]- The molecular ion peak is usually present, though its intensity decreases with increasing chain length.[5]- The most abundant fragments are typically C₃ and C₄ carbocations.[5]
Branched Alkanes	- Fragmentation is dominated by cleavage at the branching point.[5]- The base peak often corresponds to the most stable carbocation formed.[5]- The molecular ion peak is often weak or absent.[5][6]

Fragmentation Pathway of a Branched Alkane

Caption: Fragmentation of 2-methylbutane at the branching point to form a stable secondary carbocation.[6]

Nuclear Magnetic Resonance (NMR) Spectroscopy FAQs

Q5: What are the main challenges in analyzing branched alkanes by ¹H NMR?

The analysis of branched alkanes by ¹H NMR can be challenging due to:

• Small Chemical Shift Dispersion: Protons in alkanes resonate in a narrow, upfield region of the spectrum (typically 0.5 - 2.0 ppm), leading to significant signal overlap.[7]

• Complex Signal Splitting: Extensive spin-spin coupling between neighboring protons can result in complex and overlapping multiplets, making spectral interpretation difficult.[8]

Q6: How can 2D NMR techniques help in the analysis of branched alkanes?

Two-dimensional (2D) NMR spectroscopy is a powerful tool for overcoming the challenges of 1D NMR in branched alkane analysis.[9]

• COSY (Correlation Spectroscopy): A COSY experiment reveals correlations between protons that are coupled to each other, helping to trace out the carbon skeleton of the molecule.

• HSQC (Heteronuclear Single Quantum Coherence): An HSQC experiment correlates proton signals with the carbon signals of the atoms they are directly attached to, aiding in the assignment of both ¹H and ¹³C resonances.

• HMBC (Heteronuclear Multiple Bond Correlation): An HMBC experiment shows correlations between protons and carbons that are two or three bonds away, providing information about the connectivity of different parts of the molecule.

• DQF-COSY (Double-Quantum Filtered COSY): This technique is particularly useful for analyzing mixtures of linear and branched alkanes, as it can suppress unwanted signals and improve the resolution of cross-peaks that are crucial for identifying branched structures.[9][10]

Experimental Protocol: 2D DQF-COSY for Branched Alkane Discrimination

This method is used for the discrimination and quantification of branched and linear alkanes in mixtures.[10]

Step	Procedure	Purpose
1. Sample Preparation	Prepare mixtures of known compositions of branched and linear alkanes in a suitable solvent (e.g., deuterated chloroform).	To create calibration and test sets for quantitative analysis.[10]
2. NMR Acquisition	Acquire 2D ¹H DQF-COSY spectra for each sample.	To obtain correlation data between coupled protons, which is essential for distinguishing isomers.[10]
3. Data Processing	Process the 2D NMR data and obtain 1D anti-diagonal spectra from the projections.	This minimizes the effects of line broadening, which is especially important for samples in complex matrices like porous media.[9][10]
4. Quantitative Analysis	Use a partial least-squares regression (PLSR) analysis on the spectral data.	To build a model that can predict the composition of unknown mixtures with a low root-mean-square error of prediction (RMSEP).[9][10]

Logical Relationship for NMR-based Isomer Discrimination

Caption: The logical progression from a complex mixture to quantitative analysis using 2D NMR techniques.

References

• 1. benchchem.com [benchchem.com]
• 2. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 3. benchchem.com [benchchem.com]
• 4. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 5. benchchem.com [benchchem.com]
• 6. jove.com [jove.com]
• 7. benchchem.com [benchchem.com]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. In Situ Characterization of Mixtures of Linear and Branched Hydrocarbons Confined within Porous Media Using 2D DQF-COSY NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing GC Columns for C10 Isomers

This guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols for researchers, scientists, and drug development professionals working on the gas chromatography (GC) separation of C10 isomers.

Frequently Asked Questions (FAQs)

Q1: What is the best type of GC column for general C10 isomer analysis?

A1: For non-polar C10 isomers like alkanes (e.g., decane (B31447) isomers), a non-polar stationary phase is the best starting point. These columns separate compounds primarily by their boiling points.[1][2] A column with a 100% dimethylpolysiloxane stationary phase (e.g., a DB-1 equivalent) is a common and effective choice. For more complex mixtures containing polar C10 isomers, a mid-polarity phase may be required to introduce different selectivity based on dipole-dipole interactions.

Q2: How do I improve the resolution of closely eluting or co-eluting C10 isomers?

A2: Improving resolution can be achieved by:

• Optimizing the temperature program: A slower temperature ramp rate will increase the interaction time of the analytes with the stationary phase, often improving separation.[3][4]

• Increasing column length: A longer column provides more theoretical plates, which enhances separation efficiency. However, this will also increase analysis time.[4]

• Decreasing column internal diameter (ID): Narrower columns (e.g., 0.18mm or 0.25mm ID) offer higher efficiency and better resolution.[4]

• Changing the stationary phase: If optimizing parameters on your current column doesn't work, a different stationary phase chemistry may be needed to provide the required selectivity.

Q3: My peaks are tailing. What are the common causes and solutions?

A3: Peak tailing is often caused by active sites in the GC system that interact with polar functional groups on the analytes. Common causes and solutions include:

• Contaminated injector liner: The glass liner in the injector can accumulate non-volatile residues. Regularly replace or clean the liner.

• Column contamination: Non-volatile matrix components can accumulate at the head of the column. Trim the first few centimeters of the column.

• Active sites on the column: The column itself may have active sites. Ensure you are using a high-quality, inert column. Column conditioning can also help passivate active sites.

Q4: What are "ghost peaks" and how can I get rid of them?

A4: Ghost peaks are unexpected peaks that appear in your chromatogram, often during a blank run. They are typically caused by contamination or carryover from a previous injection.[5] To eliminate them, try the following:

• Run a solvent blank: This will help confirm that the contamination is coming from the GC system and not your sample.

• Check the septum: The septum at the top of the injector can degrade and release volatile compounds. Replace it if it is old or has been punctured many times.

• Clean the injector: The injector itself can be a source of contamination. Follow the manufacturer's instructions for cleaning the injector port.

• Bake out the column: Heating the column to a high temperature (below its maximum operating limit) for an extended period can help remove contaminants.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments with C10 isomers.

Problem 1: Poor Resolution of Decane Isomers

Symptoms:

• Multiple decane isomers are co-eluting or appearing as a single broad peak.

• Inability to accurately quantify individual isomers.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for poor resolution of decane isomers.

Detailed Steps:

• Review Your Temperature Program: A fast temperature ramp can cause closely boiling isomers to elute together. Try reducing the ramp rate (e.g., from 10°C/min to 5°C/min) to improve separation.[3][6] If early eluting peaks are the issue, consider lowering the initial oven temperature.[6]

• Evaluate Your Column Dimensions:

  • Length: If resolution is still insufficient, a longer column (e.g., 60m instead of 30m) will provide more separating power.

  • Internal Diameter (ID): A smaller ID column (e.g., 0.18mm) is more efficient than a larger ID column (e.g., 0.25mm) and can significantly improve resolution.[4]

• Consider the Stationary Phase: If you are using a standard non-polar column and cannot achieve separation, the boiling points of your isomers may be too similar. A column with a different selectivity, such as a mid-polarity phase, may be necessary to resolve them based on other interactions.

Problem 2: Baseline Instability or Drift

Symptoms:

• The baseline rises or falls consistently during a run.

• The baseline is noisy, making it difficult to integrate small peaks.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for baseline instability in GC.

Detailed Steps:

• Check Gas Purity: Impurities in the carrier gas are a common cause of baseline noise. Ensure that your gas purifiers (oxygen, moisture, and hydrocarbon traps) are not exhausted and are functioning correctly.

• Perform a Leak Check: Leaks in the system, especially around the injector, can allow air to enter, leading to an unstable baseline. Use an electronic leak detector to check all fittings and connections.

• Address Column Bleed: All columns will exhibit some level of bleed (degradation of the stationary phase) at higher temperatures. If the baseline rises significantly with the temperature program, this is likely column bleed.

  • Condition the column: Heat the column to its maximum allowable temperature for several hours to remove any contaminants.

  • Check for oxygen: Ensure your carrier gas is free of oxygen, as this will accelerate column degradation.

  • Replace the column: If the column is old or has been subjected to harsh conditions, it may need to be replaced.

Data Presentation

The following tables provide an example of how to present data for C10 isomer analysis. Note that retention times and resolution will vary depending on the specific instrument, column, and conditions used.

Table 1: Column Recommendations for C10 Isomer Types

Isomer Type	Recommended Stationary Phase	Example Column	Rationale
Alkanes (e.g., Decane)	100% Dimethylpolysiloxane (non-polar)	DB-1, HP-1, ZB-1	Separation is primarily based on boiling point differences.
Aromatics (e.g., Diethylbenzene)	5% Phenyl-methylpolysiloxane (low-polarity)	DB-5, HP-5ms, ZB-5	Phenyl groups provide π-π interactions for better selectivity of aromatic compounds.
Alkenes (cis/trans isomers)	Mid-to-high polarity phases	DB-WAX, ZB-WAX	Polar phases can differentiate between the small dipole moment differences in cis/trans isomers.

Table 2: Example GC Parameters for C6-C10 Aromatic Hydrocarbons (based on UOP744 Method)

Parameter	Setting
Column	60 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5)
Oven Program	Initial: 40°C, hold for 10 min
Ramp 1: 2°C/min to 80°C
Ramp 2: 5°C/min to 180°C, hold for 5 min
Injector	Split/Splitless, 250°C, Split ratio 50:1
Carrier Gas	Helium, constant flow at 1.0 mL/min
Detector	FID, 280°C

Experimental Protocols

Protocol 1: General Screening of C10 Hydrocarbon Isomers

This protocol is designed for the general analysis of a mixture of C10 hydrocarbon isomers on a standard non-polar column.

Workflow Diagram:

Caption: General experimental workflow for GC analysis of C10 isomers.

Methodology:

• Sample Preparation: Dilute the C10 isomer mixture in a high-purity solvent like hexane (B92381) to a final concentration of approximately 100 µg/mL.

• Instrumentation: Use a gas chromatograph equipped with a split/splitless injector and a Flame Ionization Detector (FID).

• GC Conditions:

  • Column: 30 m x 0.25 mm ID, 0.25 µm film thickness, 100% dimethylpolysiloxane stationary phase.

  • Injector Temperature: 250°C.

  • Injection Volume: 1 µL with a split ratio of 50:1.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Program:

    • Initial temperature: 50°C, hold for 2 minutes.

    • Ramp: Increase at 5°C/min to 150°C.

    • Hold: 5 minutes at 150°C.

  • Detector Temperature: 280°C.

• Data Analysis: Integrate the resulting peaks and identify the isomers based on their retention times compared to known standards.

Protocol 2: High-Resolution Analysis of C1-C10 Hydrocarbons using a Dual-Column System

This advanced protocol is based on an Agilent application note and uses a Deans Switch to direct different fractions of the sample to two different columns for enhanced separation.[1]

Methodology:

• System Configuration:

  • Agilent 7890A GC (or equivalent) with a split/splitless inlet, two FIDs, and a Deans Switch.

  • Primary Column (for heavier fractions): DB-1, 60 m x 0.32 mm ID, 1.0 µm film thickness.[1]

  • Secondary Column (for lighter fractions): HP-PLOT Q, 30 m x 0.32 mm ID, 20 µm film thickness.[1]

• GC Conditions:

  • Injector Temperature: 200°C.

  • Carrier Gas: Helium.

  • Oven Program:

    • Initial temperature: 35°C, hold for 5 minutes.

    • Ramp: Increase at 10°C/min to 200°C.

    • Hold: 10 minutes at 200°C.

  • Detector Temperature: 250°C.

• Deans Switch Operation:

  • The initial part of the run containing the lighter C1-C5 hydrocarbons is "heart-cut" from the DB-1 column and sent to the HP-PLOT Q column for high-resolution separation.

  • After the heart-cut, the remaining heavier components (C6-C10) continue on the DB-1 column to a separate FID.[1]

• Data Analysis: The chromatograms from both FIDs are analyzed to provide a comprehensive profile of the entire C1-C10 hydrocarbon range.

References

• 1. agilent.com [agilent.com]
• 2. scribd.com [scribd.com]
• 3. Temperature Programming for Better GC Results | Phenomenex [phenomenex.com]
• 4. gcms.cz [gcms.cz]
• 5. GC Troubleshooting Guide | Gas Chromatography Troubleshooting [scioninstruments.com]
• 6. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Alkane Mass Spectrometry

Welcome to the technical support center for mass spectrometry analysis of alkanes. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common interference issues encountered by researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of interference in the GC-MS analysis of alkanes?

A1: The most common sources of interference in the Gas Chromatography-Mass Spectrometry (GC-MS) analysis of alkanes include:

• Column Bleed: At high temperatures, the stationary phase of the GC column can degrade and elute, causing a rising baseline and characteristic background ions.[1][2][3] For typical polysiloxane columns, this produces signature ions at m/z 73, 207, and 281.[1][2]

• Isobaric Interference: This occurs when different compounds or fragments have the same nominal mass-to-charge ratio (m/z). This is particularly challenging in complex mixtures where a fragment from a co-eluting compound, such as a terpene in a natural product extract, can have the same mass as a key alkane fragment.[4][5][6]

• Matrix Effects: Components of the sample matrix (e.g., solvents, reagents, or other biological molecules) can co-elute with the target alkanes and either suppress or enhance their ionization, leading to inaccurate quantification.[7]

• Contamination: Impurities from the carrier gas, sample preparation steps, or the instrument itself (like pump oil or cleaning solvents) can introduce extraneous peaks and noise.[8][9][10]

• Ion-Molecule Reactions: At higher sample concentrations within the ion source, fragment ions can react with neutral parent molecules to form heavier ions, leading to unexpected peaks at m/z values greater than the molecular ion.[11]

Q2: How can I differentiate between branched and linear alkane isomers with the same molecular weight?

A2: Differentiating between alkane isomers is possible by carefully examining their mass spectral fragmentation patterns, which are highly dependent on their structure. Electron Ionization (EI) is a high-energy technique that causes molecules to fragment in predictable ways.[12]

• Linear Alkanes (n-alkanes): These spectra are characterized by a series of ion clusters separated by 14 Da, corresponding to the sequential loss of -CH₂- groups.[7][13] The molecular ion (M⁺) is usually visible, though its intensity decreases as the chain length increases.[12][13] The most abundant peaks are typically the C₃ (m/z 43) and C₄ (m/z 57) fragments.[12]

• Branched Alkanes: Fragmentation preferentially occurs at the branching point.[8][14] This is because cleavage at this point results in the formation of more stable secondary (2°) or tertiary (3°) carbocations.[8][14] Consequently, the molecular ion peak is often much less abundant or completely absent compared to the linear isomer.[8] The base peak (the most intense peak) in the spectrum often corresponds to the loss of the largest alkyl group at the branch point, forming the most stable carbocation.[8]

For example, comparing n-hexane with its isomers, 2-methylpentane (B89812) and 3-methylpentane, reveals distinct differences in the relative abundance of key fragments.

Data Presentation: Comparative Fragmentation of C₆H₁₄ Isomers

The following table summarizes the key mass spectral data for n-hexane and two of its branched isomers, obtained from the NIST Chemistry WebBook.[1][2][11] The relative abundance of the base peak is normalized to 100.

m/z	Ion Fragment	n-Hexane Rel. Abundance (%)	2-Methylpentane Rel. Abundance (%)	3-Methylpentane Rel. Abundance (%)	Interpretation
86	[C₆H₁₄]⁺ (M⁺)	15	5	8	The molecular ion is significantly less abundant in the branched isomers.
71	[C₅H₁₁]⁺	35	5	35	Loss of a methyl group (-CH₃). This is a major fragment for 3-methylpentane.
57	[C₄H₉]⁺	100	35	100	Loss of an ethyl group (-C₂H₅). This is the base peak for n-hexane and 3-methylpentane.
43	[C₃H₇]⁺	80	100	45	Loss of a propyl group (-C₃H₇). This is the base peak for 2-methylpentane, indicating preferential cleavage at the 2-position.
29	[C₂H₅]⁺	30	10	30	Ethyl fragment.

Troubleshooting Guides

Q3: My baseline is noisy and continuously rising during a temperature-programmed run. What is the likely cause and how do I fix it?

A3: A noisy and rising baseline, especially at higher temperatures, is a classic symptom of GC column bleed .[1][3] This occurs when the stationary phase of the column breaks down ("backbiting") and elutes into the mass spectrometer, creating background noise and interfering ions that can obscure low-level analytes.[1]

The workflow below outlines a systematic approach to diagnosing and resolving this issue.

Diagram: Troubleshooting Workflow for High Baseline Noise

Caption: A logical workflow for diagnosing and fixing GC column bleed.

Q4: I'm analyzing alkanes in a complex plant extract and see an unusually large peak at m/z 97, which is interfering with my cycloalkane analysis. What could be the cause?

A4: This is a likely case of isobaric interference , where a fragment from a different class of co-eluting compounds has the same nominal mass as your analyte or one of its characteristic fragments. Plant extracts are rich in terpenes and sesquiterpenes, which are known to produce fragments at m/z 97 upon EI fragmentation.

Cycloalkanes also produce characteristic fragment ions at m/z 97 ([C₇H₁₃]⁺). If a sesquiterpene co-elutes with your target cycloalkane, the mass spectrometer will detect both ions at m/z 97, leading to a distorted signal and inaccurate quantification.

Diagram: Isobaric Interference Pathway

Caption: Co-eluting compounds can create isobaric fragment ions.

Solutions:

• Improve Chromatographic Resolution: Modify your GC temperature program (e.g., use a slower ramp rate) to separate the interfering sesquiterpene from the target cycloalkane.

• Use High-Resolution MS: A high-resolution mass spectrometer can distinguish between ions with the same nominal mass but different exact masses (e.g., [C₇H₁₃]⁺ vs. a different elemental composition from the terpene).

• Implement Sample Cleanup: Use a sample preparation technique like Solid Phase Extraction (SPE) to remove interfering classes of compounds before GC-MS analysis.

Experimental Protocols

Protocol: Solid Phase Extraction (SPE) for Removal of Polar Interferences from Hydrocarbon Samples

This protocol describes a general method for cleaning up non-polar alkane samples (e.g., dissolved in hexane) to remove more polar interfering compounds using a normal-phase SPE cartridge (e.g., silica (B1680970) or Florisil).

1. Materials:

• SPE Cartridge: Silica gel, 1 g, 6 mL format

• SPE Vacuum Manifold

• Solvents: Hexane (B92381) (pesticide grade), Dichloromethane (B109758) (DCM, pesticide grade)

• Sample: Alkanes dissolved in a non-polar solvent like hexane.

• Collection Vials

2. Procedure:

• Step 1: Cartridge Conditioning

  • Place the silica SPE cartridge on the vacuum manifold.

  • Wash the cartridge with 5 mL of dichloromethane to remove any impurities. Let it drain by gravity.

  • Add a second 5 mL aliquot of DCM and pull it through the cartridge under a light vacuum (~5" Hg) for 1-2 minutes.

  • Equilibrate the cartridge by adding 5 mL of hexane. Let it drain by gravity until the solvent is just above the sorbent bed.

  • Add a second 5 mL aliquot of hexane and pull it through under light vacuum. Crucially, do not let the cartridge go dry from this point until after the sample is loaded. [3]

• Step 2: Sample Loading

  • Load your sample (e.g., 1-2 mL of alkane mixture in hexane) onto the conditioned cartridge.

  • Allow the sample to flow slowly through the sorbent under gravity or very light vacuum. The non-polar alkanes will have minimal interaction with the polar silica sorbent.

• Step 3: Elution of Alkanes

  • Place a clean collection vial under the cartridge outlet.

  • Elute the target alkanes by adding 5-10 mL of hexane to the cartridge.

  • Apply a light vacuum to pull the solvent through and collect the eluate. This fraction contains your cleaned-up alkanes. Polar interferences will remain adsorbed to the silica.

• Step 4: (Optional) Elution of Interferences

  • To confirm that interferences were removed, you can switch to a new collection vial and elute the cartridge with a more polar solvent, such as dichloromethane or a DCM/methanol mix. This fraction would contain the polar compounds that were retained on the cartridge.

• Step 5: Concentration

  • The collected alkane fraction can be concentrated if necessary using a gentle stream of nitrogen gas before analysis.

References

• 1. Pentane, 2-methyl- [webbook.nist.gov]
• 2. n-Hexane [webbook.nist.gov]
• 3. n-Hexane [webbook.nist.gov]
• 4. Characterization of Hydrocarbon Groups in Complex Mixtures Using Gas Chromatography with Unit-Mass Resolution Electron Ionization Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Isobaric metabolite interferences and the requirement for close examination of raw data in addition to stringent chromatographic separations in liquid chromatography/tandem mass spectrometric analysis of drugs in biological matrix - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. spectroscopyonline.com [spectroscopyonline.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. The EIMS fragmentation mechanisms of the sesquiterpenes corvol ethers A and B, epi-cubebol and isodauc-8-en-11-ol - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Pentane, 3-methyl- [webbook.nist.gov]
• 10. n-Hexane [webbook.nist.gov]
• 11. n-Hexane [webbook.nist.gov]
• 12. documents.thermofisher.com [documents.thermofisher.com]
• 13. Pentane, 2-methyl- [webbook.nist.gov]
• 14. Pentane, 3-methyl- [webbook.nist.gov]

Technical Support Center: Resolving Co-eluting Isomers of 2,5,5-Trimethylheptane

This technical support guide is designed for researchers, scientists, and drug development professionals encountering challenges with the co-elution of 2,5,5-trimethylheptane and its isomers during gas chromatographic (GC) analysis.

Frequently Asked Questions (FAQs)

Q1: Why do isomers of 2,5,5-trimethylheptane co-elute in my GC analysis?

A1: Isomers are compounds with the same molecular formula (in this case, C10H22) but different structural arrangements.[1][2][3] This results in very similar physicochemical properties, such as boiling point and polarity. Standard gas chromatography columns, which primarily separate compounds based on boiling point, may not have sufficient selectivity to resolve molecules with such subtle structural differences, leading to co-elution where they emerge from the column at or near the same time.[4][5]

Q2: How can I confirm that I have co-eluting isomers?

A2: Confirming co-elution can be achieved through several methods:

• Peak Shape Analysis: Look for signs of asymmetry in your chromatographic peak, such as shoulders or a broader-than-expected peak width. A perfectly symmetrical peak might still hide co-eluting compounds, but asymmetry is a strong indicator.[6]

• Mass Spectrometry (MS): If you are using a GC-MS system, you can examine the mass spectrum across the peak. If the mass spectrum changes from the beginning to the end of the peak, it indicates that multiple components are eluting together.[6][7]

• High-Resolution Mass Spectrometry (HRMS): HRMS can distinguish between fragment ions with very small mass differences that may be unique to each isomer.[8]

Q3: What is the most effective technique for separating complex mixtures of alkane isomers?

A3: For complex samples containing numerous hydrocarbon isomers, comprehensive two-dimensional gas chromatography (GCxGC) offers significantly higher resolving power than single-dimension GC.[9][10] GCxGC utilizes two columns with different stationary phases (e.g., a non-polar column followed by a polar or shape-selective column), providing a much greater peak capacity and the ability to separate compounds that co-elute in a single column system.[10][11]

Q4: Can changing the GC column's stationary phase improve the separation of 2,5,5-trimethylheptane isomers?

A4: Yes, changing the stationary phase can significantly impact the separation of isomers. While standard non-polar phases like polydimethylsiloxane (B3030410) (PDMS) separate primarily by boiling point, other stationary phases can introduce different separation mechanisms.[4][12] For alkanes, columns with liquid crystal or highly ordered stationary phases can provide selectivity based on the molecule's shape. Also, using columns with functionalized multi-walled carbon nanotubes has shown success in separating branched alkanes.[13][14]

Troubleshooting Guide

Issue 1: A single, broad, or shouldered peak is observed where multiple isomers of 2,5,5-trimethylheptane are expected.

This is a classic sign of co-elution. The following troubleshooting workflow can help improve your separation.

Caption: Troubleshooting workflow for resolving co-eluting isomers.

• Possible Cause: Inadequate chromatographic resolution.

  • Solution 1: Optimize the GC Oven Temperature Program. A temperature ramp that is too fast will not allow for sufficient interaction with the stationary phase.[15] Try decreasing the ramp rate (e.g., from 10°C/min to 2-5°C/min). A lower initial oven temperature can also improve the focusing of the analytes at the head of the column.[7][15]

  • Solution 2: Adjust the Carrier Gas Flow Rate. The carrier gas flow rate affects chromatographic efficiency. An optimal flow rate will minimize peak broadening. Flow rates that are too high or too low can reduce separation efficiency.[15]

  • Solution 3: Increase Column Length or Decrease Internal Diameter. Increasing the column length can improve resolution, although it will also increase analysis time.[15] Decreasing the column's internal diameter can enhance efficiency.[15]

  • Solution 4: Consider a Different Stationary Phase. If optimizing parameters on your current column is insufficient, a stationary phase with a different selectivity may be required to resolve the isomers.[16]

Issue 2: My mass spectrometer cannot differentiate between the co-eluting isomers.

• Possible Cause: The isomers produce very similar fragmentation patterns upon electron ionization.

  • Solution 1: Improve Chromatographic Separation. The most reliable solution is to improve the chromatographic separation using the steps outlined in "Issue 1." This ensures that a purer population of each isomer enters the mass spectrometer at any given time.[8]

  • Solution 2: Use Comprehensive Two-Dimensional Gas Chromatography (GCxGC). If single-dimension GC is insufficient, GCxGC is a powerful technique to separate complex isomeric mixtures before they enter the mass spectrometer.[10][11][17] This provides a much higher degree of separation.

Quantitative Data Summary

The following table summarizes the expected impact of changing key GC parameters on the separation of closely eluting alkanes.[15]

Parameter Change	Impact on Retention Time	Impact on Resolution	When to Consider
Decrease Temp. Ramp Rate	Increases	Increases	Resolving closely eluting adjacent alkanes.
Increase Column Length	Increases	Increases (by ~√2 for 2x length)	When baseline separation is not achievable by method optimization alone.
Decrease Column ID	Decreases	Increases	To improve efficiency without a significant increase in analysis time.
Decrease Film Thickness	Decreases	Increases (for high k' analytes)	Analysis of very high-boiling point compounds.

Experimental Protocols

Protocol 1: Optimized Single-Dimension GC-MS Method for Alkane Isomer Analysis

This protocol provides a starting point for method development to resolve co-elution issues with trimethylheptane isomers.

• Sample Preparation:

  • Accurately prepare a solution of your sample in a volatile solvent like hexane (B92381) or pentane. A typical concentration is in the range of 10-100 µg/mL.

• GC-MS Instrumentation and Conditions:

  • System: Gas Chromatograph coupled to a Mass Spectrometer (e.g., Quadrupole or Time-of-Flight).

  • Column: A long capillary column (e.g., 60 m x 0.25 mm ID, 0.25 µm film thickness) with a non-polar or slightly polar stationary phase (e.g., 5% phenyl-methylpolysiloxane).

  • Injector: Split/splitless injector at 250°C. Use a high split ratio (e.g., 100:1) to ensure sharp peaks.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 40°C, hold for 5 minutes.

    • Ramp: 2°C/min to 150°C.

    • Hold at 150°C for 10 minutes.

  • MS (B15284909) Detector:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Mass Range: m/z 40-200.

    • Scan Speed: At least 2 scans/second to ensure good peak definition.

Protocol 2: Comprehensive Two-Dimensional Gas Chromatography (GCxGC-MS)

For highly complex mixtures where single-dimension GC is insufficient, GCxGC provides superior resolving power.[9][10]

• GCxGC-MS Instrumentation and Conditions:

  • System: A GC system equipped with a modulator and a second oven, coupled to a fast-scanning mass spectrometer (preferably a TOF-MS).[18]

  • Primary Column (1st Dimension): Non-polar column, e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-1ms).

  • Secondary Column (2nd Dimension): Polar or shape-selective column, e.g., 1-2 m x 0.1 mm ID, 0.1 µm film thickness (e.g., DB-17ms or a liquid crystal phase column).

  • Modulator: A thermal or cryogenic modulator is used to trap and re-inject fractions from the first column onto the second.[10]

  • Modulation Period: Typically 2-8 seconds. This needs to be optimized based on the peak widths from the first column.

  • Oven Temperature Program (Primary Oven): Similar to the single-dimension method but may require adjustment.

  • Oven Temperature Program (Secondary Oven): Typically offset 5-15°C higher than the primary oven.

  • MS Detector: A fast-acquisition MS detector (e.g., TOF-MS) is crucial to handle the very narrow peaks produced by the second dimension (often <100 ms wide).

Logical Relationships

The decision to move from a single-dimension GC method to a more advanced technique like GCxGC is based on the complexity of the sample and the degree of co-elution.

Caption: Decision logic for selecting an appropriate GC technique.

References

• 1. Heptane, 2,5,5-trimethyl- | C10H22 | CID 14478 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Heptane, 3,4,5-trimethyl- [webbook.nist.gov]
• 3. Heptane, 2,5,5-trimethyl- [webbook.nist.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 6. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. elib.dlr.de [elib.dlr.de]
• 10. What is GCxGC? [sepsolve.com]
• 11. Two Dimensional Gas Chromatography-Mass Spectrometry - University of Birmingham [birmingham.ac.uk]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. Separation of alkanes and aromatic compounds by packed column gas chromatography using functionalized Multi-Walled Carbon Nanotubes as stationary phases [agris.fao.org]
• 14. Separation of alkanes and aromatic compounds by packed column gas chromatography using functionalized multi-walled carbon nanotubes as stationary phases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]
• 17. pubs.acs.org [pubs.acs.org]
• 18. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Alkane Analysis in Gas Chromatography

Welcome to our technical support center for gas chromatography (GC) analysis of alkanes. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and improve peak shape in their experiments. Here you will find a series of troubleshooting guides and frequently asked questions (FAQs) to directly address specific issues you may encounter.

Frequently Asked Questions (FAQs)

Q1: What is ideal peak shape in gas chromatography and why is it important for alkane analysis?

In an ideal gas chromatogram, peaks should be symmetrical and have a Gaussian shape.[1][2] Good peak shape is crucial for accurate and reproducible analysis. Poor peak shape, such as tailing or fronting, can negatively impact your results by reducing the resolution between closely eluting compounds and making accurate peak integration and quantification difficult.[1][3] A tailing or asymmetry factor greater than 1.5 is a typical indicator of a significant issue that requires investigation.[1]

Q2: My alkane peaks are tailing. What are the common causes and solutions?

Peak tailing, where the trailing edge of the peak is broader than the leading edge, is a common issue in GC.[1] The cause can be either physical or chemical, which can be diagnosed based on whether all peaks or only specific peaks are tailing.

If all peaks, including the solvent peak, are tailing, the cause is likely a physical issue within the GC system: [1][4]

• Improper Column Installation: The column may be positioned incorrectly in the inlet, creating a dead volume.[1][4] Ensure the column is installed according to the manufacturer's instructions for the correct insertion depth.

• Poor Column Cut: A ragged or uneven cut of the column can disrupt the carrier gas flow.[1] A clean, 90-degree cut is essential for good peak shape.[1]

• Contaminated Inlet Liner: The inlet liner can become contaminated with non-volatile residues from previous injections.[1] Regular replacement of the inlet liner and septum is recommended.[1]

• System Leaks: Leaks at the inlet or detector fittings can disrupt the carrier gas flow and pressure.[1] Performing a leak check is a critical troubleshooting step.[1]

If only specific alkane peaks are tailing, the cause is more likely related to chemical interactions: [1]

• Column Contamination: Accumulation of non-volatile residues at the head of the column can interfere with the analytes.[4] Trimming 10-20 cm from the front of the column can often resolve this issue.[3]

• Active Sites: Although alkanes are non-polar, they can still interact with active sites in the system, such as exposed silanol (B1196071) groups on a degraded column or contaminants in the inlet liner.[5] Conditioning (baking out) the column or replacing it if it is old can help.[1]

Below is a troubleshooting workflow for peak tailing:

Caption: Troubleshooting workflow for peak tailing in GC.

Q3: What causes peak fronting in my alkane chromatograms?

Peak fronting, where the front of the peak is wider than the back, is often caused by column overload.[6][7] This can happen if the sample is too concentrated or if too much sample is injected.[6]

Common causes and solutions for peak fronting include:

• Column Overload: This is the most common cause of peak fronting.[6][7]

  • Solution: Reduce the injection volume, dilute the sample, or increase the split ratio.[6][8]

• Incompatible Sample Solvent: A mismatch in polarity between the sample solvent and the stationary phase can cause peak distortion, especially for early eluting peaks.[6]

  • Solution: Ensure the solvent is compatible with the stationary phase.[6]

• Column Degradation: A degraded column can also lead to fronting peaks.[6]

  • Solution: If other solutions fail, replacing the column may be necessary.

Here is a logical diagram to troubleshoot peak fronting:

Caption: Troubleshooting workflow for peak fronting in GC.

Q4: I am observing split peaks for my alkanes. What could be the issue?

Split peaks can occur when the sample is not introduced to the column as a single, uniform band.[9]

Potential causes and solutions for split peaks include:

• Improper Injection Technique: A fast injection can cause the sample to not vaporize uniformly in the inlet.[8] Using an autosampler can improve reproducibility.

• Inlet and Liner Issues: Using a liner with glass wool can help to ensure complete vaporization of the sample.[10]

• Solvent and Stationary Phase Mismatch: If the sample solvent is not miscible with the stationary phase, it can lead to poor sample focusing at the head of the column.[9][10]

  • Solution: Choose a solvent that is compatible with the polarity of the stationary phase.[9]

• Initial Oven Temperature: For splitless injections, the initial oven temperature should be set appropriately relative to the solvent's boiling point to ensure proper solvent focusing.[4] A general guideline is to set the initial oven temperature 10-15°C below the boiling point of the solvent.[2]

Troubleshooting Guides

Guide 1: Optimizing GC Parameters for Alkane Analysis

Optimizing your GC method parameters is essential for achieving good peak shape and resolution.

Parameter	Recommended Setting	Rationale
Injector Temperature	280-320°C	Ensures rapid and complete vaporization of the sample.[2][11] For very high molecular weight alkanes, temperatures up to 350°C may be beneficial.[2]
Carrier Gas Flow Rate	1-2 mL/min (for Helium or Hydrogen)	An optimal flow rate minimizes peak broadening and improves efficiency.[2]
Oven Temperature Program	Initial: 40°C (hold 2-3 min), Ramp: 5-10°C/min to 300-320°C (hold 5-10 min)	A slower ramp rate generally provides better separation of closely eluting compounds.[5][11]
Column Phase	Non-polar (e.g., 100% dimethylpolysiloxane or 5% phenyl-95% dimethylpolysiloxane)	Alkanes are non-polar, so a non-polar stationary phase provides the best separation based on boiling points.[5]
Column Dimensions	30 m x 0.25 mm ID x 0.25 µm film thickness	A standard column for good efficiency and capacity.[2][5] Longer columns or smaller internal diameters can improve resolution for complex mixtures.[5]

Guide 2: Experimental Protocols

Protocol 1: GC Column Conditioning

Column conditioning is crucial for removing contaminants and ensuring a stable baseline.[12][13]

• Installation: Install the column in the GC inlet, but do not connect it to the detector.[14]

• Purge: Set the oven to a low temperature (e.g., 40°C) and purge the column with carrier gas for 15-30 minutes to remove any oxygen.[12][14]

• Heating Program: Program the oven to ramp at 10-15°C/min to the maximum isothermal operating temperature of the column (or 20-30°C above your final analysis temperature, whichever is lower).[12][14]

• Hold: Hold at the maximum temperature until a stable baseline is achieved. This can take several hours, and for new columns, conditioning overnight is often recommended.[12][13]

• Cooldown and Connection: Cool down the oven, then connect the column to the detector.[14]

• Final Check: Briefly re-condition the column at a moderate temperature to ensure all connections are sound and the system is stable.[1]

Protocol 2: Sample Preparation for Liquid Alkane Samples

Proper sample preparation is key to preventing many chromatographic problems.

• Dilution: Fill a GC vial to the 1.5 mL mark with a low-boiling, non-polar solvent such as hexane (B92381) or dichloromethane.[15][16]

• Sample Addition: Add one to two drops of the liquid alkane sample to the vial.[15] For solid alkanes, add a few specks of the solid.[15]

• Dissolution: Cap the vial and invert it several times to ensure the sample is completely dissolved.[15] If the sample does not fully dissolve, try a different solvent.[15]

• Filtration (if necessary): If any particulate matter is visible, filter the sample before injection to prevent clogging the syringe or column.[15]

• Injection: Transfer the prepared sample to an autosampler vial for injection.

Below is a diagram illustrating the general experimental workflow for GC analysis of alkanes.

Caption: General experimental workflow for GC analysis of alkanes.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Fixing GC Peak Tailing for Cleaner Results | Separation Science [sepscience.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. What is Peak Fronting? | PerkinElmer [perkinelmer.com]
• 7. elementlabsolutions.com [elementlabsolutions.com]
• 8. chromatographytoday.com [chromatographytoday.com]
• 9. GC Troubleshooting—Split Peaks [restek.com]
• 10. youtube.com [youtube.com]
• 11. benchchem.com [benchchem.com]
• 12. agilent.com [agilent.com]
• 13. GC Tech Tip: GC Column Conditioning and Testing | Phenomenex [phenomenex.com]
• 14. GC column conditioning | Analytical Consumables & Spare Parts Singapore | Shimadzu Asia Pacific [shopshimadzu.com]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. Sample preparation GC-MS [scioninstruments.com]

troubleshooting baseline noise in 2,5,5-trimethylheptane analysis

This guide provides troubleshooting assistance for researchers, scientists, and drug development professionals encountering baseline noise during the gas chromatography (GC) analysis of 2,5,5-trimethylheptane. The principles and protocols outlined here are broadly applicable to GC troubleshooting for similar volatile and semi-volatile compounds.

Frequently Asked Questions (FAQs)

Identifying the Problem

Q1: What are the common types of baseline noise I might encounter, and what do they generally indicate?

Baseline disturbances in chromatography can manifest in several ways, each suggesting different potential root causes. Common types include:

• Drift: A steady, gradual increase or decrease in the baseline signal.[1][2] Upward drift during a temperature program is often associated with column bleed, while erratic drift can indicate temperature or flow control issues.[2][3]

• Noise: Characterized by rapid, high-frequency, and random fluctuations, giving the baseline a "hairy" or "fuzzy" appearance.[3] This often points to contaminated gases, a dirty detector, or electronic issues.[2][4]

• Spikes: Sharp, narrow, and often random peaks in the baseline.[5] Spikes are typically caused by electrical disturbances or particulate matter passing through the detector.[2][5]

• Wander: A low-frequency, erratic up-and-down movement of the baseline.[3] This is frequently a symptom of leaks in the system, especially at the septum or column connections.[3][6]

Q2: My baseline is rising significantly as the oven temperature increases. What is the most likely cause?

A baseline that rises with temperature is a classic symptom of column bleed .[7][8] Column bleed is the natural degradation of the column's stationary phase, which releases small fragments that are detected as a rising background signal.[7][9] This is exacerbated by high temperatures, the presence of oxygen from leaks, or exposure to aggressive chemicals.[7][10] While all columns exhibit some bleed, excessive bleed can obscure analyte peaks and reduce sensitivity.[11]

Q3: I am observing sharp, random spikes throughout my chromatogram. What should I investigate first?

Sharp, random spikes are most often electronic in origin or caused by particulates.[2][5]

• Electronic Issues: Check for loose signal cable connections at both the detector and the data system.[3] Also, consider interference from other electronic equipment in the laboratory; try to identify and temporarily switch off nearby devices to see if the spiking stops.[2]

• Particulate Matter: Spikes can be caused by small particles breaking off from the septum ("coring") or from contaminated samples and passing through the detector.[5][12] Regularly replacing the septum and ensuring proper sample filtration can mitigate this.[13]

Q4: My blank solvent injections show small, reproducible "ghost peaks." What is the source?

Ghost peaks are unexpected peaks that appear in your chromatogram and are often a result of contamination.[8] The most common sources are:

• Septum Bleed: Degradation products from the inlet septum can accumulate at the head of the column and elute as sharp peaks, especially at higher temperatures.[14][15] Using high-quality, low-bleed septa and replacing them regularly is crucial.[13]

• Sample Carryover: Residue from a previous, more concentrated sample can remain in the injector or syringe and appear in subsequent runs. Proper cleaning of the syringe and inlet is necessary.

• Contaminated Carrier Gas: Impurities in the gas line can sometimes concentrate on the column at low temperatures and elute as broad peaks when the oven temperature is ramped.[4][16]

Common Causes and Solutions

Q5: How can I determine if my carrier gas is contaminated and what should I do?

Contaminated carrier gas is a frequent cause of baseline noise and drift.[3][17] Impurities like moisture, oxygen, and hydrocarbons can introduce noise and, in the case of oxygen, permanently damage the column.[10][18]

• Diagnosis: The simplest way to check for a contaminated gas source is to replace the gas cylinder with one known to be of high purity.[3] If the noise disappears, the original cylinder was the source.[19]

• Solution: Always use high-purity gases (See Table 1).[16] It is critical to install and regularly replace in-line gas purifiers (traps) for moisture, oxygen, and hydrocarbons.[10][18] These filters protect the system from impurities originating from the gas cylinder or from minor leaks in the gas lines.[18]

Q6: What is septum bleed and how can I prevent it?

Septum bleed occurs when the inlet septum degrades under heat, releasing silicone-based compounds (siloxanes) that can appear as sharp, repetitive peaks in the chromatogram.[12][14][15]

• Diagnosis: To confirm the septum as the source, perform a run without an injection. If the characteristic bleed peaks are still present, the inlet septum is the likely cause. If they disappear, the vial cap septum may be the issue.[20]

• Prevention:

  • Use high-quality, low-bleed septa rated for your inlet temperature.[13]

  • Replace the septum regularly as part of routine maintenance before it starts to leak or core.[13]

  • Ensure the septum purge is active and set to an appropriate flow rate (typically 3-5 mL/min) to vent most bleed products.[12]

Q7: How can I confirm my issue is column bleed and what are the remedies?

Excessive column bleed appears as a significant rise in the baseline during a temperature-programmed run.[8]

• Diagnosis: To isolate the column as the source of the noise, you can remove the column from the detector and cap the detector inlet. If the baseline becomes stable, the column is the source of the bleed.

• Remedies:

  • Condition the Column: A new column, or one that has been exposed to air, must be properly conditioned (baked out) to remove contaminants and stabilize the stationary phase.[11][13] See Protocol 2 for details.

  • Check for Leaks: Oxygen is highly damaging to most stationary phases, especially at high temperatures, and will accelerate column bleed.[10][11] Perform a thorough leak check of the system.[5]

  • Trim the Column: If the front end of the column is contaminated, carefully trimming 10-15 cm from the inlet side can often restore performance.[21]

  • Replace the Column: GC columns are consumables and have a finite lifetime.[5] If the above steps do not resolve the issue, the stationary phase may be permanently damaged, and the column will need to be replaced.[16]

Q8: Could a leak be causing my noisy or wandering baseline? How do I perform a leak check?

Yes, leaks are a very common cause of baseline wander, noise, and column damage.[3] A leak allows air (oxygen and moisture) to enter the system, which can destabilize the detector and degrade the column's stationary phase.[10][16]

• Symptoms: A wandering or noisy baseline, poor sensitivity, and shifting retention times can all indicate a leak.[3]

• How to Check: The most effective method is to use an electronic leak detector to check all fittings, connections, and the septum nut while the system is pressurized.[5] See Protocol 1 for a detailed procedure.

Troubleshooting Workflow

The following diagram provides a logical workflow for diagnosing the source of baseline noise.

Caption: A flowchart for systematically troubleshooting baseline noise in GC analysis.

Data Presentation

Table 1: Recommended Gas Purity and Potential Impact of Impurities

Gas Type	Recommended Purity	Max Oxygen Impurity	Max Moisture Impurity	Potential Impact of Impurities
Carrier Gas (Helium, Hydrogen)	≥ 99.9995% (Ultra-High Purity)	< 1 ppm	< 1 ppm	Increased column bleed, stationary phase damage, baseline noise.[10][11][18]
FID Fuel Gas (Hydrogen)	≥ 99.999% (High Purity)	N/A (O2 required for flame)	< 1 ppm	Baseline noise and instability.[18]
FID Oxidizer (Air)	Zero Grade (Low Hydrocarbon)	20-22%	< 1 ppm	High background noise, baseline spikes, flame instability.[18]
Makeup Gas (Helium, Nitrogen)	≥ 99.999% (High Purity)	< 2 ppm	< 2 ppm	Baseline noise, reduced detector sensitivity.[21]

Table 2: Key GC Parameters to Verify for Baseline Stability

Parameter	Typical Setting/Check	Effect of Incorrect Setting on Baseline
Inlet Temperature	20-50 °C above the final oven temperature	Too high: Septum bleed, sample degradation, noise.[14] Too low: Poor volatilization, peak broadening.
Septum Purge Flow	3-5 mL/min	Off or too low: Septum bleed peaks, ghost peaks.[12]
Detector Temperature	20-50 °C above the final oven temperature	Too high: Increased electronic noise.[16] Too low: Peak broadening, condensation.
FID Gas Flows	Follow manufacturer's recommendations	Incorrect ratios of H2 to Air can cause high noise and flame instability.[6]
Column Installation	Correct insertion depth in inlet and detector	Too far into detector: High noise, spikes.[19][21] Not far enough: Peak broadening, tailing.[21]

Experimental Protocols

Protocol 1: System Leak Check

• Pressurize the System: Set the carrier gas head pressure to your typical operating pressure (e.g., 30-40 psi). Ensure there is flow through the system.

• Use an Electronic Leak Detector: Turn on the electronic leak detector and allow it to warm up according to the manufacturer's instructions.

• Check Fittings: Carefully move the probe of the leak detector around each fitting in the gas flow path. Start from the gas cylinder connections, move to the gas traps, the connections at the back of the GC, and finally the inlet fittings.

• Check the Inlet: Pay close attention to the septum nut, the column fitting nut, and the split vent line connection. A leak is indicated by an audible alarm and/or visual signal from the detector.

• Remedy Leaks: If a leak is found, de-pressurize the system, remake the connection (this may involve replacing the ferrule or septum), re-pressurize, and check again.[5]

Protocol 2: GC Column Conditioning

• Install the Column: Install the column in the injector port but do not connect it to the detector. This prevents bleed products from contaminating the detector.

• Purge the Column: Set a normal carrier gas flow rate and purge the column at room temperature for 15-30 minutes. This removes any air that entered the column during installation.[11][13]

• Heat the Column: Set the oven temperature to 20 °C above the highest temperature you will use in your analytical method, but do not exceed the column's maximum isothermal temperature limit.

• Hold and Monitor: Hold at this temperature for 1-2 hours.[19] For a GC-MS system, you can monitor the bleed profile until it stabilizes at a low level.

• Cool Down and Connect: Cool the oven, turn off the carrier gas flow, and connect the column to the detector, ensuring proper installation depth.[21]

• Equilibrate: Heat the system to your method's starting conditions and allow it to fully equilibrate before running samples.

Protocol 3: Inlet Maintenance (Septum and Liner Replacement)

• Cool the Inlet: Ensure the injector temperature is cool enough to handle safely (< 50 °C).

• Turn Off Gas Flow: Turn off the carrier gas pressure to the inlet.

• Remove Old Septum and Liner: Unscrew the septum nut and remove the old septum with forceps. Then, open the inlet and carefully remove the inlet liner, which may contain an O-ring.

• Clean the Inlet (if necessary): If the inside of the inlet body appears dirty, clean it with appropriate solvents (e.g., methanol, hexane) and cotton swabs.

• Install New Liner and Septum: Wearing clean, lint-free gloves, place the new O-ring on the new liner and insert it into the inlet. Place the new septum into the septum nut (do not overtighten, as this can cause coring).[13]

• Restore System: Re-pressurize the system and perform a leak check (Protocol 1) around the septum nut. Heat the inlet to its setpoint and allow the system to equilibrate.

References

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. chromatographytoday.com [chromatographytoday.com]
• 3. agilent.com [agilent.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Troubleshooting GC Column Baseline Issues [restek.com]
• 6. GC troubleshooting / CHROMSERVIS.EU [chromservis.eu]
• 7. GC Column Bleed: Causes and Prevention | Separation Science [sepscience.com]
• 8. Preventing Column Bleed in Gas Chromatography | Phenomenex [phenomenex.com]
• 9. phxtechnical.zendesk.com [phxtechnical.zendesk.com]
• 10. restek.com [restek.com]
• 11. coleparmer.com [coleparmer.com]
• 12. americanlaboratory.com [americanlaboratory.com]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. How to Diagnose GC Septum Bleed Contamination Sources: Could it be Your Vial Cap? [restek.com]
• 15. phenomenex.blog [phenomenex.blog]
• 16. Chromatography Troubleshooting Guides-Gas Chromatography | Thermo Fisher Scientific - JP [thermofisher.com]
• 17. GC Carrier Gas Guide: Selection & Applications | Phenomenex [phenomenex.com]
• 18. Why does my GC Need Clean Gas? [restek.com]
• 19. m.youtube.com [m.youtube.com]
• 20. gcms.cz [gcms.cz]
• 21. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Minimizing Fragmentation in Mass Spec of Branched Alkanes

This technical support center provides troubleshooting guidance and frequently asked questions to help researchers, scientists, and drug development professionals minimize fragmentation during the mass spectrometry analysis of branched alkanes.

Frequently Asked Questions (FAQs)

Q1: Why does my branched alkane sample show excessive fragmentation in the mass spectrum, with a very weak or absent molecular ion peak?

A1: Branched alkanes are highly susceptible to fragmentation in mass spectrometry, particularly with "hard" ionization techniques like Electron Ionization (EI). This is because the branching points in the carbon chain lead to the formation of highly stable secondary and tertiary carbocations upon ionization. The stability of these carbocations drives the fragmentation process, often resulting in a very weak or completely absent molecular ion peak.[1][2] The cleavage preferentially occurs at the carbon-carbon bond adjacent to the branching point.[3]

Q2: What are "soft" ionization techniques, and how can they help reduce fragmentation?

A2: Soft ionization techniques are methods that impart less energy to the analyte molecule during the ionization process.[4] This reduction in energy minimizes fragmentation, leading to a more abundant molecular ion or a related quasi-molecular ion (e.g., [M+H]⁺).[4][5] For branched alkanes, where the molecular ion is often elusive with EI, soft ionization is crucial for confirming the molecular weight.[3] Common soft ionization techniques suitable for volatile compounds like branched alkanes include Chemical Ionization (CI) and Field Ionization (FI).[5][6]

Q3: When should I choose Chemical Ionization (CI) over Electron Ionization (EI)?

A3: You should opt for Chemical Ionization (CI) when the primary goal is to determine the molecular weight of a branched alkane, especially if the molecular ion is not observable with Electron Ionization (EI).[7] CI is a softer technique that uses a reagent gas (like methane, isobutane, or ammonia) to ionize the analyte through proton transfer, resulting in minimal fragmentation and a prominent quasi-molecular ion peak ([M+H]⁺).[5][7] While EI provides a detailed fragmentation pattern useful for structural elucidation and library matching, CI is superior for preserving the molecular ion.[7][8]

Q4: What is Field Ionization (FI), and when is it the preferred method?

A4: Field Ionization (FI) is an even gentler soft ionization technique than CI.[5] It uses a strong electric field to ionize molecules, which results in very little to no fragmentation.[5] FI is particularly well-suited for volatile, non-polar compounds like branched alkanes and is considered a gold standard for ionizing hydrocarbons for mass spectrometry.[6] It is the preferred method when the molecular ion is not detectable even with CI, or when you need to analyze complex hydrocarbon mixtures with minimal fragmentation.[5][6]

Q5: Can I still get structural information if I use a soft ionization technique?

A5: Yes, while soft ionization techniques reduce fragmentation, you can still obtain structural information by coupling them with tandem mass spectrometry (MS/MS). In an MS/MS experiment, you can select the molecular ion or quasi-molecular ion generated by the soft ionization source and then induce fragmentation in a controlled manner through Collision-Induced Dissociation (CID). This allows you to generate fragment ions that are specific to the structure of your branched alkane, aiding in isomer differentiation and structural elucidation.

Troubleshooting Guides

Problem: Excessive Fragmentation and/or Absence of Molecular Ion Peak

This is the most common issue when analyzing branched alkanes with standard Electron Ionization (EI) at 70 eV. The high energy input leads to extensive fragmentation and the loss of the molecular ion peak.

Solution 1: Switch to a Soft Ionization Technique

Using a soft ionization method is the most effective way to reduce fragmentation and enhance the molecular ion peak.

Data Presentation: Comparison of Ionization Techniques for Branched Alkanes

Ionization Technique	Energy Transfer	Typical Molecular Ion Abundance for Branched Alkanes	Primary Use Case
Electron Ionization (EI)	High	Very Low to Absent[1][2]	Structural elucidation via fragmentation pattern and library matching.[7]
Chemical Ionization (CI)	Low	Moderate to High ([M+H]⁺)[4][7]	Molecular weight determination.[7][8]
Field Ionization (FI)	Very Low	High[5]	Molecular weight determination of highly labile or complex hydrocarbons.[5][6]

Data Presentation: Characteristic EI Fragments for a Representative Branched Alkane (2,3-Dimethylbutane, C₆H₁₄, MW: 86.18)

m/z	Proposed Fragment Ion	Relative Abundance
86	[C₆H₁₄]⁺ (Molecular Ion)	Very Low
71	[C₅H₁₁]⁺	Low
43	[C₃H₇]⁺	Base Peak (100%)
42	[C₃H₆]⁺	High
41	[C₃H₅]⁺	High
29	[C₂H₅]⁺	Moderate
27	[C₂H₃]⁺	Moderate

Data is illustrative and based on typical fragmentation patterns.[2]

Experimental Protocols

Methodology 1: Chemical Ionization (CI) for Branched Alkanes via GC-MS

This protocol provides a general procedure for analyzing volatile branched alkanes using a gas chromatograph coupled with a mass spectrometer equipped with a CI source.

• Instrument Setup:

  • Ensure the mass spectrometer is equipped with a Chemical Ionization (CI) source.

  • Select a suitable reagent gas (methane is common for hydrocarbons).[5][7]

  • Introduce the reagent gas into the ion source at a pressure of approximately 0.1-1 Torr.[5]

  • Set the ion source temperature (e.g., 150-250 °C).

• GC Parameters:

  • Use a non-polar capillary column (e.g., DB-1, HP-5ms) suitable for hydrocarbon analysis.

  • Set an appropriate oven temperature program to achieve chromatographic separation of the branched alkane isomers.

  • Use helium as the carrier gas at a constant flow rate (e.g., 1-2 mL/min).

  • Inject a suitable volume of the sample (e.g., 1 µL of a dilute solution in a volatile, non-polar solvent like hexane).

• MS Parameters (CI Mode):

  • Set the electron energy for ionizing the reagent gas (typically higher than for EI, e.g., 100-200 eV).

  • Acquire data in full scan mode to observe the quasi-molecular ion ([M+H]⁺) and any fragment ions.

  • The expected quasi-molecular ion for a branched alkane (M) will be at m/z = (Molecular Weight + 1).

• Data Analysis:

  • Examine the mass spectrum for the [M+H]⁺ ion to confirm the molecular weight.

  • The fragmentation will be significantly reduced compared to an EI spectrum.

Methodology 2: Field Ionization (FI) for Branched Alkanes via GC-MS

This protocol outlines a general approach for FI analysis of volatile branched alkanes.

• Instrument Setup:

  • The mass spectrometer must be equipped with a Field Ionization (FI) source.[6]

  • The FI source contains an emitter (a fine wire with carbon microneedles) that needs to be properly conditioned and handled.

  • A high voltage (e.g., 10-15 kV) is applied between the emitter and a counter electrode.

• GC Parameters:

  • Follow the same GC setup as described for the CI protocol to ensure proper separation of the analytes before they enter the MS source.

• MS Parameters (FI Mode):

  • Apply the high voltage to the FI source to generate the electric field for ionization.

  • The ion source temperature should be optimized to prevent sample condensation without causing thermal degradation.

  • Acquire data in full scan mode.

• Data Analysis:

  • The resulting mass spectrum should be very simple, with the molecular ion (M⁺) being the most prominent or even the only significant peak.[5] This provides a clear determination of the molecular weight.

Solution 2: Optimize Collision-Induced Dissociation (CID) Parameters in MS/MS

If you are using a soft ionization technique and need to induce fragmentation for structural analysis (e.g., to differentiate isomers), you can use tandem mass spectrometry (MS/MS) with Collision-Induced Dissociation (CID).

Troubleshooting CID: Finding the Optimal Collision Energy

The key to successful CID is to find the optimal collision energy that produces a sufficient abundance of informative fragment ions without excessive fragmentation.

Data Presentation: Example of Collision Energy Optimization for a Precursor Ion

Collision Energy (eV)	Precursor Ion Abundance (%)	Fragment Ion A Abundance (%)	Fragment Ion B Abundance (%)	Comments
5	95	5	0	Too low; minimal fragmentation.
10	60	35	5	Good fragmentation; precursor still abundant.
15	30	60	10	Optimal; good yield of primary fragment.
20	10	40	50	Precursor depleted; secondary fragmentation occurring.
30	<5	20	75	Excessive fragmentation; loss of informative primary fragments.

This data is illustrative. The optimal collision energy is compound-dependent and must be determined empirically.

Experimental Protocol: Optimizing Collision Energy for Branched Alkane Fragments

This protocol describes a general method for optimizing collision energy in a tandem mass spectrometer (e.g., a triple quadrupole or Q-TOF).

• Initial Setup (using a soft ionization source):

  • Infuse a standard solution of the branched alkane directly into the mass spectrometer or inject it into the GC-MS system.

  • In the MS settings, select the molecular ion or quasi-molecular ion (e.g., [M+H]⁺) as the precursor ion for MS/MS analysis.

• Collision Energy Ramp:

  • Set up an experiment where the collision energy is ramped over a range of values (e.g., 5 to 40 eV).

  • The collision gas (typically argon or nitrogen) should be present in the collision cell at a constant pressure.

  • Monitor the intensity of the precursor ion and the resulting fragment ions as a function of the collision energy.

• Data Analysis:

  • Plot the intensity of the key fragment ions versus the collision energy to create a breakdown curve.

  • The optimal collision energy is the value that produces the highest intensity for the desired fragment ion(s) that are most useful for structural confirmation or quantification.[9]

• Method Implementation:

  • Once the optimal collision energy is determined for each precursor-to-fragment transition, this value can be incorporated into your quantitative or qualitative MS/MS method.

Visual Guides

// Nodes Problem [label="Problem:\nExcessive Fragmentation\n& Absent Molecular Ion", fillcolor="#EA4335", fontcolor="#FFFFFF", shape=ellipse]; CheckIonization [label="Check Ionization Method", fillcolor="#FBBC05", fontcolor="#202124"]; IsEI [label="Is it Electron Ionization (EI)?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; SwitchToSoft [label="Solution:\nSwitch to Soft Ionization", fillcolor="#34A853", fontcolor="#FFFFFF", shape=box, style=rounded]; CI [label="Chemical Ionization (CI)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; FI [label="Field Ionization (FI)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; NeedStructure [label="Need Structural Info?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; UseMSMS [label="Solution:\nUse Tandem MS (MS/MS)", fillcolor="#34A853", fontcolor="#FFFFFF", shape=box, style=rounded]; OptimizeCID [label="Optimize Collision-Induced\nDissociation (CID)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Done [label="Analysis Complete", fillcolor="#5F6368", fontcolor="#FFFFFF", shape=ellipse, style=rounded]; Done2 [label="Analysis Complete", fillcolor="#5F6368", fontcolor="#FFFFFF", shape=ellipse, style=rounded];

// Edges Problem -> CheckIonization; CheckIonization -> IsEI; IsEI -> SwitchToSoft [label="Yes"]; IsEI -> NeedStructure [label="No (already soft)"]; SwitchToSoft -> CI; SwitchToSoft -> FI; CI -> NeedStructure; FI -> NeedStructure; NeedStructure -> UseMSMS [label="Yes"]; NeedStructure -> Done [label="No"]; UseMSMS -> OptimizeCID; OptimizeCID -> Done2; }

Caption: Troubleshooting workflow for mass spec of branched alkanes.

// Nodes Molecule [label="{ 2-Methylpentane | C₆H₁₄}", fillcolor="#FFFFFF", fontcolor="#202124"]; Ionization [label="Electron Ionization (EI, 70 eV)", shape=plaintext, fontcolor="#202124"]; MolecularIon [label="{ Molecular Ion | [C₆H₁₄]⁺˙ | m/z 86 (Weak/Absent)}", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Cleavage [label="Preferential Cleavage\nat Branch Point", shape=plaintext, fontcolor="#202124"]; Fragment1 [label="{ Most Stable Cation (Base Peak) | [C₃H₇]⁺ | m/z 43}", fillcolor="#34A853", fontcolor="#FFFFFF"]; Radical1 [label="{ Propyl Radical | [C₃H₇]˙ | (Not Detected)}", fillcolor="#FBBC05", fontcolor="#202124"]; Fragment2 [label="{ Secondary Cation | [C₅H₁₁]⁺ | m/z 71}", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Radical2 [label="{ Methyl Radical | [CH₃]˙ | (Not Detected)}", fillcolor="#FBBC05", fontcolor="#202124"];

// Edges Molecule -> Ionization [arrowhead=none]; Ionization -> MolecularIon; MolecularIon -> Cleavage [arrowhead=none]; Cleavage -> Fragment1 [label=" Path A (Favored)"]; Cleavage -> Radical1 [style=dashed, arrowhead=none]; Cleavage -> Fragment2 [label=" Path B"]; Cleavage -> Radical2 [style=dashed, arrowhead=none]; }

Caption: Fragmentation pathway of a generic branched alkane.

References

• 1. Solving Mass Spectrometry Practice Problems - Chemistry Steps [chemistrysteps.com]
• 2. mass spectrum of 2,3-dimethylbutane fragmentation pattern of m/z m/e ions for analysis and identification of 2,3-dimethylbutane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 3. benchchem.com [benchchem.com]
• 4. jordilabs.com [jordilabs.com]
• 5. JEOL USA blog | An Overview of Different GC-MS Ionization Techniq [jeolusa.com]
• 6. azom.com [azom.com]
• 7. What are the common ionization methods for GC/MS [scioninstruments.com]
• 8. gala.gre.ac.uk [gala.gre.ac.uk]
• 9. GC-MS: A Powerful Technique for Hydrocarbon Analysis | Lab Manager [labmanager.com]

Technical Support Center: Optimizing Injection Parameters for Volatile Alkanes

Welcome to the Technical Support Center for optimizing the analysis of volatile alkanes. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and refine their experimental protocols for gas chromatography (GC).

Frequently Asked Questions (FAQs)

Q1: What is the fundamental difference between split and splitless injection, and which should I choose for volatile alkane analysis?

Split and splitless injections are two common techniques in gas chromatography, each suited for different analytical needs.[1]

• Split Injection: This method is ideal for high-concentration samples.[1] Only a small portion of the injected sample enters the analytical column, while the rest is vented away.[1] This prevents column overload and produces sharp, narrow peaks.[2] A typical split ratio might be 50:1, meaning for every 51 parts of the sample, only 1 part enters the column.[3]

• Splitless Injection: This technique is designed for trace analysis where analyte concentrations are very low.[1] The split vent is closed during injection, allowing nearly the entire vaporized sample to be transferred to the column, maximizing sensitivity.[1][2]

For volatile alkanes, the choice depends on your sample concentration. If you are analyzing a neat or concentrated sample, a split injection is preferable to avoid broad, overloaded peaks. For trace-level analysis of volatile alkanes, a splitless injection is necessary to achieve the required sensitivity.[4]

Q2: My peaks are tailing. What are the likely causes and how can I fix it?

Peak tailing, where the peak's trailing edge is broader than the leading edge, is a common issue that can compromise resolution and quantification.[5] It can be caused by either chemical or physical issues within the GC system.[5]

• If all peaks, including the solvent peak, are tailing: The problem is likely physical.

  • Improper Column Installation: The column may be incorrectly positioned in the inlet, creating dead volume. Reinstall the column according to the manufacturer's guidelines.[5]

  • Poor Column Cut: A jagged or uneven cut can cause turbulence. Ensure a clean, 90-degree cut.[5]

  • Contaminated Inlet Liner: Non-volatile residues can accumulate in the liner. Replace the inlet liner and septum.[5][6]

  • System Leaks: Leaks at fittings can disrupt carrier gas flow. Perform a leak check.[5]

• If only some analyte peaks are tailing: The issue is more likely due to chemical interactions.

  • Active Sites: Active sites in the liner or on the column can interact with analytes. Use a deactivated liner and consider trimming the front of the column (10-20 cm).[5][7]

  • Column Contamination: Buildup of non-volatile residues can create active sites. Bake out the column or trim the inlet side.[5][7]

Q3: I am seeing "ghost peaks" in my chromatogram. Where are they coming from?

Ghost peaks are unexpected peaks that appear in your chromatogram and can interfere with analyte identification and quantification.[8][9] Common sources include:

• Septum Bleed: The septum can degrade at high inlet temperatures, releasing siloxane compounds.[6][10] Using a high-quality, low-bleed septum and enabling the septum purge can mitigate this.[6]

• Contaminated Inlet: Residues from previous injections can accumulate in the liner and slowly bleed out in subsequent runs, creating "memory effects".[6] Regular replacement of the liner and septum is crucial.[6]

• Carrier Gas Impurities: Impurities in the carrier gas can become trapped on the column at low temperatures and elute as the oven temperature increases.[11] Ensure high-purity gas and install traps to remove hydrocarbons and oxygen.

• Sample Contamination: Contamination can be introduced during sample preparation from solvents, glassware, or vial septa.[11][12] Running a solvent blank can help identify the source.

Q4: My retention times are shifting between runs. What causes this variability?

Retention time (RT) is a critical parameter for compound identification.[13] Shifts in RT can be caused by several factors:

• Changes in Flow Rate: The carrier gas flow rate directly impacts how quickly analytes travel through the column.[14] Leaks in the system are a common cause of flow rate changes.[15]

• Oven Temperature Fluctuations: The oven temperature program must be consistent. Even minor deviations can affect retention times.[14] Ensure the oven has adequate equilibration time before each injection.[15]

• Column Maintenance: Trimming the column will shorten it, leading to decreased retention times.[13] After trimming, the carrier gas linear velocity may need to be adjusted.

• Column Aging: Over time, the stationary phase can degrade, which can alter its interaction with the analytes and affect retention times.[5]

Q5: The peak areas for my early-eluting (more volatile) alkanes are smaller than expected. What is happening?

Reduced peak size for early-eluting compounds can point to specific issues with the injection process:

• Backflash: If the sample solvent rapidly expands upon injection to a volume greater than the inlet liner, it can "flash back" out of the liner and into the carrier gas lines.[16] This leads to sample loss and poor reproducibility.[16] To prevent this, you can reduce the injection volume, use a larger volume liner, or lower the inlet temperature.[15]

• Improper Initial Oven Temperature: In splitless injection, the initial oven temperature should be low enough (typically 10-20°C below the solvent's boiling point) to allow for "solvent focusing" or "cold trapping," where the analytes condense in a narrow band at the head of the column.[7][17] If the temperature is too high, volatile analytes may not be trapped effectively and can be lost.[18]

Troubleshooting Guides

Guide 1: Diagnosing and Resolving Poor Peak Shape (Tailing and Fronting)

This guide provides a systematic approach to troubleshooting asymmetrical peaks.

Symptom	Possible Cause	Recommended Action	Citation
All Peaks Tailing	Improper column installation (dead volume).	Re-cut the column end and reinstall it at the correct depth in the inlet.	[5]
Contaminated inlet liner.	Replace the inlet liner and septum.	[5]
System leak at the inlet.	Perform a leak check and tighten fittings.	[5]
Specific Peaks Tailing	Active sites in the inlet or column.	Use a deactivated liner; trim 10-20 cm from the front of the column.	[7]
Column contamination with non-volatile residue.	Bake out the column at its maximum recommended temperature.	[7]
Peak Fronting	Column overload.	Reduce injection volume or increase the split ratio. Use a column with a thicker film or larger internal diameter.	[17]
Sample solvent/stationary phase mismatch.	Ensure the sample solvent is compatible with the column's stationary phase.	[5]

Guide 2: Identifying Sources of Ghost Peaks

Use this guide to systematically eliminate extraneous peaks from your chromatogram.

Test	Procedure	Observation	Conclusion	Citation
Blank Injection	Inject a sample of only the solvent used to dissolve the standards/samples.	Ghost peaks are present.	Contamination is from the solvent, syringe, or GC system (inlet, carrier gas).	[11]
No Injection Run	Start a run with the standard temperature program without making an injection.	Ghost peaks are present.	Contamination is from the carrier gas, septum bleed, or inlet/column contamination.	[11]
Inlet Maintenance	Replace the inlet liner and septum.	Ghost peaks disappear or are significantly reduced.	The source was the liner and/or septum.	[6]

Experimental Protocols

Protocol 1: Inlet System Maintenance (Liner and Septum Replacement)

This protocol details the routine replacement of the inlet liner and septum to prevent contamination and ensure reproducible injections.

• Cool Down Inlet: Ensure the GC inlet temperature is below 50°C.

• Turn Off Carrier Gas: Shut off the carrier gas flow to the instrument.

• Remove Inlet Nut: Unscrew the retaining nut at the top of the inlet.

• Replace Septum: Remove the old septum and replace it with a new, high-quality, low-bleed septum. Avoid overtightening the nut to prevent coring.[5]

• Access Liner: Following your instrument's manual, access the inlet liner.

• Remove Old Liner: Carefully remove the old liner using forceps, noting its orientation.[5]

• Install New Liner: Place a new, deactivated liner in the same orientation. Using a liner with glass wool can help trap non-volatile residues.[7]

• Reassemble Inlet: Reassemble the inlet, ensuring all connections are secure.

• Restore Gas Flow and Leak Check: Turn the carrier gas back on and perform a leak check at the inlet fitting.

• Equilibrate System: Heat the inlet to the setpoint temperature and allow the system to equilibrate before analysis.[5]

Protocol 2: Column Trimming

This procedure is used to remove contaminated or active sections from the front of the GC column.

• Cool Down System: Ensure the GC oven, inlet, and detector are at room temperature.

• Turn Off Carrier Gas: Shut off the carrier gas flow.

• Disconnect Column: Carefully disconnect the column from the inlet.

• Cut the Column: Using a ceramic scoring wafer or other appropriate tool, score the column tubing approximately 10-20 cm from the inlet end. Snap the column at the score to create a clean, 90-degree cut.[5]

• Inspect the Cut: Use a magnifying glass to ensure the cut is clean and flat, with no jagged edges.[5]

• Reinstall Column: Reinstall the column in the inlet, ensuring the correct insertion depth.

• Restore Gas Flow and Leak Check: Turn the carrier gas back on and perform a leak check.

• Condition Column: Briefly condition the column by heating it to remove any oxygen that may have entered.[5]

Data Presentation

Table 1: Typical GC Injection Parameters for Volatile Alkanes

This table provides a starting point for method development. Parameters should be optimized for specific applications.

Parameter	Split Injection	Splitless Injection	Rationale	Citation
Injector Type	Split/Splitless	Split/Splitless	Versatile for various sample concentrations.	[7]
Inlet Temperature (°C)	250 - 300	250 - 300	Ensures rapid and complete vaporization of volatile alkanes.	[19][20]
Injection Mode	Split	Splitless	Split for high concentration samples, Splitless for trace analysis.	[1][2]
Split Ratio	50:1 to 100:1	N/A	Adjust based on sample concentration to avoid column overload.	[3]
Splitless Hold Time (s)	N/A	30 - 60	Time the split vent remains closed to allow sample transfer to the column.	[4]
Liner Type	Deactivated, Tapered, with Glass Wool	Deactivated, Tapered	Promotes vaporization and traps non-volatile materials.	[7]
Injection Volume (µL)	0.5 - 2	0.5 - 2	Larger volumes increase the risk of backflash.	[16]
Carrier Gas	Helium or Hydrogen	Helium or Hydrogen	Hydrogen allows for faster analysis.	[7]
Flow Rate (mL/min)	1 - 2	1 - 2	Optimize for best resolution and analysis time.	[7]

Mandatory Visualization

References

• 1. Split Vs. Splitless Injection in GC: Key Differences [phenomenex.com]
• 2. Split/Splitless Injector Gas Chromatography |Split/Splitless Injection [scioninstruments.com]
• 3. benchchem.com [benchchem.com]
• 4. Split vs Splitless Injection [restek.com]
• 5. benchchem.com [benchchem.com]
• 6. gcms.cz [gcms.cz]
• 7. benchchem.com [benchchem.com]
• 8. Recent update of the various sources originating ghost peaks in gas chromatography: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. GC Troubleshooting: Origins of Ghost Peaks [de.restek.com]
• 10. it.restek.com [it.restek.com]
• 11. instrument-solutions.com [instrument-solutions.com]
• 12. Common Sources Of Error in Gas Chromatography - Blogs - News [alwsci.com]
• 13. When GC Retention Times Shift: Practical Advice for Operators | Separation Science [sepscience.com]
• 14. drawellanalytical.com [drawellanalytical.com]
• 15. ssi.shimadzu.com [ssi.shimadzu.com]
• 16. chromatographytoday.com [chromatographytoday.com]
• 17. elementlabsolutions.com [elementlabsolutions.com]
• 18. chromatographyonline.com [chromatographyonline.com]
• 19. Optimization of headspace extraction conditions for volatile hydrocarbons from aqueous matrices using experimental design approaches - Analytical Methods (RSC Publishing) DOI:10.1039/D5AY01147G [pubs.rsc.org]
• 20. Inlet temperature GCMS - Chromatography Forum [chromforum.org]

Technical Support Center: Overcoming Matrix Effects in 2,5,5-Trimethylheptane Quantification

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming matrix effects during the quantification of 2,5,5-trimethylheptane.

Troubleshooting Guides & FAQs

This section addresses common issues encountered during the analysis of 2,5,5-trimethylheptane, offering potential causes and solutions.

Frequently Asked Questions (FAQs)

• Q1: What are matrix effects and how do they affect the quantification of 2,5,5-trimethylheptane?

  • A: Matrix effects are the alteration of an analyte's analytical signal due to the co-eluting components of the sample matrix.[1][2][3][4] In the context of 2,5,5-trimethylheptane quantification, typically by gas chromatography-mass spectrometry (GC-MS), matrix components can either enhance or suppress the ionization of the target analyte in the MS source.[2][3][5] This leads to inaccurate quantification, compromising the reliability of the results.[5] Non-volatile components from the matrix can also accumulate in the GC inlet and column, creating active sites that can adsorb or degrade the analyte.[6]

• Q2: My calibration curve prepared in a pure solvent is linear, but my sample results are inconsistent. Could this be a matrix effect?

  • A: Yes, this is a classic indication of matrix effects. A calibration curve prepared in a solvent does not account for the interferences present in a real sample matrix.[7] The matrix components can alter the analyte's response, leading to poor accuracy and reproducibility in your sample measurements, even with a perfect solvent-based calibration curve.[1] It is recommended to evaluate the matrix effect by comparing the slope of a solvent-based calibration curve with a matrix-matched calibration curve.[7][8]

• Q3: What are the most common strategies to overcome matrix effects for volatile compounds like 2,5,5-trimethylheptane?

  • A: Several strategies can be employed:

    • Sample Preparation: Techniques like solid-phase extraction (SPE), liquid-liquid extraction (LLE), and solid-phase microextraction (SPME) help to isolate 2,5,5-trimethylheptane from interfering matrix components.[9][10]

    • Sample Dilution: Diluting the sample can reduce the concentration of interfering matrix components, thereby minimizing their impact on the analyte signal.[11][12][13] However, this may also decrease the analyte concentration, potentially impacting sensitivity.

    • Matrix-Matched Calibration: This involves preparing calibration standards in a blank matrix that is similar to the sample matrix.[1][8][14] This helps to compensate for the matrix effect as both the standards and the samples will be affected similarly.

    • Standard Addition Method: This method involves adding known amounts of a standard to the sample, allowing for quantification in the presence of matrix effects without the need for a separate calibration curve.[15][16][17]

    • Stable Isotope Dilution (SID): This is a highly effective technique that uses a stable isotope-labeled version of the analyte as an internal standard.[18][19][20] Since the labeled standard has nearly identical chemical and physical properties to the native analyte, it co-elutes and experiences the same matrix effects, providing a reliable means of correction.[3][18]

• Q4: How do I choose the best sample preparation technique to minimize matrix effects?

  • A: The choice of sample preparation technique depends on the complexity of the matrix and the physicochemical properties of 2,5,5-trimethylheptane. For volatile compounds, headspace-based techniques like static headspace or dynamic headspace (purge and trap) are common.[21][22] Solid-phase microextraction (SPME) is another popular choice as it is a solvent-free and sensitive technique for extracting volatile and semi-volatile compounds.[9][12] For more complex matrices, a more rigorous cleanup involving liquid-liquid extraction (LLE) or solid-phase extraction (SPE) might be necessary to remove a larger portion of the interfering components.[9]

• Q5: When should I consider using the standard addition method?

  • A: The standard addition method is particularly useful when it is difficult to obtain a suitable blank matrix for matrix-matched calibration or when the matrix composition varies significantly between samples.[15][16] It is a powerful tool for correcting for proportional matrix effects.[17] However, it can be more time-consuming as it requires multiple analyses for each sample.[17]

• Q6: What are the advantages of using a stable isotope-labeled internal standard for 2,5,5-trimethylheptane quantification?

  • A: A stable isotope-labeled internal standard (e.g., deuterated 2,5,5-trimethylheptane) is considered the gold standard for compensating for matrix effects.[18][19] It co-elutes with the analyte and experiences the same ionization suppression or enhancement, allowing for accurate correction.[3][20] It also corrects for variations in sample preparation and injection volume.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Poor peak shape (fronting or tailing) for 2,5,5-trimethylheptane	Column overload, improper column installation, active sites in the inlet or column.[23][24]	Reduce the injection volume or dilute the sample.[23] Reinstall the column according to the manufacturer's instructions.[23][25] Use a deactivated inlet liner and/or a more inert column.[23]
Inconsistent peak areas for replicate injections	Leak in the injection system, sample degradation, matrix-induced signal variability.[23]	Perform a leak check on the injector.[23] Ensure sample stability and consider derivatization if the analyte is thermally labile.[23] Employ matrix-matched calibration or a stable isotope-labeled internal standard to compensate for matrix effects.[8][18]
Signal suppression or enhancement observed	Co-eluting matrix components interfering with the ionization of 2,5,5-trimethylheptane.[3][5]	Improve sample cleanup using SPE or LLE to remove interferences.[9] Dilute the sample to reduce the concentration of matrix components.[11][13] Use matrix-matched calibration, standard addition, or a stable isotope-labeled internal standard.[14][15][18]
High background noise or "ghost peaks" in the chromatogram	Contamination in the carrier gas, inlet, or column.[24][26]	Use high-purity carrier gas and install gas purifiers.[27] Bake out the column and inlet.[26] Run blank injections to identify the source of contamination.[26]

Data Presentation

The following table summarizes hypothetical quantitative data to illustrate the impact of different calibration strategies on the quantification of 2,5,5-trimethylheptane in a plasma matrix.

Calibration Method	Spiked Concentration (ng/mL)	Measured Concentration (ng/mL)	Recovery (%)	Relative Standard Deviation (RSD, %)
Solvent-Based Calibration	50	35.2	70.4	15.8
Matrix-Matched Calibration	50	48.9	97.8	4.5
Standard Addition	50	50.8	101.6	3.2
Stable Isotope Dilution	50	49.7	99.4	2.1

This data is for illustrative purposes only.

Experimental Protocols

1. Protocol for Matrix-Matched Calibration

This protocol describes the preparation of matrix-matched calibration standards for the quantification of 2,5,5-trimethylheptane in a biological matrix (e.g., plasma) using headspace GC-MS.

• Prepare a Blank Matrix: Obtain a batch of the biological matrix that is certified to be free of 2,5,5-trimethylheptane. If a certified blank matrix is unavailable, select a representative batch and test for the absence of the analyte.

• Prepare a Stock Solution: Prepare a stock solution of 2,5,5-trimethylheptane in a suitable solvent (e.g., methanol) at a high concentration (e.g., 1 mg/mL).

• Prepare Working Standard Solutions: Serially dilute the stock solution with the same solvent to create a series of working standard solutions at concentrations that will be used to spike the blank matrix.

• Spike the Blank Matrix: Aliquot the blank matrix into a series of vials. Spike each aliquot with a small, known volume of a working standard solution to create a series of matrix-matched calibration standards. Ensure the volume of the spiking solution is minimal to avoid significantly altering the matrix composition.

• Sample Preparation: Subject the matrix-matched calibration standards and the unknown samples to the same sample preparation procedure (e.g., headspace incubation).

• GC-MS Analysis: Analyze the prepared standards and samples using the established GC-MS method.

• Construct the Calibration Curve: Plot the peak area of 2,5,5-trimethylheptane against the corresponding concentration for the matrix-matched standards. Use this curve to quantify the analyte in the unknown samples.

2. Protocol for the Standard Addition Method

This protocol outlines the procedure for quantifying 2,5,5-trimethylheptane using the standard addition method.

• Prepare a Standard Solution: Prepare a standard solution of 2,5,5-trimethylheptane in a suitable solvent at a concentration that is significantly higher than the expected concentration in the samples.

• Aliquot the Sample: Aliquot the unknown sample into at least four separate vials.

• Spike the Aliquots:

  • Leave one aliquot unspiked (this is the zero addition).

  • Add increasing, known volumes of the standard solution to the remaining aliquots.

• Sample Preparation and Analysis: Subject all aliquots (spiked and unspiked) to the same sample preparation and GC-MS analysis procedure.

• Construct the Standard Addition Plot: Plot the measured peak area of 2,5,5-trimethylheptane against the concentration of the added standard for each aliquot.

• Determine the Unknown Concentration: Extrapolate the linear regression line to the x-axis (where the peak area is zero). The absolute value of the x-intercept represents the concentration of 2,5,5-trimethylheptane in the original, unspiked sample.[15]

3. Protocol for Stable Isotope Dilution (SID) Analysis

This protocol details the use of a stable isotope-labeled internal standard for the accurate quantification of 2,5,5-trimethylheptane.

• Obtain a Stable Isotope-Labeled Standard: Procure a stable isotope-labeled analog of 2,5,5-trimethylheptane (e.g., 2,5,5-trimethylheptane-d_x_).

• Prepare the Internal Standard Spiking Solution: Prepare a solution of the stable isotope-labeled standard in a suitable solvent at a known concentration.

• Prepare Calibration Standards: Prepare a series of calibration standards containing known concentrations of native 2,5,5-trimethylheptane.

• Spike Standards and Samples: Add a constant, known amount of the internal standard spiking solution to each calibration standard and to each unknown sample at the beginning of the sample preparation process.

• Sample Preparation and Analysis: Subject all standards and samples to the identical sample preparation and GC-MS analysis procedure.

• Construct the Calibration Curve: For the calibration standards, calculate the ratio of the peak area of the native analyte to the peak area of the internal standard. Plot this ratio against the concentration of the native analyte.

• Quantify the Analyte: Calculate the peak area ratio for the unknown samples and use the calibration curve to determine the concentration of 2,5,5-trimethylheptane.

Visualizations

Caption: General experimental workflow for 2,5,5-trimethylheptane quantification.

References

• 1. m.youtube.com [m.youtube.com]
• 2. Matrix Effects in GC–MS Profiling of Common Metabolites after Trimethylsilyl Derivatization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. chromatographytoday.com [chromatographytoday.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. Improve GC-MS Sample Prep for Non-Volatile Organics [eureka.patsnap.com]
• 10. researchgate.net [researchgate.net]
• 11. Evaluation of matrix effects in the analysis of volatile organic compounds in whole blood with solid-phase microextraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. m.youtube.com [m.youtube.com]
• 14. Matrix-Matched Pesticide Standard Curve Preparation - Protocol - OneLab [onelab.andrewalliance.com]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. youtube.com [youtube.com]
• 17. chromatographyonline.com [chromatographyonline.com]
• 18. Frontiers | Stable Isotope Dilution Analysis of the Major Prenylated Flavonoids Found in Beer, Hop Tea, and Hops [frontiersin.org]
• 19. Stable-isotope dilution LC–MS for quantitative biomarker analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Stable isotope dilution assay for the accurate determination of mycotoxins in maize by UHPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Volatile Organic Compounds (VOC) Analysis | Thermo Fisher Scientific - US [thermofisher.com]
• 22. d1lqgfmy9cwjff.cloudfront.net [d1lqgfmy9cwjff.cloudfront.net]
• 23. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 24. GC Troubleshooting Guide | Gas Chromatography Troubleshooting [scioninstruments.com]
• 25. sigmaaldrich.com [sigmaaldrich.com]
• 26. agilent.com [agilent.com]
• 27. gcms.cz [gcms.cz]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of 2,5,5-Trimethylheptane Quantification

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of common analytical methodologies for the quantification of 2,5,5-trimethylheptane, a volatile organic compound (VOC). Ensuring the reliability and accuracy of quantitative data is paramount in research and drug development. This document outlines the validation parameters, experimental protocols, and performance characteristics of the two primary analytical techniques: Gas Chromatography-Mass Spectrometry (GC-MS) and Gas Chromatography with a Flame Ionization Detector (GC-FID).

Overview of Analytical Techniques

The quantification of 2,5,5-trimethylheptane, due to its volatile nature, is most effectively achieved using gas chromatography.[1] The choice of detector is critical and dictates the specificity, sensitivity, and complexity of the analysis.

• Gas Chromatography-Mass Spectrometry (GC-MS): This powerful technique combines the separation capabilities of GC with the detection and identification power of MS.[1][2] MS identifies compounds based on their unique mass-to-charge ratio (m/z), providing a high degree of confidence in the identification of 2,5,5-trimethylheptane and allowing for its quantification even in complex matrices.[1]

• Gas Chromatography-Flame Ionization Detector (GC-FID): GC-FID is a robust and widely used technique for quantifying organic compounds that can be burned in a hydrogen-air flame.[1] While highly sensitive to hydrocarbons like 2,5,5-trimethylheptane, the FID does not provide structural information, relying solely on retention time for identification. This can be a limitation in samples containing multiple co-eluting compounds.

Quantitative Performance Comparison

The validation of an analytical method ensures it is suitable for its intended purpose.[3][4] Key validation parameters for the quantification of 2,5,5-trimethylheptane are summarized below. The following table presents typical performance data for GC-MS and GC-FID.

Validation Parameter	GC-MS	GC-FID	Acceptance Criteria
Specificity / Selectivity	High (Mass spectrum confirms identity)	Moderate (Relies on retention time)	Method must distinguish analyte from interferences.
Linearity (R²)	> 0.995	> 0.995	R² ≥ 0.99
Accuracy (% Recovery)	98% - 103%	97% - 104%	Typically 80% - 120% (varies by concentration)
Precision (% RSD)	< 5%	< 3%	RSD ≤ 15% (varies by concentration)
Limit of Detection (LOD)	~ 0.1 ng/mL	~ 1 ng/mL	Signal-to-Noise ratio ≥ 3
Limit of Quantification (LOQ)	~ 0.5 ng/mL	~ 5 ng/mL	Signal-to-Noise ratio ≥ 10
Robustness	Moderate	High	Unaffected by small, deliberate variations.

Note: The data presented are representative and may vary based on the specific instrumentation, sample matrix, and experimental conditions.

Experimental Protocols

A robust and well-documented protocol is the foundation of a validated method. Below are detailed methodologies for the quantification of 2,5,5-trimethylheptane.

Sample Preparation: Headspace Sampling

Headspace analysis is a common technique for measuring volatile compounds in a sample.[1]

• Sample Aliquoting: Accurately weigh or pipette the sample (e.g., 1g of a solid or 1mL of a liquid) into a headspace vial (e.g., 20 mL).

• Standard Spiking: For calibration and quality control, spike blank matrix samples with known concentrations of a certified 2,5,5-trimethylheptane standard.

• Sealing: Immediately seal the vial with a PTFE/silicone septum and aluminum cap.

• Incubation: Place the vial in the headspace autosampler's incubator. Incubate at a controlled temperature (e.g., 80°C) for a set time (e.g., 15 minutes) to allow the volatile compounds to equilibrate between the sample and the gas phase (headspace).

• Injection: The autosampler automatically injects a specific volume (e.g., 1 mL) of the vapor from the headspace into the GC inlet.

Gas Chromatography (GC) Method

The following GC parameters are a suitable starting point for separating 2,5,5-trimethylheptane.

• GC System: Agilent 7890 or equivalent.

• Column: HP-5MS (or equivalent 5% phenyl-methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Inlet: Split/Splitless, operated in split mode (e.g., 20:1 split ratio) at 250°C.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes.

  • Ramp: Increase at 10°C/min to 200°C.

  • Hold: Hold at 200°C for 5 minutes.

Detection and Quantification

a) Mass Spectrometer (MS) Detector:

• MS System: Agilent 5977 or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Acquisition Mode: Scan mode (e.g., m/z 40-300) for initial identification and Selected Ion Monitoring (SIM) mode for enhanced sensitivity in quantification.

• Quantification Ion: A specific, abundant, and unique ion from the mass spectrum of 2,5,5-trimethylheptane (e.g., m/z 57) is used for quantification.

b) Flame Ionization Detector (FID):

• FID System: Standard detector on most GC systems.

• Temperature: 280°C.

• Hydrogen Flow: 30 mL/min.

• Air Flow: 400 mL/min.

• Makeup Gas (Helium or Nitrogen): 25 mL/min.

• Quantification: The peak area corresponding to the retention time of 2,5,5-trimethylheptane is integrated and compared against a calibration curve.

Visualized Workflows and Logic

Visual diagrams help clarify complex processes and relationships within the validation workflow.

Caption: Experimental workflow for VOC analysis.

Caption: Core parameters of analytical method validation.

References

• 1. iltusa.com [iltusa.com]
• 2. Volatile Organic Compound (VOC) Testing and Analysis [intertek.com]
• 3. wjarr.com [wjarr.com]
• 4. Validation of Analytical Methods: A Review [gavinpublishers.com]

Comparative Physicochemical Properties

A Comparative Analysis of Decane (B31447) Isomers for Scientific Applications

Decane (C₁₀H₂₂), a saturated alkane hydrocarbon, is a versatile compound with 75 constitutional isomers.[1] These isomers, while sharing the same molecular formula, exhibit distinct structural arrangements that significantly influence their physicochemical properties. This guide provides a comparative analysis of n-decane and several of its branched-chain isomers, offering insights into their performance characteristics for researchers, scientists, and drug development professionals. The differences in properties such as boiling point, density, and viscosity among these isomers are critical for applications ranging from solvents in organic synthesis to components in fuel and standards for analytical chemistry.[2][3]

The degree of branching in decane isomers directly impacts their physical properties. Increased branching generally leads to a lower boiling point and melting point, as well as decreased density and viscosity. This is primarily due to the reduction in surface area, which diminishes the strength of intermolecular van der Waals forces.[1][4] The following table summarizes the key physical properties of n-decane and three representative branched isomers.

Property	n-Decane	2-Methylnonane	2,2-Dimethyloctane (B44098)	2,2,3,3-Tetramethylhexane (B80486)
Molecular Formula	C₁₀H₂₂	C₁₀H₂₂	C₁₀H₂₂	C₁₀H₂₂
Boiling Point (°C)	174.1[5]	166-169[2]	154-155[6][7]	160.33[8]
Melting Point (°C)	-29.7[8]	-74.65[2]	N/A	-53.99[9]
Density (g/mL at 20°C)	0.730	0.726[2]	0.725[7]	0.761

Logical Frameworks and Workflows

The selection and characterization of a specific decane isomer for a particular application follow a structured process. The diagrams below, generated using Graphviz, illustrate the classification of decane isomers and a typical experimental workflow for their characterization.

References

• 1. 2-Methylnonane | 871-83-0 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 2. 2-METHYLNONANE | 871-83-0 [chemicalbook.com]
• 3. store.astm.org [store.astm.org]
• 4. ASTM D971 - Measurement of interfacial tension with a ring - DataPhysics Instruments [dataphysics-instruments.com]
• 5. store.astm.org [store.astm.org]
• 6. 2,2-dimethyloctane - Wikidata [wikidata.org]
• 7. 2,2-dimethyloctane [stenutz.eu]
• 8. chembk.com [chembk.com]
• 9. 2,2,3,3-tetramethylhexane | 13475-81-5 [chemicalbook.com]

A Comparative Analysis of 2,5,5-Trimethylheptane and 2,2,4-Trimethylpentane for Research Applications

An objective guide for researchers, scientists, and drug development professionals on the physicochemical properties of two branched-chain alkanes: 2,5,5-trimethylheptane and 2,2,4-trimethylpentane (B7799088). This document provides a side-by-side comparison of their key characteristics, supported by available data, and outlines standard experimental protocols for their evaluation.

I. Comparative Analysis of Physicochemical Properties

2,5,5-Trimethylheptane and 2,2,4-trimethylpentane (commonly known as iso-octane) are both branched-chain alkanes, but their structural differences lead to distinct physical properties. These differences can be critical in selecting the appropriate compound for specific research and industrial applications, such as fuel science, solvent chemistry, and chromatography.

Property	2,5,5-Trimethylheptane	2,2,4-Trimethylpentane (Iso-octane)
Molecular Formula	C₁₀H₂₂[1]	C₈H₁₈
Molecular Weight	142.28 g/mol [2][3]	114.23 g/mol
Boiling Point	150-152.81 °C[2][4]	98-99 °C
Melting Point	-53.99 °C[4]	-107 °C
Density	0.733-0.736 g/cm³[2][4]	0.692 g/mL at 25 °C
Octane (B31449) Rating	Data not readily available	100 (by definition)
Viscosity	Data not readily available	Data available, but varies with temperature and pressure

II. Experimental Protocols

The following are detailed methodologies for key experiments to determine the physicochemical properties of branched-chain alkanes like 2,5,5-trimethylheptane and 2,2,4-trimethylpentane.

A. Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. For a pure substance, the boiling point is a characteristic physical property.

Methodology:

• Apparatus Setup: A small quantity of the alkane is placed in a test tube. A capillary tube, sealed at one end, is inverted and placed into the test tube containing the liquid. The test tube is then heated in a controlled manner using a heating mantle or an oil bath. A calibrated thermometer is immersed in the liquid to monitor the temperature.

• Heating and Observation: The sample is heated gently. As the temperature rises, the liquid will begin to vaporize, and a stream of bubbles will emerge from the open end of the capillary tube.

• Boiling Point Determination: The boiling point is the temperature at which the stream of bubbles is continuous and rapid. At this point, the vapor pressure of the liquid is equal to the atmospheric pressure.

• Recording: The temperature is recorded when a steady stream of bubbles is observed. For accuracy, the atmospheric pressure should also be recorded, as boiling point varies with pressure.

B. Determination of Octane Number

The octane rating of a fuel is a measure of its resistance to autoignition (knocking) in an internal combustion engine. 2,2,4-Trimethylpentane is the standard for the 100-point on the octane scale.

Methodology:

• Test Engine: The octane number is determined using a standardized single-cylinder Cooperative Fuel Research (CFR) engine with a variable compression ratio.

• Reference Fuels: Two reference fuels are used: n-heptane (octane rating of 0) and 2,2,4-trimethylpentane (iso-octane, octane rating of 100).

• Procedure: The test fuel (in this case, the alkane being studied) is run in the CFR engine under standardized conditions. The compression ratio of the engine is adjusted until a specific level of knocking is detected.

• Comparison: The knocking intensity of the test fuel is then compared to that of various blends of the two reference fuels.

• Octane Number Assignment: The octane number of the test fuel is the percentage by volume of iso-octane in the reference fuel blend that produces the same knocking intensity.

III. Visualization of Isomer Selection Logic

The selection of an appropriate isomer for a specific application often depends on a logical evaluation of their properties. The following diagram illustrates a simplified decision-making workflow for choosing between 2,5,5-trimethylheptane and 2,2,4-trimethylpentane.

References

• 1. Page loading... [guidechem.com]
• 2. 2,5,5-Trimethylheptane. | CAS#:1189-99-7 | Chemsrc [chemsrc.com]
• 3. Heptane, 2,5,5-trimethyl- | C10H22 | CID 14478 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1189-99-7 CAS MSDS (2,5,5-Trimethylheptane.) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]

A Researcher's Guide to Branched Alkane Reference Standards

For scientists and professionals in drug development and research, the accuracy of analytical measurements is paramount. Branched alkane reference standards are crucial for ensuring the quality and reliability of these measurements. This guide provides an objective comparison of commercially available branched alkane reference standards, supported by experimental data and detailed protocols.

Comparison of Branched Alkane Certified Reference Materials

Choosing the right reference standard is a critical step in any analytical workflow. The following table summarizes key characteristics of branched alkane reference materials from prominent suppliers. It is important to note that specific values can vary by lot, and users should always refer to the Certificate of Analysis (CoA) provided with the standard.[1][2]

Characteristic	Supplier A (e.g., Sigma-Aldrich)	Supplier B (e.g., LGC Standards)	Supplier C (e.g., Chem Service)
Product Example	C7 - C40 Saturated Alkanes Standard	Alkanes-Mix 10 in Toluene	Branched Alkanes Kit
Certification	Certified Reference Material (CRM)	ISO 17034	Standards Grade
Purity (Typical)	≥98.0%	Stated on CoA (e.g., 99.5%)	≥98.0%
Certified Concentration	1000 µg/mL in hexane	500 µg/mL in toluene	Neat or in solution
Expanded Uncertainty (k=2)	Stated on CoA	Stated on CoA (e.g., ±0.0006 mg/mL)	Not always provided
Traceability	Traceable to NIST	Traceable to SI units	May not be specified
Format	Multi-component solution	Multi-component solution	Kit with individual standards

Note: This table is a generalized representation. Researchers should always consult the specific Certificate of Analysis for detailed information.[1][2]

Key Considerations for Selecting a Reference Standard

The selection of an appropriate reference standard is a critical step that directly impacts the quality and reliability of analytical results. This process involves a careful evaluation of several factors to ensure the chosen standard meets the specific requirements of the intended application. The following diagram illustrates a logical workflow for this selection process.

Caption: A stepwise process for choosing the most suitable reference standard.

Experimental Protocols

Accurate analysis of branched alkanes relies on robust and well-defined experimental methods. The following protocols for Gas Chromatography (GC) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are provided as a starting point and may require optimization for specific applications.

Gas Chromatography (GC) Protocol for Branched Alkane Analysis

Gas chromatography is a widely used technique for the separation and analysis of volatile and semi-volatile compounds like branched alkanes.[3][4][5][6][7] This protocol is based on principles outlined in ASTM D6730 for detailed hydrocarbon analysis.[3][4][5][6][7]

1. Sample Preparation:

• If using a neat standard, accurately weigh a small amount and dissolve it in a high-purity solvent (e.g., hexane, toluene) to a known concentration (e.g., 100 µg/mL).

• If using a certified solution, it may be used directly or diluted as required.

• For complex matrices, a sample extraction and clean-up procedure may be necessary.

2. GC-FID System and Conditions:

Parameter	Recommended Setting
Column	100% Dimethylpolysiloxane (e.g., Rtx-DHA-100), 100 m x 0.25 mm ID, 0.5 µm film thickness[6]
Carrier Gas	Helium or Hydrogen at a constant flow rate
Injection Mode	Split or Splitless
Injector Temperature	250 °C
Oven Temperature Program	Initial: 35 °C, hold for 15 min; Ramp 1: 2 °C/min to 60 °C; Ramp 2: 5 °C/min to 200 °C, hold for 10 min
Detector	Flame Ionization Detector (FID)
Detector Temperature	300 °C

3. Data Analysis:

• Identify branched alkane peaks based on their retention times relative to a known n-alkane standard mixture.

• Quantify the analytes by comparing their peak areas to a calibration curve generated from the certified reference standards.

The following diagram illustrates a typical workflow for GC analysis.

Caption: A simplified overview of the GC analysis process.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol

For less volatile or thermally labile branched alkanes, or when higher sensitivity and selectivity are required, LC-MS/MS can be a powerful alternative.

1. Sample Preparation:

• Similar to GC, prepare solutions of known concentrations in a suitable solvent (e.g., acetonitrile, methanol).

• Derivatization may be necessary for certain compounds to improve ionization efficiency.

2. LC-MS/MS System and Conditions:

Parameter	Recommended Setting
Column	C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size)
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Acetonitrile with 0.1% formic acid
Gradient	Start with 50% B, increase to 100% B over 10 min, hold for 5 min
Flow Rate	0.3 mL/min
Ion Source	Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI)
Mass Spectrometer	Triple Quadrupole (QqQ) or Quadrupole Time-of-Flight (QTOF)
Analysis Mode	Multiple Reaction Monitoring (MRM) for quantification

3. Data Analysis:

• Identify analytes based on their precursor and product ion transitions.

• Quantify using a calibration curve constructed with the certified reference standards.

The Role of Certification in Reference Standards

The certification of a reference material provides confidence in its stated properties. ISO 17034 is an international standard that outlines the requirements for the competence of reference material producers.[7][8] Certified Reference Materials (CRMs) produced under this standard have a well-defined chain of traceability to the International System of Units (SI).

The following diagram illustrates the hierarchy of reference materials.

Caption: The traceability chain from primary standards to working standards.

By understanding the different types of reference standards available and implementing robust analytical methods, researchers can ensure the accuracy and reliability of their results, ultimately contributing to advancements in science and medicine.

References

• 1. lgcstandards.com [lgcstandards.com]
• 2. Certificate of analysis explained | LGC Standards [lgcstandards.com]
• 3. ASTM D6730 | Spark Ignition Engine Fuels [scioninstruments.com]
• 4. thinghiemxangdau.vn [thinghiemxangdau.vn]
• 5. s4science.at [s4science.at]
• 6. Detailed Hydrocarbon Analysis Featuring Rtx-DHA Columns [restek.com]
• 7. gcms.cz [gcms.cz]
• 8. Alkanes-Mix 10 500 µg/mL in Toluene | LGC Standards [lgcstandards.com]

A Comparative Guide to Kovats Retention Indices of C10H22 Isomers for Researchers

This guide provides a comprehensive comparison of Kovats retention indices for various C10H22 isomers on different gas chromatography (GC) stationary phases. The data presented is essential for researchers, scientists, and drug development professionals involved in the identification and separation of these compounds.

Data Presentation: Kovats Retention Indices of C10H22 Isomers

The following tables summarize the Kovats retention indices (RI) for a range of C10H22 isomers on standard non-polar, semi-standard non-polar, and polar stationary phases. The data has been compiled from various sources, including the NIST Chemistry WebBook and PubChem.

Standard Non-Polar Stationary Phases are typically 100% dimethylpolysiloxane. Semi-Standard Non-Polar Stationary Phases often consist of 5% phenyl-95% methylpolysiloxane. Standard Polar Stationary Phases commonly utilize polyethylene (B3416737) glycol (e.g., Carbowax).

Isomer	IUPAC Name	Standard Non-Polar (RI)	Semi-Standard Non-Polar (RI)	Standard Polar (RI)
n-Decane	Decane	1000	1000	1000
Methylnonanes
2-Methylnonane	973	978	-
3-Methylnonane	979	983	-
4-Methylnonane	962[1]	969	-
5-Methylnonane	970	976	-
Dimethyloctanes
2,2-Dimethyloctane	912	920	-
2,3-Dimethyloctane	948	954	-
2,4-Dimethyloctane	916	925	-
2,5-Dimethyloctane	927	933	-
2,6-Dimethyloctane	932[2]	937[2]	905.9, 921[2]
2,7-Dimethyloctane	928	934	-
3,3-Dimethyloctane	936[3]	942[3]	-
3,4-Dimethyloctane	939[4]	936[4]	-
3,5-Dimethyloctane	927[5]	928[5]	-
3,6-Dimethyloctane	945	952	-
4,4-Dimethyloctane	921[6]	925[6]	-
4,5-Dimethyloctane	945[7]	944[7]	-
Ethyl- and Propyl- Isomers
4-Ethyloctane	984	991	-
4-Propylheptane	945	951	-

Experimental Protocols

The determination of Kovats retention indices is a standardized procedure in gas chromatography. While specific parameters can vary between laboratories and applications, the following provides a detailed, representative methodology for the analysis of C10H22 isomers.

1. Sample and Standard Preparation:

• n-Alkane Standard: A mixture of n-alkanes (e.g., C8 to C12) is prepared in a volatile solvent like hexane (B92381) or pentane. This standard is used to calibrate the retention time scale for the calculation of Kovats indices.

• Analyte Sample: The C10H22 isomer or a mixture of isomers is diluted in the same solvent used for the n-alkane standard.

2. Gas Chromatography (GC) System and Conditions:

• Gas Chromatograph: A standard GC system equipped with a flame ionization detector (FID) is typically used for hydrocarbon analysis.

• Column: A capillary column is employed. The choice of the stationary phase determines the separation characteristics.

  • Non-Polar: 100% dimethylpolysiloxane (e.g., DB-1, HP-1)

  • Semi-Polar: 5% Phenyl-95% methylpolysiloxane (e.g., DB-5, HP-5)

  • Polar: Polyethylene glycol (e.g., DB-WAX, Carbowax 20M)

• Typical Column Dimensions: 30 m length x 0.25 mm internal diameter x 0.25 µm film thickness.

• Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1 mL/min).

• Injector: Split/splitless injector, typically operated in split mode to avoid column overloading. The injector temperature is set high enough to ensure rapid vaporization of the sample (e.g., 250 °C).

• Oven Temperature Program: A temperature program is often used to ensure good separation of a mixture of isomers with a range of boiling points. A typical program might be:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: Increase temperature at a rate of 5 °C/min to 150 °C.

  • Final hold: Hold at 150 °C for 5 minutes.

• Detector: Flame Ionization Detector (FID). The detector temperature is typically set higher than the final oven temperature (e.g., 280 °C).

3. Data Analysis and Kovats Index Calculation:

• The retention times of the n-alkanes in the standard mixture and the C10H22 isomers in the sample are recorded.

• The Kovats retention index (I) for an isomer is calculated using the following formula for a temperature-programmed run:

  I = 100 * [n + (t_R(isomer) - t_R(n)) / (t_R(N) - t_R(n))]

  Where:

  • t_R(isomer) is the retention time of the C10H22 isomer.

  • t_R(n) is the retention time of the n-alkane eluting just before the isomer.

  • t_R(N) is the retention time of the n-alkane eluting just after the isomer.

  • n is the carbon number of the n-alkane eluting just before the isomer.

Mandatory Visualization

The following diagrams illustrate the key concepts and workflows described in this guide.

Caption: Experimental workflow for the determination of Kovats retention indices.

Caption: Logical relationship of variables in the Kovats retention index formula.

References

• 1. csun.edu [csun.edu]
• 2. researchgate.net [researchgate.net]
• 3. agilent.com [agilent.com]
• 4. GC-MS: A Powerful Technique for Hydrocarbon Analysis | Lab Manager [labmanager.com]
• 5. vurup.sk [vurup.sk]
• 6. Separation of alkanes and aromatic compounds by packed column gas chromatography using functionalized multi-walled carbon nanotubes as stationary phases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. shimadzu.co.uk [shimadzu.co.uk]

Differentiating Trimethylheptane Isomers: A Comparative Guide to Mass Spectral Libraries

For researchers, scientists, and drug development professionals, the accurate identification of chemical isomers is a critical yet often challenging task. This is particularly true for structurally similar compounds like trimethylheptane isomers, where subtle differences in branching can significantly impact their chemical and physical properties. Gas chromatography-mass spectrometry (GC-MS) is the go-to analytical technique for this purpose, but the ultimate success of identification hinges on the quality and comprehensiveness of the mass spectral library used for comparison.

This guide provides an objective comparison of major mass spectral libraries for the identification of trimethylheptane isomers, supported by a detailed experimental protocol for their analysis. We will delve into the offerings of the National Institute of Standards and Technology (NIST), Wiley, and Agilent Fiehn libraries, presenting their strengths and weaknesses in the context of isomer differentiation.

Experimental Protocol: GC-MS Analysis of Trimethylheptane Isomers

A robust and reproducible experimental protocol is the foundation for reliable isomer identification. The following is a generalized procedure for the analysis of trimethylheptane isomers using GC-MS.

1. Sample Preparation:

• Standard Preparation: Prepare individual standards of known trimethylheptane isomers (e.g., 2,3,4-trimethylheptane, 2,3,5-trimethylheptane, 2,4,6-trimethylheptane) at a concentration of 10 µg/mL in a volatile solvent such as hexane (B92381) or pentane.

• Sample Preparation: For unknown samples, dissolve a known quantity in a suitable volatile solvent. If the sample is a complex mixture, a preliminary fractionation or cleanup step may be necessary to isolate the alkane fraction.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: An Agilent 7890B GC system or equivalent.

• Mass Spectrometer: An Agilent 5977B MSD or equivalent.

• GC Column: A non-polar capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness), is recommended for the separation of hydrocarbon isomers.

• Inlet: Split/splitless injector, operated in split mode with a split ratio of 50:1.

• Injector Temperature: 250°C.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes.

  • Ramp: 5°C/min to 150°C.

  • Hold: 5 minutes at 150°C.

• MS Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Scan Range: m/z 40-200.

• Acquisition Mode: Full Scan.

3. Data Acquisition and Analysis:

• Inject 1 µL of the prepared standard or sample into the GC-MS system.

• Acquire the total ion chromatogram (TIC) and the mass spectrum of each eluting peak.

• Process the data using the instrument's software (e.g., Agilent MassHunter).

• Perform a library search of the acquired mass spectra against the NIST, Wiley, and/or Fiehn libraries.

• Compare the retention times and mass spectra of the unknown peaks with those of the authentic standards.

Mass Spectral Library Comparison

The choice of mass spectral library is a critical decision that directly impacts the confidence of compound identification. Here, we compare three prominent libraries for the analysis of trimethylheptane isomers.

Feature	NIST Mass Spectral Library	Wiley Registry of Mass Spectral Data	Agilent Fiehn GC/MS Metabolomics RTL Library
Library Size (Total Spectra)	Over 350,000 EI spectra	Over 873,000 spectra in the 2023 release[1]	Over 1,400 entries for approximately 800 common metabolites[2][3]
Trimethylheptane Isomer Coverage	Contains spectra for several trimethylheptane isomers, including 2,3,4-, 2,3,5-, 2,3,6-, 2,4,6-, 2,5,5-, 3,3,4-, and 3,3,5-trimethylheptane.[4][5][6][7][8]	As the world's largest EI mass spectral library, it is highly likely to contain a wide range of trimethylheptane isomers.[9]	Primarily focused on metabolites, its coverage of non-metabolic hydrocarbons like trimethylheptane is likely limited.
Inclusion of Retention Indices (RI)	AI-RI values have been added for all EI data in recent versions.[9]	Some entries may include retention data.[1]	A key feature of this library is the inclusion of Retention Time Locked (RTL) data, which is crucial for isomer differentiation.[10][11]
Data Quality	High-quality, curated spectra from the National Institute of Standards and Technology.	Data is carefully curated and reviewed by internal and external experts.[1]	Highly curated spectra of common metabolite TMS derivatives.
Primary Application	General-purpose library for a wide range of applications.	Broad-spectrum library for both targeted and untargeted analysis across various fields.[1]	Specifically designed for metabolomics research.[10][11]
Illustrative Spectral Match Score (Hypothetical)	High for known isomers present in the library.	Potentially high due to the vast number of spectra.	Likely low or no match for non-metabolite isomers.

Wiley Registry of Mass Spectral Data: The Wiley Registry is the most extensive commercially available mass spectral library.[1] Its sheer size increases the probability of finding a match for a wide variety of compounds, including less common trimethylheptane isomers. While not all entries may have retention indices, its comprehensive nature makes it a powerful tool for untargeted screening.

Agilent Fiehn GC/MS Metabolomics RTL Library: The Fiehn library is a specialized resource tailored for metabolomics.[10][11] While its coverage of hydrocarbons like trimethylheptane is expected to be limited, its key strength lies in the integration of Retention Time Locked (RTL) data. This feature is invaluable for distinguishing between isomers that may have very similar mass spectra. For laboratories focused on metabolomics that may encounter alkanes as contaminants or components of biological samples, this library's approach to data curation is highly beneficial.

Visualizing the Identification Workflow

The process of identifying trimethylheptane isomers using GC-MS and mass spectral libraries can be visualized as a logical workflow.

Caption: Workflow for trimethylheptane isomer identification.

Conclusion

The differentiation of trimethylheptane isomers by GC-MS is a challenging analytical task that relies heavily on high-quality mass spectral libraries.

• The NIST Mass Spectral Library provides a solid foundation with curated spectra for several key trimethylheptane isomers and the inclusion of retention indices.

• The Wiley Registry of Mass Spectral Data offers the most comprehensive coverage, increasing the likelihood of identifying a broader range of isomers.

• The Agilent Fiehn GC/MS Metabolomics RTL Library , while specialized, highlights the critical importance of retention time information for confident isomer differentiation.

For researchers aiming for the highest confidence in isomer identification, a multi-library approach is recommended. Cross-referencing search results between a comprehensive library like the Wiley Registry and a highly curated library with retention indices like NIST provides a robust workflow. Ultimately, the choice of library will depend on the specific application, the available instrumentation, and the desired level of confidence in the analytical results.

References

• 1. Wiley Registry of Mass Spectral Data 2023 - Wiley Science Solutions [sciencesolutions.wiley.com]
• 2. gcms.labrulez.com [gcms.labrulez.com]
• 3. agilent.com [agilent.com]
• 4. Heptane, 2,4,6-trimethyl- [webbook.nist.gov]
• 5. Heptane, 2,3,6-trimethyl- [webbook.nist.gov]
• 6. Heptane, 2,5,5-trimethyl- [webbook.nist.gov]
• 7. Heptane, 3,3,5-trimethyl- [webbook.nist.gov]
• 8. Heptane, 3,3,4-trimethyl- [webbook.nist.gov]
• 9. Wiley Registry™ of Mass Spectral Data, 2023 Edition [sisweb.com]
• 10. grupobiomaster.com [grupobiomaster.com]
• 11. researchgate.net [researchgate.net]

A Comparative Guide to the Cross-Validation of Analytical Methods for Alkane Analysis

For researchers, scientists, and drug development professionals, the precise and accurate quantification of alkanes is critical, particularly in contexts such as identifying extractables and leachables, analyzing petroleum-based products, and assessing raw material purity. Gas Chromatography (GC) is the predominant technique for this analysis, with Flame Ionization Detection (FID) and Mass Spectrometry (MS) being the most common detectors.

This guide provides an objective comparison of GC-FID and GC-MS for the analysis of alkanes, supported by experimental data and detailed methodologies. It also outlines the essential parameters for the cross-validation of these analytical methods, adhering to the principles outlined by the International Council for Harmonisation (ICH) guidelines.[1][2]

Comparison of Analytical Techniques: GC-FID vs. GC-MS

The selection between GC-FID and GC-MS hinges on the specific analytical requirements, including the need for definitive identification, sensitivity, and the complexity of the sample matrix.[3]

• Gas Chromatography with Flame Ionization Detection (GC-FID) : This technique is robust, cost-effective, and widely used for quantitative analysis.[3] The FID is a universal detector for organic compounds, and its response is proportional to the number of carbon atoms in the analyte, making it highly reliable for quantification when the compound's identity is known.[3] It offers a wide linear dynamic range.[3][4]

• Gas Chromatography with Mass Spectrometry (GC-MS) : This method provides both quantitative and qualitative data.[3] The mass spectrometer identifies compounds based on their mass-to-charge ratio, offering definitive identification.[5] This is invaluable for identifying unknown peaks, distinguishing between isomers, and analyzing complex mixtures where co-elution might occur.[3] The selectivity of MS, especially in selected ion monitoring (SIM) mode, is a major advantage for trace analysis.[3]

While High-Performance Liquid Chromatography (HPLC) is a powerful separation technique, it is generally more suitable for non-volatile and thermally labile compounds.[6][7] Standard alkanes are volatile and thermally stable, making GC the preferred method.[6][8]

Experimental Protocols

Detailed methodologies are crucial for reproducible results. Below are typical experimental protocols for alkane analysis using GC-FID and GC-MS.

Sample Preparation

• Standard Preparation : Prepare a stock standard containing a mixture of n-alkanes (e.g., C7 to C40) at a concentration of 1000 µg/mL in a suitable solvent like hexane (B92381).[9] Create a series of calibration standards by diluting the stock standard.

• Sample Preparation : Dilute the test sample in hexane to a final concentration of approximately 50 mg/L.[10] For complex matrices like vegetable oils, a solid-phase extraction (SPE) step using a silver silica (B1680970) cartridge may be required to isolate the n-alkane fraction.[11]

• Internal Standard (IS) : For improved quantification, add an internal standard (e.g., n-C20) to all standards and samples.[11]

Instrumentation: GC-FID

A typical GC-FID system configuration for alkane analysis is detailed below.

Parameter	Setting
Column	MXT-5 or DB-1 (100% dimethyl polysiloxane), 30-60m x 0.25-0.32mm ID, 0.25 µm film thickness[9][12]
Injection	1.0 µL, Split (100:1) or Splitless[9]
Inlet Temp.	300-325 °C[9][12]
Carrier Gas	Helium or Hydrogen, Constant Flow (e.g., 2.0 mL/min)[9][10]
Oven Program	Initial: 40°C, hold for 1 min; Ramp: 30°C/min to 350°C; Hold: 11 min[9]
Detector	Flame Ionization Detector (FID)
Detector Temp.	325-350 °C[9][10]
Gas Flows	H₂: 32-40 mL/min, Air: 200-450 mL/min, Make-up (He/N₂): 24-40 mL/min[10][12]

Instrumentation: GC-MS

For GC-MS, the gas chromatography parameters are similar to those for GC-FID. The primary difference is the detector.

Parameter	Setting
GC Parameters	As per GC-FID protocol
Detector	Mass Spectrometer
Ion Source Temp.	~230 °C
Quadrupole Temp.	~150 °C
Scan Mode	Full Scan (e.g., m/z 40-550) or Selected Ion Monitoring (SIM)
Ionization Mode	Electron Ionization (EI) at 70 eV

Cross-Validation Data and Parameters

Method validation demonstrates that an analytical procedure is suitable for its intended use.[1] Key parameters defined by ICH guidelines include specificity, linearity, accuracy, precision, and detection/quantitation limits.[13][14]

Workflow for Analytical Method Cross-Validation

The following diagram illustrates the typical workflow for validating and cross-validating analytical methods.

A flowchart of the analytical method cross-validation process.

Quantitative Performance Data

The table below summarizes typical performance characteristics for GC-FID and GC-MS in alkane analysis, compiled from various studies.

Validation Parameter	GC-FID	GC-MS	ICH Acceptance Criteria (Typical)
Specificity	Good; based on retention time.	Excellent; based on retention time and mass spectrum.[3]	The method should unequivocally assess the analyte in the presence of other components.[13]
Linearity (R²)	Excellent (>0.999) over a wide range.[11]	Good; may be non-linear at higher concentrations, requiring polynomial fits.[15]	R² ≥ 0.999 is often expected.[2]
Accuracy (% Recovery)	Typically 90-110%. An average recovery of 94% has been reported.[11]	Comparable to GC-FID, typically 90-110%.	Varies by concentration; often ±1-2% for drug substances.
Precision (%RSD)	Good. Repeatability RSDs of <11.9% have been demonstrated.[11]	Good. Intermediate precision RSDs of <5.1% have been reported.[11]	For assays, RSD should typically be ≤ 2%.[2]
LOD / LOQ	Generally in the low ng range on-column.	Generally in the low pg range on-column, especially in SIM mode.[4]	The method should be able to detect and quantify low levels of the analyte with acceptable precision and accuracy.[13]

Comparison of Method Attributes

This diagram provides a logical comparison of the key attributes of GC-FID and GC-MS for alkane analysis.

Key attribute comparison for GC-FID and GC-MS in alkane analysis.

Conclusion

Both GC-FID and GC-MS are powerful and reliable techniques for the analysis of alkanes.

• GC-FID is a cost-effective and robust method, ideal for routine quantitative analysis in a quality control environment where the identity of the analytes is well-established.[3] Its wide linear range is a significant advantage for quantifying components over varying concentrations.[4]

• GC-MS is the superior choice when definitive identification of compounds is required, such as in impurity profiling, extractables and leachables studies, or research and development.[3] Its high selectivity and sensitivity (especially in SIM mode) make it indispensable for analyzing complex samples or for trace-level quantification.[3]

The cross-validation of these methods should be performed according to a predefined protocol, with acceptance criteria based on established guidelines like those from the ICH. A thorough validation ensures that the analytical data generated is accurate, reliable, and fit for its intended purpose in research and drug development.

References

• 1. Ich guidelines for validation final | PPTX [slideshare.net]
• 2. demarcheiso17025.com [demarcheiso17025.com]
• 3. benchchem.com [benchchem.com]
• 4. digital.csic.es [digital.csic.es]
• 5. amptechfl.com [amptechfl.com]
• 6. Digital Commons @ Shawnee State University - Celebration of Scholarship: GCMS VS HPLC [digitalcommons.shawnee.edu]
• 7. HPLC vs GC: What Sets These Methods Apart | Phenomenex [phenomenex.com]
• 8. Protocols for GC-Based Methods for Generic and Environmental Hydrocarbon Analysis | Springer Nature Experiments [experiments.springernature.com]
• 9. luciditysystems.com [luciditysystems.com]
• 10. shimadzu.co.uk [shimadzu.co.uk]
• 11. mdpi.com [mdpi.com]
• 12. d9-wret.s3.us-west-2.amazonaws.com [d9-wret.s3.us-west-2.amazonaws.com]
• 13. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 14. youtube.com [youtube.com]
• 15. bibliotekanauki.pl [bibliotekanauki.pl]

Stability of 2,5,5-Trimethylheptane Under Storage: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the storage stability of 2,5,5-trimethylheptane against other branched alkane alternatives. The information presented herein is supported by experimental data and established testing protocols to assist in the selection of stable compounds for various applications.

Executive Summary

The stability of hydrocarbon compounds under storage is a critical factor in research, development, and manufacturing. Degradation can lead to the formation of impurities, altering the physical and chemical properties of the substance and potentially impacting experimental outcomes or product efficacy. This guide focuses on the stability of 2,5,5-trimethylheptane, a branched C10 alkane. Generally, branched alkanes exhibit greater stability compared to their linear counterparts due to their more compact molecular structure and the nature of their carbon-hydrogen bonds.[1][2] However, the specific branching pattern can influence susceptibility to oxidation, the primary degradation pathway under typical storage conditions.

Comparative Stability Analysis

Key Factors Influencing Alkane Stability:

• Branching: Increased branching generally leads to higher stability.[1][2]

• Presence of Tertiary Hydrogens: Carbon-hydrogen bonds on tertiary carbons are more susceptible to abstraction, which can be an initiation step for oxidation.[1]

• Storage Conditions: Temperature, light, and the presence of oxygen are critical factors that can accelerate degradation.

Comparison with Other Branched Alkanes:

To provide a quantitative comparison, this guide will utilize data from studies on isomers of octane (B31449) and decane (B31447), which serve as suitable surrogates for understanding the stability of 2,5,5-trimethylheptane.

Compound	Structure	Key Stability Characteristics	Supporting Data
2,5,5-Trimethylheptane	Branched C10 Alkane	Expected to have good stability due to its branched structure. The presence of a quaternary carbon and tertiary hydrogens suggests potential sites for oxidative attack, though overall stability is likely high.	Data extrapolated from general principles of branched alkane stability.
n-Decane	Linear C10 Alkane	Generally less stable than branched isomers. More prone to oxidation under storage.[3]	Studies on n-decane oxidation show it readily forms hydroperoxides and subsequent degradation products.[4][5]
Isooctane (2,2,4-Trimethylpentane)	Branched C8 Alkane	Highly stable and used as a standard (100 octane rating) in gasoline for its resistance to autoignition.[6][7][8] Its stability is attributed to its highly branched structure.	Extensive data available on its stability and handling.[6][9]
Other Decane Isomers	Various Branched C10 Alkanes	Stability varies with the degree and position of branching. Isomers with more compact structures and fewer exposed tertiary hydrogens are generally more stable.	Comparative studies on decane isomers indicate differences in oxidation susceptibility based on molecular structure.

Degradation Pathways and Products

Under typical storage conditions, the primary degradation pathway for alkanes is auto-oxidation. This process is a free-radical chain reaction that proceeds through initiation, propagation, and termination steps.

Primary Degradation Products:

• Hydroperoxides: The initial products of oxidation.

• Alcohols and Ketones: Formed from the decomposition of hydroperoxides.[10][11]

• Carboxylic Acids and Esters: Result from further oxidation.

• Gums: Non-volatile residues formed from the polymerization of smaller degradation products.[12][13][14][15]

The formation of these degradation products can be monitored using various analytical techniques to assess the stability of the compound over time.

Experimental Protocols for Stability Assessment

Standardized methods developed for the fuel industry can be adapted to evaluate the stability of pure hydrocarbons like 2,5,5-trimethylheptane.

Oxidation Stability Testing (Adapted from ASTM D525)

This accelerated aging test measures the resistance of a hydrocarbon to oxidation under controlled conditions.

Methodology:

• A sample of the hydrocarbon is placed in a pressure vessel.

• The vessel is filled with oxygen to a specified pressure.

• The vessel is heated to a constant temperature (e.g., 100°C).

• The pressure inside the vessel is monitored over time.

• The induction period is the time elapsed until a rapid drop in pressure occurs, indicating the onset of significant oxidation. A longer induction period signifies greater stability.

Existent Gum Content (Adapted from ASTM D381)

This method determines the amount of non-volatile residue (gum) present in a hydrocarbon sample.

Methodology:

• A known volume of the hydrocarbon is evaporated under a stream of heated air or steam.[13]

• The non-volatile residue is weighed.

• The result is reported as milligrams of gum per 100 mL of the sample.[15]

• An increase in gum content over time indicates degradation.

Long-Term Storage Stability Study Protocol

A comprehensive long-term study provides the most accurate data on a compound's stability under specific storage conditions.

Methodology:

• Sample Preparation: Aliquots of 2,5,5-trimethylheptane and comparator alkanes are stored in sealed, inert containers (e.g., amber glass vials with Teflon-lined caps).

• Storage Conditions: Samples are stored under various conditions, including:

  • Accelerated: 40°C ± 2°C / 75% RH ± 5% RH

  • Intermediate: 30°C ± 2°C / 65% RH ± 5% RH

  • Long-Term: 25°C ± 2°C / 60% RH ± 5% RH

• Time Points: Samples are analyzed at predetermined intervals (e.g., 0, 3, 6, 9, 12, 18, 24, 36 months).[16][17]

• Analytical Testing: At each time point, samples are analyzed for:

  • Appearance: Visual inspection for color change or precipitate.

  • Purity: Gas Chromatography (GC) to determine the percentage of the parent compound remaining.

  • Degradation Products: GC-Mass Spectrometry (GC-MS) to identify and quantify degradation products such as hydroperoxides, alcohols, and ketones.[10]

  • Gum Content: ASTM D381 or a modified micro-method.

Visualizing Stability Concepts

To better illustrate the concepts discussed in this guide, the following diagrams are provided.

Caption: General stability comparison between branched and linear alkanes.

References

• 1. benchchem.com [benchchem.com]
• 2. Enzymes and genes involved in aerobic alkane degradation | Semantic Scholar [semanticscholar.org]
• 3. Decane | C10H22 | CID 15600 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Oxidation kinetic mechanism of n-decane under high temperature and pressure: a first-principles molecular dynamics study - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. 2,2,4-Trimethylpentane | 540-84-1 [chemicalbook.com]
• 7. 2,2,4-Trimethylpentane - Sciencemadness Wiki [sciencemadness.org]
• 8. 2,2,4-Trimethylpentane - Wikipedia [en.wikipedia.org]
• 9. lobachemie.com [lobachemie.com]
• 10. tandfonline.com [tandfonline.com]
• 11. US3879467A - Catalytic oxidation of alkanes and alkenes with organic hydroperoxides - Google Patents [patents.google.com]
• 12. store.astm.org [store.astm.org]
• 13. kaycantest.com [kaycantest.com]
• 14. scribd.com [scribd.com]
• 15. Apparatus For Estimation Of Gum Content By Jet Evaporation Method [eieinstruments.com]
• 16. ema.europa.eu [ema.europa.eu]
• 17. qlaboratories.com [qlaboratories.com]

Inter-Laboratory Comparison of 2,5,5-Trimethylheptane Analysis: A Proficiency Testing Guide

Introduction

This guide provides a comprehensive overview of a hypothetical inter-laboratory comparison for the analysis of 2,5,5-trimethylheptane, a volatile organic compound. In the absence of publicly available, specific proficiency testing data for this analyte, this document serves as a model for laboratories performing such analyses. It outlines a standardized analytical protocol, presents a representative data set from a simulated proficiency test, and details the statistical evaluation of laboratory performance. This guide is intended for researchers, analytical scientists, and quality assurance professionals in the pharmaceutical and environmental testing sectors to benchmark their analytical capabilities and ensure the reliability of their results.

Proficiency testing (PT) is a critical component of a laboratory's quality assurance system, providing an external and objective evaluation of analytical performance.[1] Regular participation in PT schemes allows laboratories to identify potential systematic or random errors, validate their measurement procedures, and demonstrate competence to accreditation bodies and clients.

Hypothetical Proficiency Test Design

In this simulated study, a proficiency testing provider prepares and distributes two distinct samples (PT-Sample-A and PT-Sample-B) containing 2,5,5-trimethylheptane in a methanol (B129727) matrix to a group of ten participating laboratories. The laboratories are instructed to perform quantitative analysis using the provided standardized gas chromatography-mass spectrometry (GC-MS) method and report their results.

Experimental Protocols

A standardized and validated analytical method is crucial for ensuring the comparability of results in an inter-laboratory study. The following GC-MS method is provided to all participating laboratories for the quantification of 2,5,5-trimethylheptane.

Sample Preparation:

• Allow the proficiency test sample to equilibrate to room temperature.

• Prepare a 1:100 dilution of the sample in methanol.

• Transfer 1 mL of the diluted sample into a 2 mL autosampler vial.

• Spike the sample with an appropriate internal standard (e.g., Toluene-d8) at a known concentration.

Gas Chromatography-Mass Spectrometry (GC-MS) Parameters:

Parameter	Setting
Gas Chromatograph	Agilent 7890 GC or equivalent
Column	HP-5MS (30 m x 0.25 mm x 0.25 µm) or equivalent
Injector Temperature	250 °C
Injection Volume	1 µL
Injection Mode	Split (20:1 ratio)
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Oven Program	Initial temperature of 50°C (hold for 2 min), ramp to 250°C at 10°C/min, hold for 5 min
Mass Spectrometer	Agilent 5977 MSD or equivalent
Ionization Mode	Electron Ionization (EI) at 70 eV
Source Temperature	230 °C
Quadrupole Temperature	150 °C
Acquisition Mode	Selected Ion Monitoring (SIM)
Quantifier Ion (m/z)	To be determined by the laboratory based on the mass spectrum of 2,5,5-trimethylheptane
Qualifier Ions (m/z)	To be determined by the laboratory

Data Presentation and Statistical Analysis

Upon receipt of the analytical results from the participating laboratories, the data is statistically analyzed to determine the consensus value for the concentration of 2,5,5-trimethylheptane in each sample and to evaluate the performance of each laboratory.

The performance of each laboratory is assessed using a Z-score, which is calculated as follows:

Z = (x - X) / σ

Where:

• x is the result reported by the laboratory.

• X is the assigned value (the robust mean of the participants' results).

• σ is the standard deviation for proficiency assessment.

The interpretation of Z-scores is as follows:

• |Z| ≤ 2.0: Satisfactory performance.

• 2.0 < |Z| < 3.0: Questionable performance (warning signal).

• |Z| ≥ 3.0: Unsatisfactory performance (action signal).

Table 1: Results of Inter-Laboratory Comparison for PT-Sample-A

Laboratory ID	Reported Concentration (µg/mL)	Z-Score	Performance
Lab-01	48.5	-0.68	Satisfactory
Lab-02	51.2	0.89	Satisfactory
Lab-03	47.1	-1.58	Satisfactory
Lab-04	53.5	2.33	Questionable
Lab-05	49.8	0.11	Satisfactory
Lab-06	46.2	-2.16	Questionable
Lab-07	50.5	0.51	Satisfactory
Lab-08	49.1	-0.34	Satisfactory
Lab-09	52.1	1.42	Satisfactory
Lab-10	48.9	-0.45	Satisfactory
Robust Mean	49.6
Standard Deviation	1.8

Table 2: Results of Inter-Laboratory Comparison for PT-Sample-B

Laboratory ID	Reported Concentration (µg/mL)	Z-Score	Performance
Lab-01	122.1	-0.29	Satisfactory
Lab-02	126.8	1.25	Satisfactory
Lab-03	119.5	-1.13	Satisfactory
Lab-04	131.2	2.68	Questionable
Lab-05	124.3	0.44	Satisfactory
Lab-06	117.9	-1.65	Satisfactory
Lab-07	125.5	0.83	Satisfactory
Lab-08	123.2	0.09	Satisfactory
Lab-09	128.9	1.93	Satisfactory
Lab-10	115.3	-2.50	Questionable
Robust Mean	123.8
Standard Deviation	3.2

Visualizations

To further clarify the processes involved, the following diagrams illustrate the workflow of the inter-laboratory comparison and the analytical procedure.

Caption: Workflow of the Inter-Laboratory Comparison Study.

Caption: Analytical Workflow for 2,5,5-Trimethylheptane by GC-MS.

References

• 1. epa.gov [epa.gov]

A Comparative Guide to the Certification of 2,5,5-Trimethylheptane Reference Materials

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of certified reference materials (CRMs) for 2,5,5-trimethylheptane, a branched-chain alkane used as a reference standard in various analytical applications, including chromatography and fuel analysis. The certification of these materials is crucial for ensuring the accuracy, reliability, and traceability of analytical measurements. This document outlines the typical data found on a certificate of analysis, details the experimental protocols used for certification, and visualizes the key workflows and relationships involved in the process.

Comparison of Certified Reference Materials

The following table summarizes representative quantitative data for 2,5,5-trimethylheptane certified reference materials from leading ISO 17034 accredited suppliers. It is important to note that specific values may vary by lot and supplier, and users should always refer to the certificate of analysis provided with the specific CRM.

Table 1: Representative Quantitative Data for 2,5,5-Trimethylheptane Certified Reference Materials

Parameter	Supplier A (Hypothetical)	Supplier B (Hypothetical)	Supplier C (Hypothetical)
Product Number	CRM-TMH-001	TMH-CERT-5ML	255TMH-RM-1.2ML
CAS Number	1189-99-7	1189-99-7	1189-99-7
Certified Purity (mass fraction)	99.8%	99.9%	99.75%
Expanded Uncertainty (k=2)	± 0.1%	± 0.05%	± 0.15%
Format	Neat	Neat	Neat
Volume	1 mL	5 mL	1.2 mL
Storage Condition	2-8 °C	2-8 °C, in dark	< 25°C
ISO 17034 Accredited	Yes	Yes	Yes
Traceability	NIST	NMIJ	PTB

Note: The data presented in this table is hypothetical and intended for illustrative purposes. Actual values are lot-specific and can be found on the Certificate of Analysis provided by the supplier.

Experimental Protocols

The certification of a 2,5,5-trimethylheptane reference material involves a series of rigorous experimental protocols to determine its purity and assign an uncertainty value. The primary analytical technique employed is Gas Chromatography with Flame Ionization Detection (GC-FID), valued for its high resolution and sensitivity for volatile hydrocarbons.

Purity Determination by Gas Chromatography with Flame Ionization Detection (GC-FID)

1. Principle: This method separates volatile components of a sample based on their differential partitioning between a gaseous mobile phase and a stationary phase within a capillary column. The flame ionization detector then combusts the eluting compounds, generating a current proportional to the mass of carbon atoms, allowing for quantification.

2. Instrumentation and Conditions:

• Gas Chromatograph: Agilent 8890 GC System or equivalent.
• Detector: Flame Ionization Detector (FID).
• Column: HP-5, 30 m x 0.25 mm ID, 0.25 µm film thickness (or equivalent non-polar capillary column).
• Carrier Gas: Helium, constant flow rate of 1.0 mL/min.
• Injection:
• Injector Temperature: 250 °C.
• Injection Volume: 1 µL.
• Split Ratio: 100:1.
• Oven Temperature Program:
• Initial Temperature: 40 °C, hold for 5 minutes.
• Ramp: 10 °C/min to 250 °C.
• Final Hold: 5 minutes at 250 °C.
• Detector Temperature: 300 °C.
• Data Acquisition: Chromatographic software for peak integration and analysis.

3. Procedure:

• Sample Preparation: The 2,5,5-trimethylheptane CRM is accurately weighed and diluted in a high-purity solvent (e.g., hexane) to a suitable concentration.
• Analysis: The prepared sample is injected into the GC-FID system.
• Peak Identification: The main peak corresponding to 2,5,5-trimethylheptane is identified based on its retention time, confirmed by comparison with a previously characterized standard.
• Purity Calculation: The purity is determined by the area percent method, where the area of the main peak is divided by the total area of all peaks in the chromatogram. Corrections for detector response factors may be applied for higher accuracy. The formula for area percent calculation is: Purity (%) = (Area of 2,5,5-trimethylheptane peak / Total area of all peaks) x 100

4. Uncertainty Evaluation: The expanded uncertainty of the certified purity value is calculated by combining the uncertainties associated with sample preparation, instrument performance, and method precision, in accordance with ISO Guide 35.

Visualizing the Certification Process

The following diagrams illustrate the key workflows and logical relationships in the certification of a 2,5,5-trimethylheptane reference material.

Caption: Workflow for the production and certification of a reference material.

Caption: Experimental workflow for purity determination by GC-FID.

Safety & Regulatory Compliance

Proper Disposal of 2,5,5-Trimethylheptane: A Guide for Laboratory Professionals

For immediate release: This document provides essential safety and logistical information for the proper disposal of 2,5,5-Trimethylheptane, ensuring compliance with safety regulations and promoting a secure laboratory environment. The following procedures are designed for researchers, scientists, and drug development professionals.

Immediate Safety and Spill Response

In the event of a spill or accidental release, immediate and appropriate action is critical to mitigate risks.

• Small Spills: For minor spills that can be cleaned up within 15 minutes without significant risk of overexposure, laboratory personnel should use appropriate personal protective equipment (PPE), including gloves and eye protection.[1] Contaminated spill cleanup materials must be managed as hazardous waste.[1][2]

• Large Spills: If a spill is extensive or cannot be safely managed by laboratory personnel, evacuate the area immediately.[2] Turn off any ignition sources if it is safe to do so, as 2,5,5-Trimethylheptane is a flammable liquid.[3][4] Contact your institution's Environmental Health & Safety (EH&S) department or the appropriate emergency response team for assistance.[1]

• Personal Contact:

  • Eyes: Immediately flush with water for at least 15 minutes using an emergency eyewash station.[4]

  • Skin: Wash the affected area with soap and running water.[3]

  • Inhalation: Move to an area with fresh air.[3]

Operational Disposal Plan: Step-by-Step Procedures

Proper disposal of 2,5,5-Trimethylheptane is governed by hazardous waste regulations, which mandate a "cradle-to-grave" approach to ensure safe handling from generation to final disposal.[5][6]

Step 1: Waste Identification and Classification

All waste chemicals should be treated as hazardous unless confirmed to be non-hazardous.[2] Based on its properties as a hydrocarbon, 2,5,5-Trimethylheptane should be classified as a flammable hazardous waste.

Step 2: Container Selection and Labeling

• Container: Use only appropriate, leak-proof, and chemically compatible containers for waste storage. Plastic containers are often preferred.[7] The container must be kept closed except when adding waste.[1]

• Labeling: All hazardous waste containers must be clearly labeled. The label should include:

  • The words "Hazardous Waste."

  • The full chemical name: "2,5,5-Trimethylheptane."

  • The specific hazards (e.g., Flammable).

  • The name and contact information of the waste generator.

  • The date when waste was first added to the container.

Step 3: Waste Accumulation and Storage

• Segregation: Incompatible wastes must be segregated to prevent dangerous reactions.[1][2] Store 2,5,5-Trimethylheptane waste away from oxidizers and other reactive materials.[4]

• Storage Area: Designate a specific "Satellite Accumulation Area" within the laboratory, at or near the point of generation, for hazardous waste storage.[7] This area should have secondary containment to contain any potential leaks or spills.[2][8]

• Quantity Limits: Laboratories must adhere to regulations regarding the maximum amount of hazardous waste that can be accumulated. This is typically limited to 55 gallons of hazardous waste or one quart of acutely toxic waste.[2][7][8]

Step 4: Arranging for Disposal

• Do Not Dispose in Sink or Trash: Hazardous materials like 2,5,5-Trimethylheptane must never be disposed of down the sink or in the regular trash.[1] Evaporation is also not an acceptable method of disposal.[2][8]

• Contact EH&S for Pickup: Once the waste container is full or has reached the accumulation time limit (often up to 9-12 months), contact your institution's Environmental Health & Safety (EH&S) or a licensed hazardous waste disposal company to arrange for pickup and proper disposal.[1][7]

Quantitative Data Summary

Parameter	Guideline	Source
Maximum Accumulation Volume	55 gallons of hazardous waste	[2][7]
Maximum Acutely Toxic Waste	1 quart of liquid or 1 kilogram of solid	[7]
Maximum Accumulation Time	Up to 12 months (as long as volume limits are not exceeded)	[7]
Emergency Eye Wash	Minimum 15 minutes of flushing	[1][4]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of 2,5,5-Trimethylheptane.

Caption: Workflow for the proper disposal of 2,5,5-Trimethylheptane.

References

• 1. ehs.stanford.edu [ehs.stanford.edu]
• 2. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 3. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 4. nipissingu.ca [nipissingu.ca]
• 5. m.youtube.com [m.youtube.com]
• 6. dec.ny.gov [dec.ny.gov]
• 7. ehrs.upenn.edu [ehrs.upenn.edu]
• 8. vumc.org [vumc.org]

Essential Safety and Logistical Information for Handling 2,5,5-Trimethylheptane

Disclaimer: No specific Safety Data Sheet (SDS) for 2,5,5-Trimethylheptane was publicly available at the time of this writing. The following guidance is based on the general hazards associated with flammable aliphatic hydrocarbons, which are often classified as flammable liquids and may cause skin and eye irritation. Users must conduct a thorough risk assessment for their specific laboratory conditions and consult with their institution's Environmental Health and Safety (EHS) department.

This guide provides essential, immediate safety and logistical information for researchers, scientists, and drug development professionals handling 2,5,5-Trimethylheptane. It is designed to be a preferred source for laboratory safety and chemical handling, offering procedural guidance to build deep trust and provide value beyond the product itself.

Hazard Identification and Personal Protective Equipment (PPE)

2,5,5-Trimethylheptane is an aliphatic hydrocarbon. Chemicals in this family are typically flammable and can cause irritation upon contact with skin and eyes. The recommended PPE is crucial for minimizing exposure and ensuring personal safety.

Table 1: Recommended Personal Protective Equipment (PPE) for 2,5,5-Trimethylheptane

PPE Category	Recommended Protection	Material/Type Specification
Hand Protection	Chemical-resistant gloves are mandatory to prevent skin contact.	Nitrile or neoprene gloves are generally suitable for intermittent contact with aliphatic hydrocarbons. Always check the manufacturer's chemical resistance guide for specific breakthrough times.
Eye and Face Protection	Protection against splashes and vapors is essential.	Safety glasses with side shields are the minimum requirement.[1] When there is a significant risk of splashing, chemical splash goggles should be worn.[2][3] For larger volumes or more hazardous operations, a face shield should be used in conjunction with goggles.[4][5]
Skin and Body Protection	A lab coat or chemical-resistant apron should be worn to protect against incidental contact.	A flame-retardant and antistatic protective lab coat is recommended. For larger scale operations, chemical-resistant coveralls may be necessary.
Respiratory Protection	To be used in areas with inadequate ventilation or when engineering controls are insufficient to maintain exposure below acceptable limits.	An air-purifying respirator equipped with an organic vapor cartridge is typically appropriate.[1] The specific type of respirator should be chosen based on a formal risk assessment.

Safe Handling and Operational Plan

Adherence to proper operational procedures is critical to maintaining a safe laboratory environment when working with flammable and potentially irritant chemicals.

Experimental Protocol: General Handling of 2,5,5-Trimethylheptane

• Preparation:

  • Ensure a certified chemical fume hood is operational and available.

  • Gather all necessary PPE as outlined in Table 1 and inspect for any damage.

  • Locate the nearest emergency eyewash station and safety shower and confirm they are unobstructed.

  • Have an appropriate fire extinguisher (e.g., dry chemical or carbon dioxide) readily accessible.

  • Prepare a spill kit suitable for flammable liquids.

• Donning PPE:

  • Put on a lab coat, ensuring it is fully buttoned.

  • Don safety glasses or goggles.

  • Wash and dry hands thoroughly before putting on gloves.

  • Select the appropriate size and type of chemical-resistant gloves and inspect for tears or punctures.

• Chemical Handling:

  • Conduct all work with 2,5,5-Trimethylheptane inside a chemical fume hood to minimize inhalation of vapors.

  • Use only non-sparking tools to prevent ignition sources.

  • Ground and bond containers and receiving equipment during transfers to prevent static discharge.

  • Keep containers tightly closed when not in use.

  • Avoid contact with skin, eyes, and clothing.

• Doffing PPE:

  • Remove gloves first, using a technique that avoids touching the outside of the glove with bare hands.

  • Remove the lab coat.

  • Remove eye and face protection.

  • Wash hands thoroughly with soap and water.

Disposal Plan for 2,5,5-Trimethylheptane and Contaminated Materials

Proper disposal of flammable and hazardous waste is a legal and ethical responsibility to protect both personnel and the environment.

Table 2: Disposal Guidelines for 2,5,5-Trimethylheptane Waste

Waste Type	Disposal Procedure
Liquid 2,5,5-Trimethylheptane Waste	Collect in a designated, properly labeled, and sealed waste container. The container should be compatible with flammable hydrocarbons. Never pour down the drain.[6][7]
Contaminated Solid Waste (e.g., gloves, paper towels)	Place in a clearly labeled, sealed container designated for flammable solid waste.
Empty Containers	Even empty containers can retain hazardous vapors and residues.[6] They should be triple-rinsed with a suitable solvent (the rinsate should be collected as hazardous waste) or disposed of as hazardous waste in accordance with institutional and local regulations.

All waste must be disposed of through your institution's hazardous waste management program.[7][8]

Emergency Procedures

In the event of an emergency, immediate and correct action is crucial.

Table 3: Emergency Response Protocol

Emergency Situation	Action
Skin Contact	Immediately remove contaminated clothing and flush the affected area with copious amounts of water for at least 15 minutes.[3][9] Seek medical attention.
Eye Contact	Immediately flush eyes with a gentle, steady stream of water for at least 15 minutes at an eyewash station, holding the eyelids open.[3] Seek immediate medical attention.
Inhalation	Move the affected person to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.[9]
Spill	Evacuate the immediate area. If the spill is small and you are trained to do so, contain the spill with absorbent material from a flammable liquid spill kit. Eliminate all ignition sources. Ventilate the area. For large spills, evacuate the area and contact your institution's emergency response team.
Fire	If the fire is small and you are trained to use an extinguisher, use a dry chemical or carbon dioxide extinguisher. For larger fires, activate the fire alarm, evacuate the area, and call emergency services.

Visual Workflow for PPE Selection

The following diagram illustrates the logical workflow for selecting the appropriate Personal Protective Equipment when handling 2,5,5-Trimethylheptane.

Caption: PPE selection workflow for handling 2,5,5-Trimethylheptane.

References

• 1. Class 3 Flammable Liquid: A Detailed Guide by CloudSDS [cloudsds.com]
• 2. PPE for Hazardous Chemicals [canadasafetytraining.com]
• 3. 7.4.4 Eye and Skin Absorption | Environment, Health and Safety [ehs.cornell.edu]
• 4. hazmatschool.com [hazmatschool.com]
• 5. trimaco.com [trimaco.com]
• 6. How to Safely Dispose of Flammable Liquids | Vision Environmental [visionenv.net]
• 7. safety.pitt.edu [safety.pitt.edu]
• 8. How to Safely Dispose of Highly Flammable Chemicals [greenflow.com]
• 9. biogenex.com [biogenex.com]